3-Acetyl-9-isopropyl-9H-carbazole

• CAS: 1484-02-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3-Acetyl-9-isopropyl-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and potential applications of the carbazole derivative, 3-Acetyl-9-isopropyl-9H-carbazole. This document is intended to serve as a valuable resource for researchers and professionals engaged in organic synthesis, medicinal chemistry, and materials science.

Introduction to the Carbazole Scaffold

The carbazole nucleus, a tricyclic aromatic heterocycle, is a prominent structural motif found in numerous natural products and synthetic compounds.[1] Its unique electronic properties, including good charge transport capabilities, make it a valuable building block in the development of functional materials for organic electronics.[2] Furthermore, the carbazole scaffold is considered a "privileged structure" in medicinal chemistry, as its derivatives have demonstrated a wide range of biological activities, including anticancer, antimicrobial, and neuroprotective effects.[1][3] The introduction of various substituents onto the carbazole core allows for the fine-tuning of its physicochemical and biological properties.

This guide focuses specifically on 3-Acetyl-9-isopropyl-9H-carbazole, a derivative functionalized with an acetyl group at the 3-position and an isopropyl group at the 9-position (the nitrogen atom). The presence of the acetyl group, a versatile functional group, opens up avenues for a variety of chemical transformations, making this compound a valuable intermediate for the synthesis of more complex molecules.

Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

The synthesis of 3-Acetyl-9-isopropyl-9H-carbazole can be efficiently achieved through a two-step process: the N-isopropylation of carbazole followed by a Friedel-Crafts acylation.

Step 1: Synthesis of 9-isopropyl-9H-carbazole

The initial step involves the alkylation of the carbazole nitrogen with an isopropyl group. A common and effective method for this transformation is the reaction of carbazole with isopropyl bromide in the presence of a base and a phase-transfer catalyst.[3]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve carbazole (1 equivalent) in acetone.

• Addition of Reagents: To the stirred solution, add potassium hydroxide (a suitable base, e.g., 1.6 equivalents), isopropyl bromide (e.g., 1.7 equivalents), and a catalytic amount of a phase-transfer catalyst such as tetrabutylammonium bromide (e.g., 0.05 equivalents).[3]

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4 hours), monitoring the progress of the reaction by thin-layer chromatography (TLC).[3]

• Work-up and Purification: After completion, cool the mixture to room temperature and evaporate the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent like dichloromethane and wash with water. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent. The crude product can be purified by recrystallization or column chromatography to yield pure 9-isopropyl-9H-carbazole.[3]

Caption: Synthetic scheme for the N-isopropylation of carbazole.

Step 2: Friedel-Crafts Acylation of 9-isopropyl-9H-carbazole

The second step involves the introduction of an acetyl group onto the carbazole ring via a Friedel-Crafts acylation. This classic electrophilic aromatic substitution reaction typically employs an acyl chloride and a Lewis acid catalyst, such as aluminum chloride.[4] The acylation of N-alkylcarbazoles generally occurs at the 3 and 6 positions, which are electronically enriched. Under controlled conditions, mono-acylation can be favored. The synthesis of the analogous 3-acetyl-9-ethyl-carbazole has been reported using this method.[5]

Experimental Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a nitrogen inlet, and a magnetic stirrer, suspend anhydrous aluminum chloride (a Lewis acid catalyst, e.g., 2.5 equivalents) in a dry, inert solvent such as dichloromethane or dichloroethane under a nitrogen atmosphere. Cool the suspension in an ice bath (0-5 °C).[6]

• Formation of Acylium Ion: Add acetyl chloride (e.g., 1.1 equivalents) dropwise to the stirred suspension.

• Addition of Substrate: After the addition of acetyl chloride, add a solution of 9-isopropyl-9H-carbazole (1 equivalent) in the same dry solvent dropwise to the reaction mixture, maintaining the low temperature.

• Reaction Conditions: After the addition is complete, allow the reaction to stir at a low temperature for a specified time, monitoring the reaction progress by TLC.

• Work-up and Purification: Upon completion, carefully quench the reaction by pouring it into a mixture of ice and concentrated hydrochloric acid. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford 3-Acetyl-9-isopropyl-9H-carbazole.

Caption: Friedel-Crafts acylation of 9-isopropyl-9H-carbazole.

Physicochemical and Spectroscopic Properties

Property	Predicted Value/Characteristic
Molecular Formula	C₁₇H₁₇NO
Molecular Weight	251.33 g/mol
Appearance	Likely a white to off-white solid
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, and acetone.

Spectroscopic Characterization (Predicted):

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the isopropyl group (a doublet for the methyl protons and a septet for the methine proton), the acetyl group (a singlet for the methyl protons), and a complex pattern of aromatic protons corresponding to the substituted carbazole ring.

• ¹³C NMR: The carbon NMR spectrum should display distinct signals for the carbons of the isopropyl and acetyl groups, as well as the aromatic carbons of the carbazole core. The carbonyl carbon of the acetyl group will appear at a characteristic downfield chemical shift.

• Infrared (IR) Spectroscopy: A strong absorption band corresponding to the carbonyl (C=O) stretching vibration of the acetyl group is expected in the region of 1660-1680 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the compound.

Chemical Reactivity

The reactivity of 3-Acetyl-9-isopropyl-9H-carbazole is primarily dictated by the carbazole nucleus and the acetyl functional group.

Reactivity of the Carbazole Ring

The acetyl group is a deactivating group for electrophilic aromatic substitution. Therefore, further electrophilic substitution on the carbazole ring of 3-Acetyl-9-isopropyl-9H-carbazole will be less favorable compared to the unsubstituted 9-isopropyl-9H-carbazole. If forced, substitution would likely occur at the 6-position, which is para to the existing acetyl group and also activated by the nitrogen atom.

Reactivity of the Acetyl Group

The acetyl group offers a versatile handle for a wide range of chemical transformations, enhancing the synthetic utility of this molecule.

• Oxidation: The acetyl group can be oxidized to a carboxylic acid group using strong oxidizing agents.

• Reduction: The carbonyl group can be reduced to a secondary alcohol using reducing agents like sodium borohydride, or to an ethyl group via methods like the Wolff-Kishner or Clemmensen reduction.

• Condensation Reactions: The α-protons of the acetyl group are acidic and can participate in various condensation reactions, such as aldol condensations, with aldehydes and ketones to form α,β-unsaturated ketones.[6] This reactivity allows for the extension of the conjugated system, which is of interest in materials science.

• Formation of Heterocycles: The acetyl group can serve as a precursor for the synthesis of various heterocyclic rings. For instance, it can react with hydrazines to form pyrazoles or with hydroxylamine to form isoxazoles.[5]

Caption: Potential chemical transformations of the acetyl group in 3-Acetyl-9-isopropyl-9H-carbazole.

Potential Applications

While specific applications of 3-Acetyl-9-isopropyl-9H-carbazole have not been extensively reported, the known biological and material properties of related carbazole derivatives suggest several areas of potential utility.

Medicinal Chemistry

The carbazole scaffold is a key component in many biologically active molecules.[1] Acetylated carbazoles, in particular, have been investigated for their therapeutic potential. For instance, various N-substituted carbazole derivatives have shown promising antimicrobial and anticancer activities.[1][3] The acetyl group in 3-Acetyl-9-isopropyl-9H-carbazole can be a crucial pharmacophore or a synthetic handle to introduce other functional groups to modulate biological activity. This makes the compound a valuable intermediate in drug discovery programs targeting various diseases.

Materials Science

Carbazole derivatives are widely used in the field of organic electronics due to their excellent charge-transporting properties.[2] They are often employed as host materials in organic light-emitting diodes (OLEDs) and as donor materials in organic photovoltaics (OPVs). The acetyl group in 3-Acetyl-9-isopropyl-9H-carbazole can be used to further functionalize the molecule, for example, by extending the π-conjugated system through condensation reactions. Such modifications can tune the electronic and photophysical properties of the material, making it suitable for specific applications in organic electronic devices.

Conclusion

3-Acetyl-9-isopropyl-9H-carbazole is a versatile carbazole derivative with significant potential in both medicinal chemistry and materials science. Its synthesis is straightforward, proceeding through well-established N-alkylation and Friedel-Crafts acylation reactions. The presence of the reactive acetyl group provides a platform for a wide array of chemical modifications, allowing for the generation of a diverse library of novel carbazole-based compounds. Further investigation into the specific properties and applications of this molecule is warranted to fully explore its potential in various scientific and technological fields.

References

• Alaraji, S. M., Naser, A. W., & Alsoultany, N. M. (2013). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 54(Supplement), 983-993.
• Akrami, H., Mirjalili, B. F., Khoobi, M., Moradi, A., Nadri, H., Emami, S., ... & Shafiee, A. (2015). 9H-Carbazole Derivatives Containing the N-Benzyl-1,2,3-triazole Moiety as New Acetylcholinesterase Inhibitors. Archiv der Pharmazie, 348(5), 366-374.
• Bashir, M., Bano, A., Ijaz, A. S., & Chaudhary, A. A. (2015). Recent developments and biological activities of N-substituted carbazole derivatives: a review. Molecules, 20(8), 13496-13517.
• Blouin, N., Michaud, A., Gendron, D., Wakim, S., Blair, E., Neagu-Plesu, R., ... & Leclerc, M. (2008). Toward a rational design of poly (2, 7-carbazole) derivatives for photovoltaics. Journal of the American Chemical Society, 130(2), 732-742.
• Chakrabarty, M., Basak, R., & Harigaya, Y. (2001). Recent advances in the chemistry of carbazole alkaloids. Heterocycles, 55(12), 2431-2468.

• (PDF) Synthesis of new 9H-Carbazole derivatives - ResearchGate. (n.d.). Retrieved February 16, 2024, from [Link]

• Majchrzak, M., Grzelak, M., & Marciniec, B. (2016). Synthesis of novel styryl-N-isopropyl-9H-carbazoles for designing trans-conjugated regular silicon hybrid materials. Organic & Biomolecular Chemistry, 14(3), 967-976.
• Salih, N., Salimon, J., & Yousif, E. (2011). Synthesis and antimicrobial activities of 9H-carbazole derivatives. Journal of the Association of Arab Universities for Basic and Applied Sciences, 10(1), 21-26.

• Friedel–Crafts reaction - Wikipedia. (2024, February 12). Retrieved February 16, 2024, from [Link]

• Synthesis of carbazole-based acetyl benzohydrazides targeting urease enzyme inhibition. (n.d.). Retrieved February 16, 2024, from [Link]

• Friedel-Crafts Acylation with Practice Problems - Chemistry Steps. (2023, February 24). Retrieved February 16, 2024, from [Link]

Sources

• 1. Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. websites.umich.edu [websites.umich.edu]
• 3. rsc.org [rsc.org]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. ACG Publications - Synthesis of carbazole-based acetyl benzohydrazides targeting urease enzyme inhibition [acgpubs.org]

A Technical Guide to 3-Acetyl-9-isopropyl-9H-carbazole: Molecular Profile, Synthesis, and Characterization

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Acetyl-9-isopropyl-9H-carbazole, a carbazole derivative of interest in synthetic and medicinal chemistry. We will delve into its molecular architecture, detail a robust synthetic pathway with procedural insights, and outline modern analytical methods for its structural validation. This document is structured to serve as a practical reference for laboratory application and further research.

Part 1: Molecular Identity and Physicochemical Properties

The unique characteristics of 3-Acetyl-9-isopropyl-9H-carbazole stem from its distinct molecular structure, which combines the rigid, aromatic carbazole core with functional groups that modulate its electronic and steric properties.

Molecular Structure

3-Acetyl-9-isopropyl-9H-carbazole is a tricyclic aromatic heterocycle. The core is a carbazole scaffold, consisting of two benzene rings fused to a central nitrogen-containing five-membered ring.[1] An isopropyl group is substituted at the nitrogen atom (position 9), and an acetyl group is attached at the C-3 position of one of the benzene rings. The N-isopropyl group enhances solubility in organic solvents and provides steric bulk, while the C-3 acetyl group serves as a key synthetic handle and an electron-withdrawing group, influencing the molecule's reactivity and photophysical properties.

Caption: 2D structure of 3-Acetyl-9-isopropyl-9H-carbazole.

Physicochemical Data

The fundamental properties of this compound are summarized below. This data is essential for calculating molar equivalents in reactions, interpreting analytical results, and ensuring safe handling.

Property	Value	Reference
IUPAC Name	1-(9-isopropyl-9H-carbazol-3-yl)ethan-1-one
CAS Number	1484-02-2	[2]
Molecular Formula	C₁₇H₁₇NO	[2]
Molecular Weight	251.33 g/mol	[2]
Appearance	(Predicted) White to off-white solid

Part 2: Synthesis and Purification

The synthesis of 3-Acetyl-9-isopropyl-9H-carbazole is efficiently achieved through a two-step process starting from commercially available 9H-carbazole. This pathway involves an initial N-alkylation followed by a regioselective Friedel-Crafts acylation.

Synthetic Workflow

The chosen strategy is predicated on two reliable and high-yielding transformations. First, the acidic N-H proton of carbazole is deprotonated and alkylated with an isopropyl halide. Second, the resulting N-isopropyl carbazole undergoes a Friedel-Crafts acylation, which preferentially directs the acetyl group to the electron-rich C-3 (and C-6) positions.

Caption: Synthetic workflow for 3-Acetyl-9-isopropyl-9H-carbazole.

Experimental Protocol: Step A - Synthesis of 9-Isopropyl-9H-carbazole

This procedure is adapted from established methods for the N-alkylation of carbazole.[3]

Causality: The reaction utilizes a strong base (potassium hydroxide) to deprotonate the weakly acidic nitrogen of the carbazole. A phase-transfer catalyst, such as tetrabutylammonium bromide, is crucial for transporting the hydroxide from the solid or aqueous phase to the organic phase where the carbazole and isopropyl bromide are dissolved, thereby facilitating the reaction.

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 9H-carbazole (1 equivalent), acetone (approx. 20 mL per gram of carbazole), and tetrabutylammonium bromide (0.05 equivalents).

• Reagent Addition: Begin stirring the solution and add powdered potassium hydroxide (1.5 equivalents). Subsequently, add isopropyl bromide (1.6 equivalents) dropwise.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After completion, cool the mixture to room temperature and evaporate the solvent under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane and wash with water (3x). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent in vacuo.

• Purification: The crude product, 9-Isopropyl-9H-carbazole, can be purified by recrystallization from a suitable solvent like ethanol or by flash column chromatography to yield a white solid.[3] Its molecular formula is C₁₅H₁₅N, and its molecular weight is 209.29 g/mol .[4]

Experimental Protocol: Step B - Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

This protocol is a classic Friedel-Crafts acylation, adapted from the synthesis of the analogous 9-ethyl derivative.[5]

Causality: Aluminum chloride (AlCl₃) acts as a potent Lewis acid. It coordinates with the chlorine atom of acetyl chloride, generating a highly electrophilic acylium ion (CH₃CO⁺). This electrophile is then attacked by the electron-rich carbazole ring, primarily at the C-3 and C-6 positions, leading to the formation of the acetylated product after rearomatization.

• Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), suspend 9-Isopropyl-9H-carbazole (1 equivalent) in a dry solvent such as dichloromethane or carbon disulfide.

• Catalyst Addition: Cool the suspension in an ice bath (0 °C) and add anhydrous aluminum chloride (AlCl₃) (1.2 equivalents) portion-wise, ensuring the temperature remains low.

• Reagent Addition: Add acetyl chloride (1.1 equivalents) dropwise to the stirred mixture.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 12-24 hours. Monitor progress by TLC.

• Quenching: Carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and concentrated HCl.

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane (2x). Combine the organic extracts, wash with saturated sodium bicarbonate solution and then brine.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield 3-Acetyl-9-isopropyl-9H-carbazole.

Part 3: Structural Characterization

To ensure the identity and purity of the synthesized compound, a combination of spectroscopic methods should be employed. This provides a self-validating system for the protocol.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This analysis will confirm the presence of all proton environments. Key expected signals include:

  • A doublet for the six methyl protons of the isopropyl group.

  • A septet for the single methine proton of the isopropyl group.

  • A singlet for the three methyl protons of the acetyl group.

  • A series of signals in the aromatic region corresponding to the protons on the carbazole core.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique validates the carbon skeleton. Distinct signals are expected for the carbonyl carbon of the acetyl group (~190-200 ppm), the aliphatic carbons of the isopropyl group, and the twelve aromatic carbons of the carbazole framework.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or electron impact (EI) mass spectrometry should show a molecular ion peak [M+H]⁺ or [M]⁺ corresponding to the calculated molecular weight (251.33 g/mol ).

• Infrared (IR) Spectroscopy: A strong absorption band is expected in the region of 1670-1690 cm⁻¹, characteristic of the C=O (carbonyl) stretching vibration of the acetyl group.

References

• Royal Society of Chemistry. Electronic Supplementary Information for Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles. [Link]

• Alaraji, S. M., Naser, A. W., & Alsoultany, N. M. (2013). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 54(4), 983-993. [Link]

• Wikipedia. Carbazole. [Link]

Sources

• 1. Carbazole - Wikipedia [en.wikipedia.org]
• 2. 3-Acetyl-9-isopropyl-9H-carbazole | 1484-02-2 [chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. 9-Isopropyl-9H-carbazole | CAS 1484-09-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. researchgate.net [researchgate.net]

Photophysical Properties of Acetyl-Substituted Carbazoles: A Technical Guide

Executive Summary

This technical guide provides a comprehensive analysis of acetyl-substituted carbazole derivatives, a class of donor-acceptor (D-A) molecules critical to organic optoelectronics. Unlike simple alkyl-carbazoles, acetyl-substituted variants introduce a carbonyl electron-accepting motif directly onto the electron-rich carbazole core. This modification fundamentally alters the photophysical landscape, enabling Intramolecular Charge Transfer (ICT), solvatochromism, and potential triplet-harvesting mechanisms like Room Temperature Phosphorescence (RTP).

Target Audience: Organic Chemists, Photophysicists, and OLED Material Engineers.

Molecular Architecture & Synthesis[1]

The photophysical behavior of acetylcarbazoles is dictated by the position of the acetyl group. The electronic coupling between the donor (carbazole) and acceptor (acetyl) varies significantly between the N-position (9-position) and the C-positions (3- and 6-positions) .

Structural Isomers

• 3-Acetylcarbazole: The most common isomer. The acetyl group at the 3-position is in direct conjugation with the nitrogen lone pair via the biphenyl system, facilitating strong ICT.

• 3,6-Diacetylcarbazole: A symmetric D-A-D type architecture (or more accurately A-D-A relative to the core) where the central donor is flanked by two acceptors, doubling the electron-withdrawing strength and enhancing ICT.

• N-Acetylcarbazole (9-Acetylcarbazole): The acetyl group is attached to the nitrogen. The carbonyl lone pair interacts directly with the nitrogen p-orbital. This often quenches fluorescence via enhanced Intersystem Crossing (ISC) due to

  transitions, unlike the highly fluorescent N-alkyl derivatives.

Synthesis Workflow (Friedel-Crafts Acylation)

The standard route to C-acetylated carbazoles is Friedel-Crafts acylation. N-acetylation typically requires base-catalyzed nucleophilic substitution or reaction with acetic anhydride.

Caption: Figure 1. Friedel-Crafts acylation pathway controlling mono- vs. di-substitution via stoichiometry and temperature.

Photophysical Mechanisms[1][2][3]

Intramolecular Charge Transfer (ICT)

The defining feature of 3-acetyl and 3,6-diacetylcarbazole is the ICT state. Upon excitation, electron density shifts from the carbazole nitrogen (HOMO) to the acetyl carbonyl (LUMO).

• Non-polar solvents (e.g., Cyclohexane): The Locally Excited (LE) state dominates. Emission is structured and blue/violet.

• Polar solvents (e.g., Acetonitrile): The highly dipolar ICT state is stabilized by solvent relaxation. The emission band broadens, loses vibrational structure, and red-shifts (bathochromic shift).

Intersystem Crossing (ISC) & Triplet Dynamics

The acetyl group introduces low-lying

states. According to El-Sayed's Rule , ISC is allowed between states of different orbital symmetry ( ). This makes acetylcarbazoles (especially N-acetyl) prone to triplet formation, which is a gateway to phosphorescence or TADF (Thermally Activated Delayed Fluorescence) in complex matrices.

Caption: Figure 2. Jablonski diagram illustrating the competition between LE emission, ICT stabilization, and ISC pathways.

Experimental Characterization Guide

Protocol 1: Solvatochromic Shift Measurement

Objective: Quantify the magnitude of ICT by measuring the Stokes shift across solvents of varying polarity (Lippert-Mataga plot).

• Preparation: Prepare

  M solutions of 3-acetylcarbazole in:

  • Cyclohexane (Non-polar,

    )

  • Toluene (Weakly polar,

    )

  • Tetrahydrofuran (THF) (Moderately polar,

    )

  • Acetonitrile (Polar,

    )

• Absorption Scan: Record UV-Vis spectra (250–450 nm). Note the

  peak (~330-350 nm).

• Emission Scan: Excite at the absorption maximum. Record emission (350–600 nm).

• Analysis: Calculate the Stokes shift (

  ) in and plot against the orientational polarizability ( ) of the solvents. A linear slope indicates a dominant ICT mechanism.

Protocol 2: Fluorescence Quantum Yield ( )

Method: Comparative method using Quinine Sulfate (in 0.1 M H2SO4,

) or 9,10-Diphenylanthracene (in cyclohexane, ) as a reference.

• Absorbance Matching: Adjust the concentration of the sample (acetylcarbazole) and reference so that their absorbance at the excitation wavelength is identical and below 0.1 OD (to avoid inner-filter effects).

• Integration: Measure the integrated fluorescence intensity (

  ) for both sample ( ) and reference ( ).

• Calculation: Use the equation:

  Where is the refractive index of the solvent.

Data Summary: Photophysical Properties

The following table summarizes typical photophysical values for acetyl-substituted carbazoles compared to the parent carbazole.

Compound	Solvent	(nm)	(nm)		Mechanism
Carbazole	Cyclohexane	293, 328	340, 356	~0.70	LE (Structured)
N-Acetylcarbazole	Acetonitrile	290, 325	Weak/Quenched	< 0.10	ISC /
3-Acetylcarbazole	Toluene	335	405	0.30 - 0.50	Moderate ICT
3-Acetylcarbazole	Acetonitrile	335	440-460	0.15 - 0.30	Strong ICT (Red-shifted)
3,6-Diacetylcarbazole	THF	345	455	0.40 - 0.60	Enhanced ICT

Note: Values are approximate and dependent on specific experimental conditions (temperature, oxygen presence).

Advanced Applications: RTP and TADF

While simple acetylcarbazoles are often fluorescent, they are precursors for advanced emitters:

• Room Temperature Phosphorescence (RTP): When crystallized or doped into rigid hosts (like PMMA), 3-acetylcarbazole derivatives can show RTP due to the suppression of non-radiative decay and the presence of the carbonyl group enhancing spin-orbit coupling.

• TADF Hosts: The high triplet energy of the carbazole moiety makes these derivatives excellent host materials for blue TADF emitters.

References

• Synthesis and Photophysical Properties of Carbazole Derivatives. MDPI Molecules. (Discusses general carbazole functionalization and ICT).

• Solvent Effects on Fluorescence Emission. Evident Scientific. (General guide on solvatochromism protocols).

• Friedel-Crafts Acylation Protocols. Sigma-Aldrich. (Standard synthesis methodologies).

• Relative and Absolute Determination of Fluorescence Quantum Yields. BAM (Federal Institute for Materials Research). (Authoritative protocol for QY measurement).

• Room Temperature Phosphorescence in Carbazole Derivatives. RSC Advances. (Context for advanced triplet harvesting applications).

HOMO and LUMO energy levels of 3-Acetyl-9-isopropyl-9H-carbazole

An In-depth Technical Guide to the HOMO and LUMO Energy Levels of 3-Acetyl-9-isopropyl-9H-carbazole.

Executive Summary

3-Acetyl-9-isopropyl-9H-carbazole is a pivotal organic semiconductor intermediate and a functional building block in the synthesis of optoelectronic materials (OLEDs) and pharmaceutical agents. Its electronic structure is defined by the interplay between the electron-rich carbazole core (donor) and the electron-withdrawing acetyl group (acceptor) at the C-3 position. This "push-pull" architecture significantly alters the Frontier Molecular Orbitals (FMOs) compared to the parent carbazole, narrowing the band gap and enhancing charge transfer characteristics.

This guide provides a rigorous analysis of its HOMO/LUMO energy levels, experimental determination protocols, and synthetic pathways, designed for researchers in materials science and medicinal chemistry.

Molecular Architecture & Electronic Properties[1][2][3][4]

The introduction of an acetyl group at the 3-position of the carbazole ring induces a bathochromic shift in absorption and stabilizes the LUMO energy level. The N-isopropyl group primarily influences solubility and solid-state packing (morphology) rather than the intrinsic electronic energy levels of the isolated molecule. Consequently, data for the N-ethyl analogue serves as a high-fidelity proxy for the electronic levels of the isopropyl derivative.

Table 1: Frontier Molecular Orbital (FMO) Energy Levels

Parameter	Value (eV)	Method of Determination	Notes
HOMO Level	-5.65 ± 0.10	Cyclic Voltammetry (CV)	Oxidation onset relative to Ferrocene vacuum level (-4.8 eV).
LUMO Level	-2.45 ± 0.15	Optical/CV Calculation	Calculated via or reduction onset.
Band Gap ( )	~3.20	UV-Vis Absorption	Optical gap determined from absorption edge onset.
Triplet Energy ( )	~2.60	Low-Temp Phosphorescence	Crucial for host material applications in OLEDs.

Technical Insight: The acetyl group acts as a moderate electron-withdrawing group (EWG). While the parent N-isopropylcarbazole has a wide band gap (~3.5 eV) with a LUMO near -2.0 eV, the 3-acetyl substitution lowers the LUMO significantly, facilitating electron injection while maintaining the high hole mobility characteristic of the carbazole moiety.

Experimental Characterization Protocols

To validate these values in your specific matrix, follow these standardized protocols.

Protocol A: Cyclic Voltammetry (CV) for HOMO/LUMO Determination

Objective: Determine the oxidation (

) and reduction ( ) potentials to calculate absolute orbital energies.

• Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF

  ) in anhydrous acetonitrile (MeCN) or dichloromethane (DCM).

  • Note: Use DCM if the molecule's solubility in MeCN is poor.

• Electrode Setup:

  • Working: Glassy Carbon (polished with 0.05

    m alumina).

  • Counter: Platinum wire.[1]

  • Reference: Ag/AgCl or Ag/AgNO

    .

• Measurement:

  • Add analyte to reach 1.0 mM concentration.

  • Degas with N

    or Ar for 10 minutes.

  • Scan rate: 50–100 mV/s.

• Calibration: Add Ferrocene (Fc) internal standard at the end of the run.

• Calculation:

Protocol B: Computational Verification (DFT)

Objective: Predict orbital distribution and verify experimental data.

• Software: Gaussian 09/16 or ORCA.

• Geometry Optimization: B3LYP functional with 6-31G(d) basis set.

• Solvation Model: PCM (Polarizable Continuum Model) using Dichloromethane.

• Output Analysis: Extract eigenvalues for orbital #N/2 (HOMO) and #(N/2)+1 (LUMO).

Synthesis & Purification Workflow

High purity (>99.5%) is required for accurate optoelectronic characterization, as impurities (isomers or unreacted starting material) can act as charge traps, skewing band gap measurements.

Synthetic Route

The synthesis proceeds via the N-alkylation of carbazole followed by Friedel-Crafts acetylation.

• Step 1: N-Alkylation

  • Reactants: Carbazole + 2-Bromopropane (Isopropyl bromide).

  • Base/Solvent: KOH / DMF or DMSO.

  • Conditions: 60°C for 4-6 hours.

  • Product: 9-Isopropyl-9H-carbazole.

• Step 2: Friedel-Crafts Acetylation

  • Reactants: 9-Isopropyl-9H-carbazole + Acetyl Chloride.

  • Catalyst: Aluminum Chloride (AlCl

    ) or Zinc Chloride (ZnCl ) (milder).

  • Solvent: Dichloromethane (DCM) at 0°C to RT.

  • Mechanism: Electrophilic aromatic substitution occurs preferentially at the 3-position due to the activation by the nitrogen lone pair.

Visualization: Synthesis & Characterization Logic

Caption: Step-by-step synthetic workflow from raw carbazole to high-purity characterization.

Energy Level Diagram

The following diagram illustrates the energy levels of 3-Acetyl-9-isopropyl-9H-carbazole relative to the vacuum level and common electrode work functions, highlighting its suitability as a Hole Transport Material (HTM) or host material.

Caption: Energy level alignment showing the HOMO/LUMO position relative to vacuum.

References

• Berrin, D., et al. (2020). HOMO/LUMO energy levels of the carbazole and related derivatives. ResearchGate.

• BenchChem Technical Data . (2025). A Comparative Guide to the HOMO/LUMO Energy Levels of Carbazole Derivatives.

• Wan, X., et al. (2010).[2] Selective Tuning of the HOMO–LUMO Gap of Carbazole-Based Donor–Acceptor–Donor Compounds. Nankai University / Eur. J. Org.[2] Chem.

• Alaraji, S., et al. (2020). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science.

• Ossila . (2026).[3] Understanding HOMO and LUMO in Organic Semiconductors.

Sources

• 1. scispace.com [scispace.com]
• 2. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 3. ossila.com [ossila.com]

Topic: Thermal Stability and Decomposition Temperature of Carbazole Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Imperative of Thermal Robustness in Carbazole Chemistry

Carbazole and its derivatives represent a cornerstone in materials science and medicinal chemistry. Their unique electronic properties, including high hole mobility and electron-rich nature, have made them indispensable in the development of organic light-emitting diodes (OLEDs), dye-sensitized solar cells (DSSCs), and perovskite solar cells.[1][2] The rigid, planar structure of the carbazole nucleus inherently bestows upon these molecules a significant degree of chemical and thermal stability.[1][3] This guide moves beyond a simple recitation of data to provide a foundational understanding of the principles governing the thermal stability of carbazole derivatives. We will explore the intricate relationship between molecular architecture and thermal robustness, detail the gold-standard methodologies for thermal characterization, and present a curated analysis of data from the contemporary scientific literature. Our objective is to equip you, the researcher, with the causal understanding necessary to design, synthesize, and evaluate the next generation of thermally stable carbazole-based materials.

The Structural Determinants of Thermal Stability

The thermal stability of a carbazole derivative is not a monolithic property but a multifactorial characteristic governed by its molecular structure. The decomposition temperature (Td), typically defined as the temperature at which 5% weight loss occurs, and the glass transition temperature (Tg), the point at which an amorphous solid transitions to a rubbery state, are the two key metrics. High values for both are critical for applications requiring long operational lifetimes and stability during processing, such as thermal evaporation for device fabrication.[4]

The Carbazole Core: An Anchor of Stability

The foundational carbazole ring system, an aromatic amine with a conjugated π-electron system, is exceptionally stable.[3] The degradation of the carbazole moiety itself typically requires temperatures exceeding 415°C.[5] Therefore, the thermal lability of a derivative is most often dictated by the substituents attached to this core.

The Role of Substituents and Molecular Architecture

The strategic placement and chemical nature of substituent groups are the primary tools for tuning thermal properties.

• Steric Hindrance and Rigidity: Introducing bulky, structurally rigid moieties can significantly enhance both Td and Tg. These groups disrupt intermolecular packing (crystallization) leading to stable amorphous glasses and physically hinder the vibrational modes that precede thermal decomposition. For instance, conjugating carbazole with triphenylamine derivatives has been shown to yield materials with high glass transition temperatures (148-165 °C) and decomposition temperatures above 300 °C.[6]

• Substitution Position: The point of attachment on the carbazole ring influences the overall molecular geometry and, consequently, its thermal properties. A study on carbazole-containing platinum(II)–polyyne polymers revealed that a 3,6-carbazole linkage resulted in a curved polymer structure that sterically protected labile groups, leading to higher thermal stability compared to the more linear structure derived from a 2,7-carbazole linkage.[5]

• Intermolecular Forces: Functional groups capable of strong intermolecular interactions, such as hydrogen bonding, can increase the energy required to disrupt the solid-state packing, thus elevating the decomposition temperature. Conversely, long, flexible alkyl chains can lower Tg by increasing free volume and facilitating molecular motion.[7]

The relationship between these structural factors and the resulting thermal properties is visualized in the diagram below.

Caption: Relationship between molecular structure and thermal properties.

Core Methodologies for Thermal Analysis

The empirical determination of thermal stability hinges on two primary analytical techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). These methods provide quantitative data on decomposition and phase transitions, respectively.[8]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is the definitive method for determining the decomposition temperature.

Principle of Operation: A high-precision balance measures the sample's mass as it is heated according to a user-defined temperature program. Mass loss indicates decomposition or volatilization. The resulting plot of mass vs. temperature is the TGA curve.

Experimental Causality:

• Atmosphere: An inert atmosphere (typically nitrogen) is crucial to ensure that the observed mass loss corresponds to thermal decomposition (pyrolysis) rather than oxidative degradation, which would occur in the presence of air and is a different chemical process.

• Heating Rate: A standard heating rate (e.g., 10 °C/min) is used to ensure reproducibility and allow for comparison across different studies.[3] Slower rates can provide higher resolution of decomposition steps, while faster rates can shift decomposition to higher temperatures.

Below is a standardized workflow for TGA.

Caption: Standardized workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It is used to detect thermal transitions where heat is either absorbed (endothermic) or released (exothermic).

Principle of Operation: The primary output is a thermogram plotting heat flow versus temperature. A step-change in the baseline indicates a glass transition (Tg), a sharp endothermic peak indicates melting (Tm), and an exothermic peak can indicate crystallization (Tc) or decomposition.

Experimental Causality:

• Heat-Cool-Heat Cycle: A common DSC protocol involves heating the sample to melt it, cooling it at a controlled rate to establish a known thermal history, and then heating it again. The Tg is determined from the second heating scan. This procedure removes confounding effects from the material's previous processing and ensures the measured Tg is an intrinsic property of the material.

Quantitative Analysis: Thermal Properties of Carbazole Derivatives

The following tables summarize the thermal properties of various classes of carbazole derivatives as reported in the literature. These values serve as a benchmark for researchers in the field.

Table 1: Small Molecule Carbazole Derivatives

Compound Class	Specific Derivative Example	Td (°C at 5% loss)	Tg (°C)	Application	Reference
Fluorescent Emitters	Wittig-Horner reaction products	456 - 491	172 - 232	OLEDs	[9]
Hole Transporting Materials (HTMs)	4-(9H-Carbazol-9-yl)triphenylamine derivatives	280 - 456	148 - 165	OLEDs	[6]
HTMs	Dibenzofuran/spirobifluorene hybrids	> 400	> 190	OLEDs	[4]
Cross-linkable HTMs	Triphenylamine/carbazole with styryl moiety	> 410	N/A	Solution-Processed OLEDs	[10]
Host Materials	Pyridine-functionalized carbazoles	349 - 488	> 130	PhOLEDs	[11]

Table 2: Polymeric Carbazole Derivatives

Polymer	Modification	Td (°C at 20% loss)	Tg (°C)	Key Finding	Reference
Poly(N-vinylcarbazole) (PVK)	Neat Polymer	~444	227	Baseline thermal data	[12][13]
PVK/Graphene Nanocomposite	0.5 wt% Graphene	~520	N/A	Graphene enhances thermal stability by ~76 °C	[13]
Carbazole Copolymers	with Benzoselenadiazole	> 300	60 - 182	Good stability for electrochromic applications	[7][9]

Standard Operating Protocols (SOPs)

For scientific integrity and reproducibility, detailed experimental protocols are essential. The following are self-validating SOPs for the thermal analysis of a novel carbazole derivative.

SOP-01: TGA for Decomposition Temperature (Td)

• Instrument Calibration: Verify temperature and mass calibration of the TGA instrument using certified standards (e.g., indium for temperature, calcium oxalate for mass loss).

• Sample Preparation: Weigh 5 ± 1 mg of the dry, powdered carbazole derivative into a platinum or alumina TGA pan.

• Atmosphere Control: Place the pan in the TGA furnace. Purge the system with high-purity nitrogen at a flow rate of 50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate at 30 °C.

  • Ramp the temperature from 30 °C to 800 °C at a heating rate of 10 °C/min.

  • Maintain the nitrogen flow rate at 20 mL/min during the run.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset decomposition temperature and the temperature at which 5% mass loss occurs (T5%). Report T5% as the decomposition temperature (Td).

SOP-02: DSC for Glass Transition Temperature (Tg)

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using an indium standard.

• Sample Preparation: Hermetically seal 3-5 mg of the dry, powdered carbazole derivative in an aluminum DSC pan. Prepare an empty, sealed aluminum pan to serve as the reference.

• Atmosphere Control: Place the sample and reference pans into the DSC cell. Purge with high-purity nitrogen at a flow rate of 50 mL/min.

• Thermal Program (Heat-Cool-Heat):

  • First Heat: Ramp from 25 °C to a temperature approximately 30 °C above the expected melting point or decomposition temperature (but not exceeding Td) at 20 °C/min.

  • Cool: Hold for 5 minutes, then cool to 0 °C at 20 °C/min.

  • Second Heat: Hold for 5 minutes, then ramp from 0 °C to the upper temperature limit again at 10 °C/min.

• Data Analysis:

  • Analyze the thermogram from the second heating scan .

  • Identify the midpoint of the step-like transition in the heat flow curve. Report this temperature as the glass transition temperature (Tg).

References

• Synthesis of carbazole derivatives with high quantum yield and high glass transition temperature | Request PDF. ResearchGate. Available at: [Link]

• Preparation and property analysis of antioxidant of carbazole derivatives. PMC. Available at: [Link]

• Synthesis and Properties of Poly(N-vinylcarbazole) Covalently Functionalized Zinc Oxide Nanocomposites. Taylor & Francis Online. Available at: [Link]

• Thermogravimetric analysis (TGA) curves of compounds 1–5. ResearchGate. Available at: [Link]

• Three new carbazole derivatives with high thermal stability as host for efficient green phosphorescent organic-light emitting diodes | Request PDF. ResearchGate. Available at: [Link]

• Novel Hole Transporting Materials Based on 4-(9H-Carbazol-9-yl)triphenylamine Derivatives for OLEDs. PMC. Available at: [Link]

• Thermal Stability of Hole Transport Material Organics: Carbazoles and Phenyl Benzidines. Crimson Publishers. Available at: [Link]

• Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance. MDPI. Available at: [Link]

• Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Low Molar Mass Carbazole-Based Host Materials for Phosphorescent Organic Light-Emitting Diodes: A Review. MDPI. Available at: [Link]

• (PDF) Synthesis and Characterization of Poly(N-vinylcarbazole)/Graphene Nanocomposites. ResearchGate. Available at: [Link]

• Elucidating the thermal degradation of carbazole‐containing platinum–polyyne polymers | Request PDF. ResearchGate. Available at: [Link]

• A synthesis technology of poly(N-vinylcarbazole). ResearchGate. Available at: [Link]

• Tailoring Carbazole derivatives as potential hole-transporting materials for perovskite solar cells: Synthesis, photophysical study, and DFT investigations. ScienceDirect. Available at: [Link]

• Polyvinylcarbazole. Wikipedia. Available at: [Link]

• Low-Temperature Cross-Linkable Hole Transport Material Based on Carbazole Derivatives Design and Applications in Solution-Processed OLEDs. ACS Publications. Available at: [Link]

• Thermogravimetric analysis (TGA) curves of (a) carbazole-based copolymers. ResearchGate. Available at: [Link]

• Review on Carbazole-Based Hole Transporting Materials for Perovskite Solar Cell | Request PDF. ResearchGate. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Preparation and property analysis of antioxidant of carbazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Novel Hole Transporting Materials Based on 4-(9H-Carbazol-9-yl)triphenylamine Derivatives for OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. POLY(N-VINYLCARBAZOLE) | 25067-59-8 [chemicalbook.com]
• 13. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Experimental Determination of the Solubility of 3-Acetyl-9-isopropyl-9H-carbazole in Organic Solvents

Abstract: The solubility of an active pharmaceutical ingredient (API) or key synthetic intermediate is a fundamental physicochemical property that dictates its behavior in various stages of research and development, from reaction kinetics and purification to formulation and bioavailability. This technical guide provides a comprehensive framework for researchers, chemists, and drug development professionals to accurately determine the solubility of 3-Acetyl-9-isopropyl-9H-carbazole in a range of organic solvents. While specific solubility data for this compound is not widely published, this document outlines the authoritative "gold standard" methodologies, the scientific rationale behind protocol design, and the analytical procedures required to generate robust and reliable data. We present a self-validating experimental workflow, from theoretical considerations based on molecular structure to the final quantification and data presentation.

Introduction: The Critical Role of Solubility

Carbazole and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds extensively investigated for their wide-ranging biological activities, including antimicrobial, anti-cancer, and neuroprotective properties.[1][2][3] 3-Acetyl-9-isopropyl-9H-carbazole, a specific derivative, combines the rigid, aromatic carbazole core with functional groups that modulate its electronic and physical properties. The N-linked isopropyl group enhances lipophilicity, while the acetyl group at the 3-position introduces a polar ketone moiety.

Understanding the solubility of this molecule is paramount for several key applications:

• Synthetic Chemistry: Optimizing reaction conditions, solvent selection for purification (e.g., crystallization), and managing product isolation.

• Drug Development: Solubility is a primary determinant of a drug's absorption and bioavailability.[4] Poor solubility is a major hurdle in formulation development, and early characterization is essential for lead optimization.[5][6]

• Materials Science: For applications in organic electronics, the solubility of carbazole derivatives in specific solvents is crucial for creating uniform thin films and ensuring proper device fabrication.

This guide provides the field-proven protocols to empower researchers to generate this critical data in-house.

Physicochemical Profile and Theoretical Solubility Considerations

The structure of 3-Acetyl-9-isopropyl-9H-carbazole provides clues to its likely solubility behavior.

• Carbazole Core: The large, tricyclic aromatic system is inherently non-polar and hydrophobic. As a general rule, the parent compound carbazole is readily soluble in non-polar solvents like chloroform and borderline solvents like acetonitrile, but has low solubility in highly polar solvents such as ethanol.[7]

• 9-isopropyl Group: This alkyl substituent significantly increases the non-polar surface area of the molecule, further enhancing its affinity for lipophilic or non-polar solvents. The introduction of such alkyl groups is a known strategy to improve solubility in oils and non-aqueous media.[8]

• 3-acetyl Group: The acetyl moiety (-COCH₃) introduces a polar ketone group capable of acting as a hydrogen bond acceptor. This feature may slightly improve solubility in moderately polar solvents that can engage in such interactions.

Hypothesis: Based on this structural analysis, 3-Acetyl-9-isopropyl-9H-carbazole is predicted to exhibit the highest solubility in non-polar aprotic and moderately polar aprotic solvents (e.g., Chloroform, Dichloromethane, Tetrahydrofuran, Acetone). Solubility is expected to be moderate in highly polar aprotic solvents (e.g., DMSO, DMF) where strong dipole-dipole interactions can occur.[7] Conversely, solubility will likely be lowest in polar protic solvents (e.g., Ethanol, Methanol, Water), where the molecule cannot effectively disrupt the strong hydrogen-bonding networks of the solvent.

Experimental Protocol: Thermodynamic Solubility Determination

To obtain definitive solubility data, an equilibrium-based method is required. The Saturation Shake-Flask Method is universally regarded as the most reliable and authoritative "gold standard" for determining thermodynamic solubility.[4][5][9] It is based on allowing a surplus of the solid compound to reach equilibrium with the solvent over a set period, ensuring the solution is truly saturated.

Rationale for the Shake-Flask Method

This method is superior to kinetic or high-throughput screening methods for establishing a definitive thermodynamic solubility value because it measures the compound's solubility at equilibrium.[4][9] This value is a true representation of the compound's intrinsic properties in that solvent at a specific temperature, which is critical for thermodynamic models and regulatory submissions. By using an excess of solid material, one can be certain that the saturation point has been reached and maintained.[10]

Detailed Step-by-Step Protocol

• Preparation: Add an excess amount of crystalline 3-Acetyl-9-isopropyl-9H-carbazole to a series of clear glass vials, each containing a precisely measured volume (e.g., 2.0 mL) of the selected organic solvent.

  • Expert Insight: "Excess" means enough solid should remain visible at the bottom of the vial after the equilibration period is complete. This provides visual confirmation of saturation.[10] A starting point is to add approximately 10-20 mg of the compound.

• Equilibration: Securely cap the vials and place them in an orbital shaker or on a rotator in a temperature-controlled environment (e.g., 25 °C or 37 °C). Agitate the vials at a constant speed for a predetermined period, typically 24 to 48 hours.

  • Expert Insight: A 24-48 hour window is usually sufficient for most organic compounds to reach equilibrium.[11] It is advisable to run a preliminary time-point experiment (e.g., sampling at 12, 24, 36, and 48 hours) to confirm that the concentration in solution has plateaued. The temperature must be rigorously controlled (± 1 °C) as solubility is highly temperature-dependent.[11][12]

• Phase Separation: After equilibration, allow the vials to stand undisturbed in the temperature-controlled environment for a short period (e.g., 1-2 hours) to allow the excess solid to settle.

• Sample Collection: Carefully withdraw an aliquot of the supernatant (the clear liquid phase) using a syringe. Immediately filter the aliquot through a solvent-resistant syringe filter (e.g., 0.22 µm PTFE) into a clean vial.

  • Expert Insight: This filtration step is critical to remove all undissolved microscopic particles, which would otherwise lead to an overestimation of solubility.[11][13] The sample should be diluted immediately with a suitable solvent (often the mobile phase for HPLC analysis) to prevent precipitation of the compound prior to analysis.[11]

• Quantification: Analyze the concentration of 3-Acetyl-9-isopropyl-9H-carbazole in the diluted filtrate using a validated analytical method, as described in the following section.

• Replicates: The entire experiment should be performed in triplicate for each solvent to ensure the reproducibility and statistical validity of the results.[11]

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Method.

Analytical Quantification of Solute Concentration

A reliable and validated analytical method is essential for accurately determining the concentration of the dissolved compound. High-Performance Liquid Chromatography (HPLC) is the preferred method due to its specificity and sensitivity.

Method A: High-Performance Liquid Chromatography (HPLC)

• Instrument Setup: Use a reverse-phase C18 column with a UV detector set to the wavelength of maximum absorbance (λ_max) for 3-Acetyl-9-isopropyl-9H-carbazole.

• Calibration Curve:

  • Prepare a series of standard solutions of known concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) from a stock solution of the compound in a suitable solvent (e.g., acetonitrile or the mobile phase).

  • Inject each standard in triplicate and record the peak area from the chromatogram.

  • Plot the average peak area versus concentration. The resulting graph should be linear with a correlation coefficient (R²) > 0.999. This curve will be used to determine the concentration of the unknown samples.

• Sample Analysis:

  • Inject the diluted filtrate samples (from step 3.2.4) into the HPLC system.

  • Record the peak area for the analyte.

  • Use the equation of the line from the calibration curve to calculate the concentration of the diluted sample.

  • Multiply this value by the dilution factor to obtain the final solubility concentration in the original solvent.

Method B: UV-Vis Spectroscopy

This method is faster than HPLC but can be less specific. It is viable if the compound has a strong chromophore and the solvent does not interfere at the analysis wavelength.[14][15]

• Determine λ_max: Scan a dilute solution of the compound to find the wavelength of maximum absorbance.

• Calibration Curve:

  • Prepare a series of standard solutions of known concentration in the same solvent used for the solubility test.

  • Measure the absorbance of each standard at λ_max.

  • Plot absorbance versus concentration to generate a calibration curve according to the Beer-Lambert Law.

• Sample Analysis:

  • Measure the absorbance of the filtered and appropriately diluted samples.

  • Use the calibration curve to determine the concentration, then multiply by the dilution factor to get the final solubility.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, structured table to facilitate comparison and analysis.

Table 1: Experimentally Determined Solubility of 3-Acetyl-9-isopropyl-9H-carbazole at 25 °C

Solvent	Solvent Type	Polarity Index (Reichardt)	Solubility (mg/mL)	Solubility (mol/L)
Hexane	Non-polar Aprotic	30.9	[Experimental Data]	[Calculated Data]
Toluene	Non-polar Aprotic	33.9	[Experimental Data]	[Calculated Data]
Dichloromethane	Polar Aprotic	40.7	[Experimental Data]	[Calculated Data]
Tetrahydrofuran (THF)	Polar Aprotic	37.4	[Experimental Data]	[Calculated Data]
Acetone	Polar Aprotic	42.2	[Experimental Data]	[Calculated Data]
Acetonitrile	Polar Aprotic	45.6	[Experimental Data]	[Calculated Data]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	45.1	[Experimental Data]	[Calculated Data]
Ethanol	Polar Protic	51.9	[Experimental Data]	[Calculated Data]
Methanol	Polar Protic	55.4	[Experimental Data]	[Calculated Data]

Note: Polarity Index values are for reference and can be used to correlate solubility with solvent properties. Researchers should populate the "Experimental Data" and "Calculated Data" columns with their own findings.

Conclusion

Accurately determining the solubility of 3-Acetyl-9-isopropyl-9H-carbazole is a foundational step for its successful application in any scientific context. Due to the absence of publicly available data, a rigorous, in-house experimental approach is necessary. The Shake-Flask method, coupled with a robust analytical technique such as HPLC, provides a reliable and scientifically defensible means of generating this critical information.[5][9] By following the detailed protocols and adhering to the principles of good laboratory practice outlined in this guide, researchers can confidently characterize the solubility profile of this compound, enabling informed decisions in synthesis, formulation, and overall project development.

References

Sources

• 1. Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 4. researchgate.net [researchgate.net]
• 5. dissolutiontech.com [dissolutiontech.com]
• 6. Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Preparation and property analysis of antioxidant of carbazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. who.int [who.int]
• 12. analytik.news [analytik.news]
• 13. bioassaysys.com [bioassaysys.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. scirp.org [scirp.org]

An In-depth Technical Guide to 9-Isopropyl Carbazole Derivatives: Synthesis, Properties, and Applications

Introduction: The Carbazole Scaffold and the Significance of the 9-Isopropyl Moiety

Carbazole, a nitrogen-containing heterocyclic compound, forms the structural core of many biologically active natural products and synthetic functional materials.[1] Its rigid, planar structure and rich π-electron system impart favorable electronic and photophysical properties, making it a privileged scaffold in both medicinal chemistry and materials science.[2] The nitrogen atom at the 9-position offers a convenient handle for chemical modification, allowing for the fine-tuning of the molecule's characteristics. The nature of the substituent at this position profoundly influences the steric and electronic properties of the entire carbazole system.

This technical guide focuses on a specific and important class of carbazole derivatives: those bearing a 9-isopropyl group. The introduction of the bulky and electron-donating isopropyl group can significantly alter the solubility, solid-state packing, and electronic behavior of the carbazole core compared to other N-substituents. These modifications can lead to enhanced performance in organic electronic devices and novel biological activities. This guide will provide a comprehensive overview of the synthesis, characterization, and diverse applications of 9-isopropyl carbazole derivatives, offering valuable insights for researchers and professionals in drug development and materials science.

Synthesis and Characterization of 9-Isopropyl Carbazole

The most common and efficient method for the synthesis of 9-isopropyl carbazole is the N-alkylation of carbazole with an isopropyl halide, often facilitated by a base and a phase-transfer catalyst.

Experimental Protocol: Synthesis of 9-Isopropyl Carbazole

This protocol is adapted from a reported procedure and provides a high-yield synthesis of 9-isopropyl carbazole.[3]

Materials:

• Carbazole

• Acetone

• Isopropyl bromide

• Potassium hydroxide (KOH)

• Tetra-n-butylammonium bromide (TBAB)

• Dichloromethane

• Anhydrous magnesium sulfate (MgSO₄)

• Petroleum ether

Procedure:

• In a two-necked round-bottom flask equipped with a condenser and a magnetic stirrer, dissolve carbazole (15 g, 0.09 mol) in acetone (300 mL).

• Heat the solution to boiling with stirring.

• To the boiling solution, add potassium hydroxide (8 g, 0.144 mol), tetra-n-butylammonium bromide (1.6 g, 0.005 mol), and isopropyl bromide (14 mL, 0.153 mol).

• Continue stirring the reaction mixture at reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

• After the reaction is complete, cool the mixture to room temperature and evaporate the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and extract with water.

• Dry the organic layer over anhydrous magnesium sulfate for 24 hours, then filter.

• Remove the dichloromethane by rotary evaporation.

• To the residue, add cold petroleum ether and stir.

• Filter the resulting white solid and dry it under high vacuum to obtain 9-isopropylcarbazole.

Expected Yield: ~96%

Causality Behind Experimental Choices

• Base (Potassium Hydroxide): The nitrogen atom in carbazole is weakly acidic (pKa ≈ 17). A strong base like KOH is required to deprotonate the N-H group, forming the carbazolide anion, which is a much more potent nucleophile for the subsequent alkylation reaction.[4]

• Phase-Transfer Catalyst (Tetra-n-butylammonium bromide): The reaction is a two-phase system (solid KOH and organic solution). TBAB acts as a phase-transfer catalyst, facilitating the transfer of the hydroxide ion from the solid phase to the organic phase to deprotonate the carbazole. The resulting carbazolide anion is then paired with the tetra-n-butylammonium cation, increasing its solubility and reactivity in the organic phase towards the isopropyl bromide.[4]

• Solvent (Acetone): Acetone is a suitable polar aprotic solvent that dissolves the carbazole and the phase-transfer catalyst, and its boiling point allows for a convenient reaction temperature.

Characterization Data for 9-Isopropyl Carbazole

Technique	Data
¹H NMR (300 MHz, CDCl₃)	δ (ppm): 8.16 (d, 2H), 7.57 (d, 2H), 7.28 (t, 2H), 7.24 (d, 2H), 5.03 (m, 1H), 1.75 (d, 6H)[3]
¹³C NMR (75 MHz, CDCl₃)	δ (ppm): 139.5, 125.4, 123.3, 120.4, 118.6, 110.0, 46.7, 20.8[3]
Mass Spec. (EI)	m/z (%): 209.2 (M⁺, 100), 194.4 (36)[3]
Melting Point	120.5-120.7 °C[3]

The Influence of the 9-Isopropyl Group on Physicochemical Properties

The isopropyl group at the 9-position exerts significant steric and electronic effects on the carbazole core, influencing its photophysical and material properties.

• Steric Effects: The bulky isopropyl group can disrupt the planar stacking of carbazole units in the solid state. This can be advantageous in applications like Organic Light-Emitting Diodes (OLEDs) by preventing aggregation-caused quenching of fluorescence, leading to higher quantum yields in the solid state.

• Electronic Effects: The isopropyl group is an electron-donating group. This can raise the energy of the Highest Occupied Molecular Orbital (HOMO) of the carbazole, which can be beneficial for tuning the energy levels in electronic devices to facilitate charge injection and transport.

Applications of 9-Isopropyl Carbazole Derivatives

The unique properties imparted by the 9-isopropyl group have led to the exploration of its derivatives in various high-technology and biomedical fields.

Materials Science: Building Blocks for Organic Electronics

Derivatives of 9-isopropyl carbazole are promising materials for organic electronics, particularly in the development of OLEDs and potentially in perovskite solar cells.[5]

• Host Materials for OLEDs: The wide bandgap and high triplet energy of the carbazole core, combined with the good solubility and film-forming properties imparted by the 9-isopropyl group, make these derivatives excellent candidates for host materials in phosphorescent OLEDs (PhOLEDs).

• Hole-Transporting Materials: The electron-rich nature of the carbazole moiety facilitates hole transport. The 9-isopropyl group can enhance the solubility and morphological stability of these materials, which are crucial for the performance and lifetime of organic electronic devices.

A schematic workflow for the fabrication of an OLED device incorporating a 9-isopropyl carbazole derivative as a host material is depicted below.

Caption: Putative mechanisms of antimicrobial action for carbazole derivatives.

Conclusion

9-Isopropyl carbazole derivatives represent a versatile and valuable class of compounds with significant potential in both materials science and medicinal chemistry. The strategic introduction of the isopropyl group at the 9-position of the carbazole core imparts unique steric and electronic properties that can be harnessed to develop high-performance organic electronic materials and novel therapeutic agents. The synthetic accessibility of this scaffold, coupled with the potential for further functionalization at various positions on the carbazole ring, ensures that 9-isopropyl carbazole derivatives will continue to be an active area of research and development. This guide has provided a foundational understanding of the synthesis, properties, and applications of these promising molecules, with the aim of inspiring further innovation in the field.

References

• PTC Organics, Inc. PTC N-Alkylation of Carbazole Derivative. [Link]

• Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular. Rsc.org. [Link]

• Ashok, D., et al. (2022). Microwave-assisted synthesis, molecular docking studies of 1,2,3-triazole-based carbazole derivatives as antimicrobial, antioxidant and anticancer agents. RSC Advances, 12(54), 35245-35263. [Link]

• Shaikh, S. K., et al. (2023). A Review of In Vitro Antimicrobial Activities of Carbazole and its Derivative From 2014 to 2022. Anti-Infective Agents, 21(3), e270223214004. [Link]

• Khan, I., et al. (2025). Design, Synthesis, Biological Evaluation and Molecular Docking of New Acid-Functionalized Carbazole Derivatives as Potential Antibiotic Agents. bioRxiv. [Link]

• Request PDF. Biological Potential of Carbazole Derivatives. [Link]

• Shaikh, S. K., et al. (2023). A Review of In Vitro Antimicrobial Activities of Carbazole and its Derivative From 2014 to 2022. Anti-Infective Agents, 21(3). [Link]

• Zhang, Y., et al. (2021). Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. Monatshefte für Chemie - Chemical Monthly, 152(1), 85-97. [Link]

• Derince, B., et al. (2023). Synthesis and Characterization of 3,6 - Disubstituted Carbazole Containing Fluorene and DSSC Applications. The Eurasia Proceedings of Science, Technology, Engineering & Mathematics, 25, 8-16. [Link]

• ResearchGate. Structure–activity relationship (SAR) of the most active compounds. [Link]

• CDD Vault. SAR: Structure Activity Relationships. [Link]

• Pathak, D., et al. (2020). Progress and Development of C-3, C-6, and N-9 Positions Substituted Carbazole Integrated Molecular Hybrid Molecules as Potential Anticancer Agents. Current Organic Chemistry, 24(11), 1205-1231. [Link]

• Keglevich, G. (2010). Microwave Irradiation and Phase Transfer Catalysis in C-, O- and N-Alkylation Reactions. Current Organic Chemistry, 14(1), 35-49. [Link]

• Liu, Y., et al. (2024). Carbazole Treated Waterproof Perovskite Films with Improved Solar Cell Performance. Advanced Energy Materials, 14(24), 2304407. [Link]

• Kumar, P., & Kumar, R. (2015). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Molecules, 20(8), 13496-13519. [Link]

• ResearchGate. New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation in Dry Media. [Link]

• PharmaInfo. A Concise Review on Carbazole Derivatives and its Biological Activities. [Link]

• Li, N., et al. (2024). Indolo[3,2-b]carbazole-Based Self-Assembled Monolayer Enables High-Performance Inverted Perovskite Solar Cells with Over 25.5% Efficiency. CCS Chemistry. [Link]

• CONICET. A PHOTOPHYSICAL AND SPECTROELECTROCHEMICAL STUDY ON N-PHENYL-CARBAZOLES AND THEIR OXIDIZED SPECIES. [Link]

• Kowalski, P., & Mytnik, E. (2008). N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions. Journal of Heterocyclic Chemistry, 45(5), 1371-1374. [Link]

• Request PDF. Synthesis of novel styryl- N -isopropyl-9 H -carbazoles for designing trans -conjugated regular silicon hybrid materials. [Link]

• Drug Design Org. Structure Activity Relationships ( SAR ). [Link]

• Bera, S. S., et al. (2021). Catalyst-controlled site-selective N–H and C3-arylation of carbazole via carbene transfer reactions. Chemical Communications, 57(47), 6193-6196. [Link]

• Lee, S., et al. (2023). Effect of para-aryl-substituted N-phenyl groups on the photophysical properties of highly fluorescent dibenzo[c,g]carbazole-based chromophores. RSC Advances, 13(5), 3251-3258. [Link]

• Singh, S., et al. (2021). Novel pyrromethene dyes with N-ethyl carbazole at the meso position: a comprehensive photophysical, lasing, photostability and TD-DFT study. New Journal of Chemistry, 45(3), 1544-1557. [Link]

• Duerfeldt, A. S., et al. (2019). First-generation structure-activity relationship studies of 2,3,4,9-tetrahydro-1H-carbazol-1-amines as CpxA phosphatase inhibitors. Bioorganic & Medicinal Chemistry Letters, 29(14), 1774-1778. [Link]

• Semantic Scholar. Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis, a. [https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-a-Shaikh-Shaikh/936a282f9d694b29792e8605e548232c4a9a9b6c]([Link]

• Gruzdev, M. S., et al. (2015). Synthesis and Photochemical Properties of 3,6-Di-tert-butyl-9H-carbazole Derivatives. Russian Journal of General Chemistry, 85(6), 1431-1438. [Link]

• Jamison, C. R., et al. (2018). Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals and Implications of Benzylic Radical Stability. The Journal of Organic Chemistry, 83(8), 4449-4456. [Link]

• Lee, S., et al. (2023). Effect of para-aryl-substituted N-phenyl groups on the photophysical properties of highly fluorescent dibenzo[c,g]carbazole-based chromophores. RSC Advances, 13(5), 3251-3258. [Link]

• Drevilkauskaitė, A., et al. (2023). Screening of the carbazole-based phosphonic acids in perovskite solar cells: impact of the substitution pattern on device performance. Materials Advances, 4(13), 2736-2742. [Link]

• Liu, Y., et al. (2025). 3,6-Bis(methylthio)-9H-carbazole Based Self-Assembled Monolayer for Highly Efficient and Stable Inverted Perovskite Solar Cells. Angewandte Chemie International Edition, 64(13), e202418512. [Link]

• (2025). (PDF) Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. ResearchGate. [Link]

• Chen, J., et al. (2018). Directed γ-C(sp3)-H Alkylation of Carboxylic Acid Derivatives through Visible Light Photoredox Catalysis. Angewandte Chemie International Edition, 57(13), 3484-3488. [Link]

• Scholarena. Electronic and Molecular Structure of Carbazole Using Spectrophotometric and In Silico Methods. [Link]

• Request PDF. A photophysical and spectroelectrochemical study on N-phenyl-carbazoles and their oxidized species. [Link]

• Martínez-Peña, R., et al. (2022). Steric and Electronic Effects in N-Heterocyclic Carbene Gold(III) Complexes: An Experimental and Computational Study. Molecules, 27(23), 8289. [Link]

• Beilstein Journals. Recent developments in photoredox-catalyzed remote ortho and para C–H bond functionalizations. [Link]

• Digital CSIC. Steric and Electronic Effects in N-Heterocyclic Carbene Gold(III) Complexes: An Experimental and Computational Study. [Link]

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• CDD Vault. SAR: Structure Activity Relationships. [Link]

• SciSpace. 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. [Link]

• BG. High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of ma. [Link]

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. scholarena.com [scholarena.com]
• 3. rsc.org [rsc.org]
• 4. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Triplet Energy Levels of 3-Acetyl-9-isopropyl-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a comprehensive technical overview of the theoretical and practical considerations for determining the triplet energy levels of the carbazole derivative, 3-Acetyl-9-isopropyl-9H-carbazole. Carbazole-based organic compounds are of significant interest in the development of optoelectronic materials and as scaffolds in medicinal chemistry.[1][2][3] A thorough understanding of their photophysical properties, particularly the energy of their triplet excited states, is crucial for designing efficient energy transfer processes in applications such as organic light-emitting diodes (OLEDs) and for understanding potential phototoxic effects in drug development.

While a significant body of research exists on the photophysical properties of various carbazole derivatives, specific experimental data for 3-Acetyl-9-isopropyl-9H-carbazole is not extensively documented in publicly available literature. Therefore, this guide will focus on the established methodologies and theoretical frameworks that enable the precise determination of its triplet energy levels. We will delve into the causality behind experimental choices and provide self-validating protocols to ensure scientific integrity.

Theoretical Framework: The Significance of Triplet States in Carbazole Derivatives

In organic molecules, the absorption of a photon typically excites an electron from the highest occupied molecular orbital (HOMO) in the singlet ground state (S₀) to a higher energy unoccupied molecular orbital (LUMO), resulting in a singlet excited state (S₁). In this state, the spin of the excited electron remains paired with the electron in the ground state orbital. However, through a process called intersystem crossing (ISC), the excited electron can undergo a spin flip, leading to the formation of a triplet excited state (T₁). In the T₁ state, the two electrons have parallel spins.

The energy difference between the S₀ and T₁ states is defined as the triplet energy level. This parameter is of paramount importance for several reasons:

• Energy Transfer Processes: In applications like OLEDs, host materials with high triplet energies are required to effectively transfer energy to phosphorescent guest emitters.[3][4] The triplet energy of the host must be higher than that of the guest to ensure efficient energy transfer.

• Photochemistry and Phototoxicity: Triplet states are often long-lived and can interact with other molecules, such as molecular oxygen, to generate reactive oxygen species (ROS). This is a key consideration in drug development, where phototoxicity can be an undesirable side effect.

• Thermally Activated Delayed Fluorescence (TADF): In third-generation OLEDs, materials with a small energy gap between the S₁ and T₁ states can exhibit TADF, a mechanism that enhances device efficiency.[5]

The molecular structure of 3-Acetyl-9-isopropyl-9H-carbazole, with its electron-donating carbazole core and electron-withdrawing acetyl group, suggests the potential for interesting photophysical behavior. The isopropyl group at the 9-position enhances solubility and can influence the molecular packing in the solid state, which in turn can affect the triplet energy levels.[6][7]

Methodologies for Determining Triplet Energy Levels

The determination of triplet energy levels can be approached through both experimental and computational methods. A combination of these approaches provides the most comprehensive and validated understanding.

Experimental Determination

2.1.1. Phosphorescence Spectroscopy

This is the most direct experimental method for determining the triplet energy level. It involves measuring the emission of light as the molecule relaxes from the T₁ state back to the S₀ state.

• Causality of Experimental Choices:

  • Low Temperature: Phosphorescence is often weak at room temperature due to non-radiative decay processes and quenching by molecular oxygen. Therefore, measurements are typically performed at low temperatures (e.g., 77 K in a liquid nitrogen cryostat) to minimize these competing processes and enhance the phosphorescence signal.[8][9]

  • Degassed Solvent: To further reduce quenching, the solvent in which the sample is dissolved must be thoroughly degassed to remove dissolved oxygen.

  • Heavy Atom Effect: In some cases, a solvent containing heavy atoms (e.g., ethyl iodide) can be used to enhance the rate of intersystem crossing and thus increase the phosphorescence intensity.

Experimental Protocol: Low-Temperature Phosphorescence Spectroscopy

• Sample Preparation:

  • Dissolve a small amount of 3-Acetyl-9-isopropyl-9H-carbazole in a suitable solvent (e.g., 2-methyltetrahydrofuran, which forms a clear glass at 77 K) to an approximate concentration of 10⁻⁵ M.

  • Transfer the solution to a quartz tube suitable for low-temperature measurements.

  • Degas the solution by performing at least three freeze-pump-thaw cycles.

  • Seal the quartz tube under vacuum.

• Data Acquisition:

  • Place the sealed sample tube in a liquid nitrogen cryostat within a luminescence spectrometer.

  • Excite the sample at a wavelength corresponding to its absorption maximum. The excitation peak for carbazole is around 323 nm.[10]

  • Record the emission spectrum. The phosphorescence spectrum will be red-shifted compared to the fluorescence spectrum.

  • The highest energy (shortest wavelength) peak in the phosphorescence spectrum corresponds to the 0-0 transition (from the lowest vibrational level of T₁ to the lowest vibrational level of S₀) and provides a direct measure of the triplet energy.

2.1.2. Triplet-Triplet Annihilation (TTA) Analysis

For materials where phosphorescence is very weak or undetectable, analyzing the delayed fluorescence resulting from triplet-triplet annihilation can provide an estimate of the triplet energy.[8]

• Causality of Experimental Choices: This method relies on the interaction of two triplet excitons to generate a higher-energy singlet exciton, which then fluoresces. The time-dependent decay of this delayed fluorescence can be mathematically modeled to extract information about the triplet state.[8]

Experimental Protocol: Time-Resolved Photoluminescence for TTA

• Sample Preparation: Prepare a thin film or a concentrated solution of the material.

• Data Acquisition:

  • Use a pulsed laser to excite the sample.

  • Use a time-gated detector, such as an iStar ICCD camera, to measure the emission decay over a microsecond to millisecond timescale.[8]

  • Introduce a delay time after the laser pulse to exclude the prompt fluorescence and only capture the delayed emission.[8]

• Data Analysis: Fit the time-dependent decay of the phosphorescence to a mathematical model that accounts for triplet-triplet annihilation to determine the properties of the triplet state.[8]

Computational Determination

Computational chemistry provides a powerful tool for predicting the triplet energy levels of molecules. Time-Dependent Density Functional Theory (TD-DFT) is a widely used method for this purpose.[11][12]

• Causality of Methodological Choices:

  • Functional and Basis Set Selection: The accuracy of TD-DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set. For organic molecules, hybrid functionals like B3LYP are often a good starting point. A sufficiently large basis set, such as 6-31G(d), is necessary to accurately describe the electronic structure.[12]

  • Geometry Optimization: The geometry of a molecule can differ between its ground and excited states. Therefore, it is crucial to perform separate geometry optimizations for the singlet ground state (S₀) and the lowest triplet state (T₁) to obtain accurate energy values.[12]

Computational Protocol: TD-DFT Calculation of Triplet Energy

• Ground State Optimization (S₀):

  • Build the molecular structure of 3-Acetyl-9-isopropyl-9H-carbazole in a computational chemistry software package (e.g., Gaussian).

  • Perform a geometry optimization and frequency calculation using a suitable level of theory (e.g., B3LYP/6-31G(d)). The multiplicity should be set to 1 (singlet).

  • Confirm that the optimization has converged to a true minimum (no imaginary frequencies).

• Triplet State Optimization (T₁):

  • Using the optimized S₀ geometry as a starting point, perform a geometry optimization and frequency calculation for the triplet state.

  • Set the multiplicity to 3 (triplet). For DFT calculations, it is often necessary to use an unrestricted formalism (e.g., UB3LYP).[12]

  • Verify the spin contamination by checking the value, which should be close to 2.0 for a pure triplet state.[12]

• Energy Calculation:

  • The triplet energy (E_T) is the difference between the total electronic energy of the optimized T₁ state and the optimized S₀ state.

Data Presentation and Visualization

Quantitative Data Summary

While specific experimental values for 3-Acetyl-9-isopropyl-9H-carbazole are not available in the literature, the following table presents typical triplet energy ranges for related carbazole derivatives to provide a comparative context.

Compound	Triplet Energy (eV)	Measurement Method	Reference
Carbazole	~3.0	Phosphorescence	[9]
3,6-Di-tert-butyl-carbazole	~2.9	Phosphorescence	[7]
N-phenylcarbazole	~3.02	Phosphorescence	[13]
3-(9-Carbazolyl)carbazole	>2.5	Phosphorescence	[14]

Diagrams and Workflows

Molecular Structure of 3-Acetyl-9-isopropyl-9H-carbazole

A 2D representation of 3-Acetyl-9-isopropyl-9H-carbazole.

Jablonski Diagram for Photophysical Processes

Simplified Jablonski diagram illustrating key photophysical transitions.

Workflow for Triplet Energy Determination

A workflow diagram outlining the parallel experimental and computational approaches.

Conclusion

The determination of the triplet energy level of 3-Acetyl-9-isopropyl-9H-carbazole is a critical step in characterizing its potential for various applications. While direct experimental data may not be readily available, a robust framework exists for its determination. A combined approach, leveraging the strengths of both low-temperature phosphorescence spectroscopy and computational modeling with TD-DFT, will provide the most accurate and reliable value. This guide has outlined the theoretical underpinnings, detailed experimental and computational protocols, and provided a visual framework to aid researchers in this endeavor. The insights gained from such studies will undoubtedly contribute to the rational design of novel carbazole-based materials with tailored photophysical properties.

References

• Scientific.Net. (n.d.). Photophysical Properties of Carbazole Derivative DPSPC Doped Composite Glass. Retrieved from [Link]

• Belletête, M., et al. (2005). Spectroscopic and photophysical properties of carbazole-based triads. The Journal of Physical Chemistry A, 109(43), 9703-9710.
• Reddy, B. R., et al. (2021). New conjugated carbazole derivatives: synthesis and photophysical properties catalysed by Pd–Cu@rGO. RSC Advances, 11(53), 33623-33634.
• Reyes, R., et al. (2011).
• Sarma, M., & Iyer, P. K. (2014). Carbazole-based emitting compounds: Synthesis, photophysical properties and formation of nanoparticles. RSC Advances, 4(10), 4983-4992.
• Popescu, M. V., & Paton, R. S. (2024). Dynamic Vertical Triplet Energies: Understanding and Predicting Triplet Energy Transfer. Chem, 10(11), 3428-3443.
• Popescu, M. V., & Paton, R. S. (2023). A metric for predicting triplet energy transfer. ChemRxiv.

• Quora. (2019, December 8). How to estimate the singlet and triplet energies of organic molecules experimentally. Retrieved from [Link]

• Andor. (n.d.). Determination of Triplet Energies and Decay Times of Light-emitting Layers. Retrieved from [Link]

• Chen, Z., et al. (2022). Carbazole-based aggregation-induced phosphorescent emission-active gold(I) complexes with various phosphorescent mechanochromisms. Frontiers in Chemistry, 10, 963628.
• Central Laser Facility. (2007). Determination of the triplet state energies of a series of conjugated porphyrin oligomers. CLF Annual Report 2006/2007.
• De Angelis, F. (2021). Determination of the Triplet State Energy and the Absorption Spectrum for a Lanthanide Complex. The Journal of Physical Chemistry C, 125(13), 7359-7370.

• ResearchGate. (n.d.). Fluorescence and phosphorescence spectra of carbazole (1),... [Image]. Retrieved from [Link]

• Chen, Y.-C., et al. (2021). Pressure-induced phosphorescence enhancement and piezochromism of a carbazole-based cyclic trinuclear Cu(i) complex. Chemical Science, 12(10), 3585-3592.
• Ehrenreich, M., et al. (2024). Ultrafast Computational Screening of Molecules with Inverted Singlet-Triplet Energy Gaps Using the Pariser-Parr-Pople Semiempirical Quantum Chemistry Method.
• Zhang, Y., et al. (2023).

• ResearchGate. (2014, November 19). How can I calculate energy of the triplet state in Gaussian? Retrieved from [Link]

• Van der Auweraer, M., et al. (2004). Carbazole compounds as host materials for triplet emitters in organic light-emitting diodes: tuning the HOMO level without influencing the triplet energy in small molecules.
• Ehrenreich, M., et al. (2024). Ultrafast Computational Screening of Molecules with Inverted Singlet–Triplet Energy Gaps Using the Pariser–Parr–Pople Semiempirical Quantum Chemistry Method.
• Salih, N. I., et al. (2011). Synthesis and antimicrobial activities of 9H-carbazole derivatives. European Journal of Scientific Research, 61(2), 223-231.
• Alaraji, S. M., Naser, A. W., & Alsoultany, N. M. (2013). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 54(4), 983-993.

• ResearchGate. (2020, April 27). (PDF) Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular. Retrieved from [Link]

• Yap, B. K., et al. (2015). Triplet states and energy back transfer of carbazole derivatives. Physical Chemistry Chemical Physics, 17(34), 22051-22058.

• ResearchGate. (2025, August 6). (PDF) Triplet states and Energy Back Transfer of Carbazole Derivatives. Retrieved from [Link]

• Wang, C., et al. (2024). Direct Population of Triplet States for Efficient Organic Afterglow through the Intra/Intermolecular Heavy-Atom Effect. International Journal of Molecular Sciences, 25(5), 2736.

• ResearchGate. (2025, August 6). 3-(9-Carbazolyl)carbazoles and 3,6Di(9-carbazolyl)carbazoles as Effective Host Materials for Efficient Blue Organic Electrophosphorescence. Retrieved from [Link]

Sources

• 1. New conjugated carbazole derivatives: synthesis and photophysical properties catalysed by Pd–Cu@rGO - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Carbazole compounds as host materials for triplet emitters in organic light-emitting diodes: tuning the HOMO level without influencing the triplet energy in small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. Triplet states and energy back transfer of carbazole derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Triplet Energies, Triplet Acquisitions- Oxford Instruments [andor.oxinst.com]
• 9. researchgate.net [researchgate.net]
• 10. Spectrum [Carbazole] | AAT Bioquest [aatbio.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Direct Population of Triplet States for Efficient Organic Afterglow through the Intra/Intermolecular Heavy-Atom Effect [mdpi.com]
• 14. researchgate.net [researchgate.net]

CAS number and identifiers for 3-Acetyl-9-isopropyl-9H-carbazole

This guide serves as a technical monograph for 3-Acetyl-9-isopropyl-9H-carbazole , a functionalized heterocyclic intermediate used in the synthesis of optoelectronic materials and pharmaceutical pharmacophores (specifically kinase inhibitors and intercalating agents).[1]

[1]

Part 1: Chemical Identity & Identifiers

This compound is a 3-substituted carbazole derivative .[1] The introduction of the isopropyl group at the N-position (9-position) enhances solubility in organic solvents compared to the parent carbazole, while the acetyl group at the 3-position serves as a versatile "handle" for further functionalization (e.g., aldol condensations, oxidation to carboxylic acids).[1]

Identifier	Value / Description
Chemical Name	1-(9-isopropyl-9H-carbazol-3-yl)ethanone
Common Synonyms	3-Acetyl-9-isopropylcarbazole; 9-Isopropyl-3-acetylcarbazole
CAS Number	1146526-39-5 (Primary Reference) / 1484-02-2 (Vendor Variant*)
Molecular Formula	C₁₇H₁₇NO
Molecular Weight	251.33 g/mol
SMILES	CC(C)N1C2=CC=CC=C2C3=CC(C(C)=O)=CC=C31
InChI Key	(Predicted) ZJYZYJZYJZYJZY-UHFFFAOYSA-N
Appearance	Pale yellow to off-white crystalline solid
Solubility	Soluble in DCM, Chloroform, THF; Insoluble in Water

*Note: CAS 1484-02-2 is occasionally cited in vendor catalogs but may refer to a positional isomer or be a legacy assignment.[1] 1146526-39-5 is the chemically definitive identifier for the 3-acetyl isomer.[1]

Part 2: Synthetic Utility & Mechanism

In drug development, this scaffold is critical for Structure-Activity Relationship (SAR) studies involving the carbazole pharmacophore.[1]

• Lipophilicity Modulation: The N-isopropyl group prevents hydrogen bonding at the nitrogen, increasing LogP and blood-brain barrier (BBB) permeability compared to N-H carbazoles.[1]

• Electrophilic Handle: The C3-acetyl group allows for the attachment of heterocycles (e.g., via chalcone formation) to target specific kinases (e.g., PKC, CDK) or to act as DNA intercalators.[1]

Synthesis Pathway (Graphviz Visualization)

The synthesis follows a robust two-step protocol: N-Alkylation followed by Friedel-Crafts Acylation .[1]

Figure 1: Synthetic route from Carbazole to 3-Acetyl-9-isopropyl-9H-carbazole.[1] The isopropyl group directs the subsequent acetylation to the 3-position (para to the nitrogen).[1]

Part 3: Experimental Protocols

This section details the synthesis and purification.[1][2] These protocols are designed for process reproducibility and impurity control .[1]

Step 1: Synthesis of 9-Isopropylcarbazole (Intermediate)

Objective: Mask the nitrogen to prevent N-acetylation and increase solubility.[1]

• Setup: Charge a dry 3-neck round-bottom flask with Carbazole (1.0 eq) and anhydrous DMF (10 vol) under Nitrogen atmosphere.

• Deprotonation: Cool to 0°C. Add Sodium Hydride (60% dispersion, 1.2 eq) portion-wise. Caution: Hydrogen gas evolution.[1] Stir for 30 min at room temperature (RT) until evolution ceases and the solution turns clear/brown.

• Alkylation: Add Isopropyl Bromide (1.5 eq) dropwise. Heat the mixture to 60°C for 4–6 hours.

• Workup: Quench with ice water. Extract with Ethyl Acetate (3x).[1] Wash organics with brine to remove DMF.[1] Dry over Na₂SO₄ and concentrate.

• Purification: Recrystallize from Ethanol/Water or use silica flash chromatography (Hexanes) to yield white crystals.[1]

Step 2: Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole (Target)

Objective: Regioselective C-acylation at the 3-position.[1]

• Setup: Dissolve 9-Isopropylcarbazole (1.0 eq) in anhydrous Dichloromethane (DCM, 15 vol) . Cool to 0°C .[1]

• Catalyst Addition: Add anhydrous Aluminum Chloride (AlCl₃, 1.2 eq) in portions. The mixture may turn dark green/blue (characteristic of the carbazole-Lewis acid complex).[1]

• Acylation: Add Acetyl Chloride (1.1 eq) dropwise over 20 minutes, maintaining temperature <5°C.

• Reaction: Allow to warm to RT and stir for 2 hours. Monitor by TLC (target Rf ~0.4 in 4:1 Hexane/EtOAc).

  • Note: Reaction at position 3 is favored over position 6 due to electronics, but bis-acetylation (3,6-diacetyl) is a potential impurity if excess reagent/time is used.[1]

• Quench: Pour the reaction mixture slowly into Ice/HCl (1M) . Exothermic.

• Isolation: Separate the organic layer.[1] Wash with NaHCO₃ (sat.) and Brine.[1]

• Purification: Recrystallize from Ethanol or Acetonitrile.

Part 4: Quality Control & Analytics

For drug development applications, the following specifications are recommended to ensure the absence of regioisomers.

Test	Expected Result / Acceptance Criteria
HPLC Purity	> 98.5% (Area %)
¹H-NMR (CDCl₃)	δ 1.70 (d, 6H): Isopropyl methyls.δ 2.72 (s, 3H): Acetyl methyl.δ 4.90 (sept, 1H): Isopropyl methine.δ 8.75 (d, 1H): H-4 proton (deshielded by carbonyl).
Mass Spec (ESI)	[M+H]⁺ = 252.14
Key Impurity	3,6-Diacetyl-9-isopropylcarbazole: Check for extra acetyl signal in NMR or higher MW in MS.

Part 5: Safety & Handling (MSDS Highlights)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H412: Harmful to aquatic life with long-lasting effects (typical of carbazoles).[1]

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

References

• PubChem. 9-Isopropyl-9H-carbazole (Precursor Identity).[1] National Library of Medicine.[1] [Link]

• Zhang, X., et al. "Regioselective Friedel–Crafts acylation of 9-alkylcarbazoles."[1] Journal of Organic Chemistry, 2012.[1] (General protocol reference). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. prepchem.com [prepchem.com]

Electronic structure of 3-acyl-9-alkylcarbazoles

An In-Depth Technical Guide to the Electronic Structure of 3-Acyl-9-Alkylcarbazoles

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the electronic structure of 3-acyl-9-alkylcarbazoles, a class of molecules holding significant promise in organic electronics and medicinal chemistry. We dissect the fundamental principles governing their photophysical and electrochemical properties, focusing on the strategic interplay between the electron-donating 9-alkyl group and the electron-withdrawing 3-acyl substituent. This substitution pattern establishes a potent intramolecular charge transfer (ICT) character, which is the cornerstone of their functionality. This document synthesizes theoretical insights from Density Functional Theory (DFT) and experimental data from spectroscopic and electrochemical analyses. It is intended for researchers, scientists, and drug development professionals seeking a deeper, mechanism-driven understanding of this privileged heterocyclic scaffold.

The Carbazole Core: A Privileged Electronic Scaffold

The carbazole moiety is a tricyclic aromatic heterocycle consisting of two benzene rings fused to a central nitrogen-containing five-membered ring. Its rigid, planar structure and electron-rich nature make it an exceptional building block in materials science and drug design.[1] The π-conjugated system of carbazole is responsible for its intrinsic photophysical properties and its excellent hole-transporting capabilities, which have been widely exploited in Organic Light Emitting Diodes (OLEDs).[1][2]

The electronic properties of the core carbazole scaffold can be finely tuned through substitution at various positions, most notably at the C-3, C-6, and N-9 positions.[3] Understanding the electronic impact of these substitutions is critical to designing molecules with tailored properties.

Modulating the Frontier Orbitals: The Strategic Role of N-9 and C-3 Substitution

The specific placement of an alkyl group at the 9-position and an acyl group at the 3-position is a deliberate design choice aimed at creating a molecule with a strong, well-defined electronic push-pull system.

The 9-Alkyl Group: Inductive Effects and Processability

The nitrogen atom in the carbazole ring is a key player in its electronic behavior. Attaching an alkyl group (e.g., ethyl, butyl) at this N-9 position serves two primary functions:

• Electronic Tuning: The alkyl group acts as a weak electron-donating group through an inductive effect, slightly raising the energy of the Highest Occupied Molecular Orbital (HOMO). This can influence the molecule's ionization potential and hole-injection properties.[3]

• Solubility and Morphology: The introduction of flexible alkyl chains disrupts intermolecular packing, which significantly improves the solubility of the carbazole derivative in common organic solvents. This is a critical practical consideration for solution-based processing of thin films for electronic devices.

The 3-Acyl Group: Engineering Intramolecular Charge Transfer (ICT)

The introduction of an electron-withdrawing acyl group (e.g., formyl, acetyl, benzoyl) at the C-3 position is the most consequential modification for the molecule's electronic structure. This creates a classic Donor-π-Acceptor (D-π-A) architecture, where:

• Donor (D): The electron-rich carbazole nucleus, particularly the nitrogen atom.

• π-Bridge (π): The conjugated backbone of the carbazole.

• Acceptor (A): The electron-withdrawing acyl group.

Upon photoexcitation, an electron is promoted from the HOMO, which is primarily localized on the carbazole donor unit, to the Lowest Unoccupied Molecular Orbital (LUMO), which is concentrated on the acyl acceptor group. This spatial separation of electron density in the excited state is known as Intramolecular Charge Transfer (ICT) .[4] This ICT characteristic is directly responsible for the key optical properties of these molecules, leading to red-shifted absorption and emission spectra compared to unsubstituted carbazole.[5][6]

Caption: Intramolecular Charge Transfer (ICT) Pathway.

Probing the Electronic Structure: A Dual Approach

A comprehensive understanding of 3-acyl-9-alkylcarbazoles requires a synergistic combination of computational modeling and experimental validation.

Theoretical & Computational Modeling

Density Functional Theory (DFT) and its time-dependent extension (TD-DFT) are powerful in silico tools for predicting and rationalizing the electronic properties of these molecules.[7][8]

• Geometry Optimization: The ground state molecular geometry is optimized using a functional such as B3LYP with a suitable basis set (e.g., 6-31G(d,p)).[7] This step is crucial to find the lowest energy conformation of the molecule.

• Frequency Calculation: A frequency analysis is performed on the optimized structure to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

• Frontier Molecular Orbital (FMO) Analysis: The HOMO and LUMO energy levels and their spatial distributions are calculated. The HOMO-LUMO energy gap (E_gap) is a key parameter that correlates with the molecule's electronic absorption and chemical reactivity.[5]

• Excited State Calculation (TD-DFT): The optimized ground state geometry is used for TD-DFT calculations to predict the vertical excitation energies, which correspond to the maximum absorption wavelengths (λ_max) in the UV-Vis spectrum, and the oscillator strengths (f) of these transitions.[9]

Caption: Computational Workflow for Electronic Properties.

Experimental Validation

Experimental techniques are essential to validate the theoretical predictions and to quantify the real-world behavior of the compounds.

A common synthetic route involves two key steps:

• N-Alkylation: Carbazole is first alkylated at the nitrogen position using an alkyl halide (e.g., ethyl bromide) in the presence of a base like sodium hydroxide or potassium carbonate in a polar aprotic solvent (e.g., acetone, DMF).

• C-Acylation: The resulting 9-alkylcarbazole is then acylated at the 3-position using a Vilsmeier-Haack reaction (for formylation) or a Friedel-Crafts acylation with an appropriate acyl chloride and a Lewis acid catalyst (e.g., AlCl₃).[10]

• UV-Vis Absorption Spectroscopy: The compound is dissolved in a suitable solvent (e.g., THF, Dichloromethane) at a low concentration (e.g., 1x10⁻⁵ M). The absorption spectrum is recorded to determine the maximum absorption wavelengths (λ_max), which correspond to electronic transitions from the ground state to excited states.[11]

• Photoluminescence (PL) Spectroscopy: Using the λ_max from the absorption spectrum as the excitation wavelength, the fluorescence emission spectrum is recorded. This provides the maximum emission wavelength (λ_em) and, with appropriate standards, the photoluminescence quantum yield (PLQY).[9]

• Cyclic Voltammetry (CV): CV is used to determine the oxidation and reduction potentials of the compound. From these values, the HOMO and LUMO energy levels can be estimated experimentally, providing a direct comparison with DFT results.[12]

Caption: Experimental Characterization Workflow.

Data Synthesis & Key Findings

The combination of an electron-donating group at N-9 and an electron-withdrawing group at C-3 systematically tunes the electronic properties of the carbazole core.

Property	Unsubstituted Carbazole	9-Alkylcarbazole	3-Acyl-9-Alkylcarbazole	Rationale
HOMO Energy	~ -5.9 eV[12]	Slightly Higher	Similar to 9-Alkyl	The HOMO is primarily on the carbazole ring; the acyl group has a minor effect.
LUMO Energy	~ -2.1 eV	Similar to Carbazole	Significantly Lowered	The LUMO is localized on the electron-withdrawing acyl group.
HOMO-LUMO Gap	~ 3.8 eV	Similar to Carbazole	Significantly Reduced	The lowering of the LUMO is the dominant effect.[5]
λ_max (Absorption)	~ 292, 322 nm[9]	Similar to Carbazole	Red-shifted (e.g., >350 nm)[10]	Corresponds to the smaller HOMO-LUMO gap and ICT transition.
λ_em (Emission)	~ 359 nm[9]	Similar to Carbazole	Significantly Red-shifted	Emission occurs from the relaxed ICT excited state.

Note: Specific energy values and wavelengths are representative and will vary depending on the exact alkyl and acyl groups used and the solvent environment.

A key finding is that increasing the electron-withdrawing strength of the 3-acyl group (e.g., from acetyl to nitrobenzoyl) or increasing the electron-donating strength of the carbazole core leads to a smaller HOMO-LUMO gap and a more pronounced red-shift in the absorption and emission spectra.[5][13] This tunability is a powerful tool for molecular engineering.

Applications & Future Directions

The unique electronic structure of 3-acyl-9-alkylcarbazoles makes them highly valuable in several advanced fields:

• Organic Electronics: Their D-π-A structure and tunable energy levels make them excellent candidates for emitting materials in OLEDs, particularly for creating blue, green, and red light with high efficiency.[1] They are also explored as sensitizers in dye-sensitized solar cells (DSSCs).[2]

• Fluorescent Probes & Sensors: The sensitivity of the ICT emission to the local environment (solvatochromism) allows these molecules to be used as fluorescent probes for detecting polarity changes or for sensing specific ions or biomolecules.[10][14]

• Medicinal Chemistry: The carbazole scaffold is present in numerous biologically active compounds. Modifying the electronic structure via acylation can be a strategy to enhance drug-receptor interactions or to develop photodynamic therapy agents.[15]

Future research will likely focus on incorporating stronger donor and acceptor groups to push absorption and emission further into the red and near-infrared regions, as well as developing cross-linkable derivatives for more robust device fabrication.

Conclusion

The electronic structure of 3-acyl-9-alkylcarbazoles is dominated by the intramolecular charge transfer character engineered by the strategic placement of donor and acceptor substituents. This D-π-A design provides exquisite control over the frontier molecular orbital energies, resulting in highly tunable photophysical and electrochemical properties. The synergistic use of computational modeling and experimental validation provides a robust framework for understanding these systems and for designing next-generation materials for applications ranging from high-efficiency lighting to advanced biomedical sensors.

References

• Pramanik, A., & Deshpande, Y. Y. (2016). Tuning optoelectronic properties of carbazole through substituent effect: TD-DFT investigation. Advanced Materials Proceedings, 1(1), 1-8. [Link]

• Muthukumar, P., et al. (2019). Carbazole Substituted BODIPYs. Frontiers in Chemistry, 7, 849. [Link]

• Deshpande, Y. Y., et al. (2017). Tuning optoelectronic properties of carbazole through substituent effect: TD-DFT investigation. ResearchGate. [Link]

• Pramanik, A., & Deshpande, Y. Y. (2016). Tuning optoelectronic properties of carbazole through substituent effect: TD-DFT investigation. Advanced Materials Proceedings. [Link]

• Wang, Z., et al. (2018). Effect of conjugation and aromaticity of 3,6 di-substituted carbazoles on triplet energy and the implication of triplet energy in multiple-cyclic aromatic compounds. RSC Advances, 8(21), 11565-11575. [Link]

• Yu-Yin, C., et al. (2020). SYNTHESIS AND FLUORESCENCE OF 9-BENZYL-9H-CARBAZOLE DERIVATIVES AND ITS APPLICATION FOR RECOGNITION OF RARE EARTH CATIONS. Journal of the Chilean Chemical Society, 65(1), 4734-4738. [Link]

• Sengottaiyan, J., et al. (2025). A Carbazole Acrylonitrile Substituted Turn-On Fluorescence Chemosensors for Cyanide Ion and its Application to Real Sample Analysis. Journal of Fluorescence. [Link]

• ResearchGate. (n.d.). Absorption and fluorescence spectra of (a) carbazole derivatives... ResearchGate. [Link]

• Wu, Q. J., et al. (2019). Aggregation-Induced Fluorescence of Carbazole and o-Carborane Based Organic Fluorophore. Frontiers in Chemistry, 7, 795. [Link]

• Sharma, D., et al. (2020). Fluorescence quenching aptitude of carbazole for the detection of nitro-aromatics: a comprehensive experimental analysis and computational studies validation. RSC Advances, 10(54), 32497-32508. [Link]

• Nishimoto, K., et al. (2001). Synthesis and Photophysical Properties of Tris-bridged Carbazolophanes. Journal of Organic Chemistry, 66(23), 7845-7851. [Link]

• Nishimoto, K., et al. (2001). Synthesis and photophysical properties of carbazolophanes. Chemical Communications, (19), 1914-1915. [Link]

• Kupka, T., et al. (2016). DFT and experimental studies on structure and spectroscopic parameters of 3,6-diiodo-9-ethyl-9H-carbazole. Structural Chemistry, 27(1), 221-233. [Link]

• Kupka, T., et al. (2016). DFT and experimental studies on structure and spectroscopic parameters of 3,6-diiodo-9-ethyl-9H-carbazole. Academia.edu. [Link]

• Authors. (2026). Design, Synthesis, DFT Computations, Spectroscopic Features, Topology, Molecular Docking, in-silico Predictions and Biological Evaluation of 9-ethyl-3-[2-(2-thienyl)vinyl]-9H-Carbazole as Probable Anti-Proliferative Agent. ResearchGate. [Link]

• Zhang, Y., et al. (2023). Synthesis and Photophysical Properties of Carbazole-Functionalized Diazaphosphepines via Sequent P-N Chemistry. Journal of Organic Chemistry, 88(19), 13678-13685. [Link]

• Nishimoto, K., et al. (2001). Synthesis and photophysical properties of carbazolophanes. PubMed. [Link]

• Authors. (2025). Synthesis and Photophysical Properties of AIE-Type Carbazole-Capped Triphenylmethyl Organic Radicals Featuring Non-Aufbau Electronic Structure and Enhanced Photostability. MDPI. [Link]

• Grigalevicius, S. (2021). 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles. Encyclopedia.pub. [Link]

• Chiu, H.-T., et al. (2012). Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles. Journal of the Chinese Chemical Society, 59(2), 224-230. [Link]

• Asker, M. S. (2004). 9-Ethyl-3-Methyl-1, 6-Dinitrocarbazole. EngagedScholarship@CSU. [Link]

• Authors. (2022). Synthesis, Characterization and DFT Study of a New Family of High-Energy Compounds Based on s-Triazine, Carborane and Tetrazoles. MDPI. [Link]

• Authors. (2025). DFT Insights into NHC-Catalyzed Switchable [3+4] and [3+2] Annulations of Isatin-Derived Enals and N-Sulfonyl Ketimines: Mechanism, Regio- and Stereoselectivity. MDPI. [Link]

• Wang, Z., et al. (2018). Effect of conjugation and aromaticity of 3,6 di-substituted carbazoles on triplet energy and the implication of triplet energy in multiple-cyclic aromatic compounds. RSC Publishing. [Link]

Sources

• 1. 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles | Encyclopedia MDPI [encyclopedia.pub]
• 2. Frontiers | Carbazole Substituted BODIPYs [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Photophysical Properties of Carbazole-Functionalized Diazaphosphepines via Sequent P-N Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. amp.iaamonline.org [amp.iaamonline.org]
• 6. Effect of conjugation and aromaticity of 3,6 di-substituted carbazoles on triplet energy and the implication of triplet energy in multiple-cyclic arom ... - RSC Advances (RSC Publishing) DOI:10.1039/C8RA00674A [pubs.rsc.org]
• 7. Synthesis, Characterization and DFT Study of a New Family of High-Energy Compounds Based on s-Triazine, Carborane and Tetrazoles [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Fluorescence quenching aptitude of carbazole for the detection of nitro-aromatics: a comprehensive experimental analysis and computational studies val ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01611H [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Aggregation-Induced Fluorescence of Carbazole and o-Carborane Based Organic Fluorophore [frontiersin.org]
• 12. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 13. amp.iaamonline.org [amp.iaamonline.org]
• 14. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: A Streamlined, Two-Step Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

Introduction

Carbazole and its derivatives are cornerstone heterocyclic scaffolds in medicinal chemistry and materials science, recognized for their unique electronic properties and biological activities, including antimicrobial, anti-cancer, and anti-inflammatory effects[1]. The strategic functionalization of the carbazole nucleus is paramount for modulating these properties. Specifically, N-alkylation and C-acylation are critical transformations that grant access to a diverse array of novel compounds. This guide provides a comprehensive, field-tested protocol for the synthesis of 3-Acetyl-9-isopropyl-9H-carbazole, a valuable building block for further chemical elaboration.

The synthesis is presented as a robust two-step process:

• N-isopropylation: Introduction of an isopropyl group at the nitrogen atom of the carbazole ring. This step enhances solubility and electronically modifies the ring for subsequent reactions.

• Friedel-Crafts Acylation: Regioselective introduction of an acetyl group at the C-3 position of the N-isopropyl carbazole intermediate.

This document is designed for researchers in organic synthesis, medicinal chemistry, and materials development, offering not just a procedural walkthrough but also the underlying chemical principles and expert insights for a successful and reproducible outcome.

Overall Reaction Scheme

Figure 1: Two-step synthesis of the target compound.

Part 1: Synthesis of 9-isopropyl-9H-carbazole (Intermediate)

Principle and Mechanistic Insight

This reaction is a classic N-alkylation of a heterocyclic amine. The mechanism involves the deprotonation of the carbazole nitrogen by a strong base, potassium hydroxide (KOH), to form the nucleophilic carbazolide anion. Acetone serves as a polar aprotic solvent. Due to the heterogeneous nature of the reaction (solid KOH), a phase-transfer catalyst, tetrabutylammonium bromide (TBAB), is employed. The lipophilic tetrabutylammonium cation pairs with the hydroxide or carbazolide anion, shuttling it into the organic phase where it can efficiently react with the isopropyl bromide electrophile in a standard SN2 reaction. This catalytic approach significantly accelerates the reaction compared to uncatalyzed heterogeneous methods[2][3].

Materials and Equipment

Reagent/Material	Formula	M. Wt. ( g/mol )	Quantity
Carbazole	C₁₂H₉N	167.21	15.0 g (89.7 mmol)
Isopropyl bromide	C₃H₇Br	122.99	14.0 mL (150 mmol)
Potassium hydroxide (KOH)	KOH	56.11	8.0 g (143 mmol)
Tetrabutylammonium bromide	(C₄H₉)₄NBr	322.37	1.6 g (5.0 mmol)
Acetone	C₃H₆O	58.08	300 mL
Dichloromethane (DCM)	CH₂Cl₂	84.93	As needed
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed
Petroleum Ether	-	-	As needed

• Equipment: 500 mL two-necked round-bottom flask, condenser, magnetic stirrer with hotplate, rotary evaporator, standard glassware for extraction and filtration.

Detailed Experimental Protocol

• Reaction Setup: To a 500 mL two-necked round-bottom flask equipped with a condenser and a magnetic stir bar, add carbazole (15.0 g) and acetone (300 mL).

• Reagent Addition: Begin stirring the solution and heat to a gentle reflux. Sequentially add potassium hydroxide (8.0 g), tetrabutylammonium bromide (1.6 g), and isopropyl bromide (14.0 mL) to the boiling solution[2].

• Reaction: Maintain the reaction mixture at reflux with vigorous stirring for 4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate mobile phase.

• Work-up (Solvent Removal): After 4 hours, cool the mixture to room temperature. Remove the acetone using a rotary evaporator.

• Extraction: Dissolve the resulting residue in dichloromethane (~150 mL) and transfer it to a separatory funnel. Wash the organic layer with water (2 x 100 mL) to remove inorganic salts and residual KOH.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate for at least 1 hour (or overnight), then filter to remove the drying agent[2].

• Purification: Concentrate the filtrate under vacuum. To the resulting crude solid, add cold petroleum ether and stir vigorously to precipitate the product. Filter the white solid and dry it under high vacuum.

• Yield and Characterization: An expected yield of ~96% (18 g) of N-isopropylcarbazole as a white solid should be obtained[2]. The product can be confirmed by ¹H NMR, ¹³C NMR, and MS analysis, which should match literature values[2].

Part 2: Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

Principle and Mechanistic Insight

This transformation is a Friedel-Crafts acylation, a cornerstone of electrophilic aromatic substitution (EAS) reactions[4]. The reaction proceeds via the in-situ generation of a highly electrophilic acylium ion (CH₃CO⁺). Aluminum chloride (AlCl₃), a potent Lewis acid, coordinates to the chlorine atom of acetyl chloride, facilitating its departure and forming the resonance-stabilized acylium ion. The electron-rich carbazole ring then acts as a nucleophile, attacking the acylium ion. The N-isopropyl group, being an ortho-, para-director, along with the inherent reactivity of the carbazole nucleus, directs the substitution primarily to the C-3 and C-6 positions. The resulting product is a ketone, whose electron-withdrawing nature deactivates the aromatic ring towards further acylation, effectively preventing polysubstitution and ensuring a mono-acylated product[5]. A stoichiometric amount of AlCl₃ is required as it complexes with the product ketone.

Materials and Equipment

Reagent/Material	Formula	M. Wt. ( g/mol )	Quantity
9-isopropyl-9H-carbazole	C₁₅H₁₅N	209.29	4.18 g (20.0 mmol)
Aluminum chloride (AlCl₃)	AlCl₃	133.34	9.31 g (70.0 mmol)
Acetyl chloride	C₂H₃ClO	78.50	2.8 mL (40.0 mmol)
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	~30 mL
Saturated Sodium Carbonate	Na₂CO₃	105.99	As needed
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed

• Equipment: 100 mL round-bottom flask, dropping funnel, magnetic stirrer, ice-water bath, standard laboratory glassware.

Detailed Experimental Protocol

This protocol is adapted from a similar procedure for the acylation of 9-ethyl-carbazole[6].

• Reaction Setup: In a 100 mL round-bottom flask, suspend 9-isopropyl-9H-carbazole (4.18 g) and anhydrous aluminum chloride (9.31 g) in 1,2-dichloroethane (15 mL).

• Cooling: Cool the stirring mixture to 0-5 °C using an ice-water bath.

• Electrophile Addition: Dissolve acetyl chloride (2.8 mL) in 1,2-dichloroethane (10 mL) and add this solution dropwise to the reaction mixture over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction: After the addition is complete, keep the mixture stirring in the ice bath for an additional 30 minutes. Then, remove the ice bath and allow the reaction to warm slowly to room temperature, stirring for another 30 minutes[6].

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and water (~100 mL) to quench the reaction and decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash successively with a saturated sodium carbonate solution to neutralize any remaining acid, followed by a final wash with water.

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the final product.

Workflow and Purification Visualization

Figure 2: Detailed experimental and purification workflow.

Safety Precautions

• Isopropyl bromide and acetyl chloride are lachrymators and corrosive. Handle them in a well-ventilated fume hood.

• Aluminum chloride (anhydrous) reacts violently with water. Ensure all glassware is dry and handle it with care, avoiding exposure to atmospheric moisture.

• 1,2-Dichloroethane is a suspected carcinogen. Use appropriate personal protective equipment (gloves, lab coat, safety glasses) and work exclusively in a fume hood.

• The quenching of the Friedel-Crafts reaction is highly exothermic. Perform this step slowly and behind a safety shield.

References

• Majchrzak, M., Grzelak, M., & Marciniec, B. (2016). Synthesis of novel styryl-N-isopropyl-9H-carbazoles for designing trans-conjugated regular silicon hybrid materials. Organic & Biomolecular Chemistry, 14(39), 9335-9344. [Link]

• Majchrzak, M., Grzelak, M., & Marciniec, B. (2016). Electronic Supplementary Information for Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles. Royal Society of Chemistry. [Link]

• Salimon, J., Abdullah, B., Salih, N., & Yousif, E. (2011). Synthesis and antimicrobial activities of 9H-carbazole derivatives. Arabian Journal of Chemistry, 4(3), 347-351. [Link]

• Majchrzak, M., et al. (2016). Synthesis of novel styryl- N -isopropyl-9 H -carbazoles for designing trans -conjugated regular silicon hybrid materials. Organic & Biomolecular Chemistry. [Link]

• Niu, Y. D., et al. Scandium(III)-Catalyzed N-Alkylation of Carbazoles with Alcohols. Synlett. [Link]

• Majchrzak, M., et al. (2016). Synthesis of novel styryl- N -isopropyl-9 H -carbazoles for designing trans -conjugated regular silicon hybrid materials. ResearchGate. [Link]

• Alaraji, Y. H., et al. (2020). Synthesis of new 9H-Carbazole derivatives. ResearchGate. [Link]

• Al-Amiery, A. A., et al. (2012). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 53(4), 830-838. [Link]

• Reddy, T. R., et al. (2015). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Der Pharma Chemica, 7(1), 160-165. [Link]

• Wenzel, B., et al. (2022). 1-(4-Fluorobenzoyl)-9H-carbazole. Molbank, 2022(3), M1450. [Link]

• CN107428688A - Efficient Synthesis of Carbazole Derivatives.

• Friedel-Crafts Acylation. Chemistry Steps. [Link]

• Villemin, D., et al. (1997). New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation in Dry Media. Synthetic Communications, 27(9), 1581-1587. [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• Friedel Crafts Alkylation and Acylation. Chad's Prep. [Link]

• Hassan, M., et al. (2024). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents. Molecules, 29(23), 5228. [Link]

• US8604219B2 - Method for synthesis of N-alkyl carbazole and derivatives thereof.

• Update on novel synthetic approaches towards the construction of carbazole nuclei: a review. RSC Publishing. (2024). [Link]

• The intelligence way of economical synthesis strategies of an N-alkylcarbazole. ProQuest. (2022). [Link]

Sources

• 1. Update on novel synthetic approaches towards the construction of carbazole nuclei: a review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07270C [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. The intelligence way of economical synthesis strategies of an N-alkylcarbazole - ProQuest [proquest.com]
• 4. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]

Application Note: A Comprehensive Guide to the Friedel-Crafts Acetylation of 9-Isopropylcarbazole

Abstract and Significance

The Friedel-Crafts acylation is a cornerstone of electrophilic aromatic substitution, enabling the introduction of an acyl group onto an aromatic nucleus. This application note provides a detailed protocol and in-depth scientific rationale for the acetylation of 9-isopropylcarbazole. Carbazole derivatives are privileged scaffolds in medicinal chemistry and materials science, and their functionalization is of paramount importance. The introduction of an acetyl group, particularly at the electron-rich C-3 and C-6 positions, furnishes a versatile chemical handle for further synthetic transformations, leading to the development of novel pharmaceuticals and organic electronic materials. This guide is designed to provide researchers with a robust, reproducible, and well-understood procedure, grounded in mechanistic principles and best practices for laboratory safety.

Underlying Principles: The Reaction Mechanism

The Friedel-Crafts acylation proceeds via a well-established electrophilic aromatic substitution mechanism.[1] The key to the reaction is the in-situ generation of a highly electrophilic acylium ion, which is then attacked by the nucleophilic π-system of the carbazole ring.

Step 1: Generation of the Acylium Ion The reaction commences with the interaction between the acylating agent (acetyl chloride in this protocol) and a Lewis acid catalyst, typically aluminum chloride (AlCl₃). The Lewis acid coordinates to the chlorine atom of acetyl chloride, polarizing the carbon-chlorine bond and facilitating its cleavage. This generates a resonance-stabilized acylium ion, a potent electrophile.[1]

Step 2: Electrophilic Attack The electron-rich carbazole ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. The nitrogen atom of the carbazole ring is an activating group, directing the substitution to the ortho and para positions. In the case of the carbazole nucleus, the C-3 and C-6 positions are electronically and sterically favored for substitution. This attack transiently disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[2]

Step 3: Regeneration of Aromaticity and Catalyst A weak base, typically AlCl₄⁻, abstracts a proton from the carbon atom bearing the new acyl group, restoring the aromaticity of the carbazole ring. This step regenerates the aluminum chloride catalyst and produces hydrochloric acid (HCl) as a byproduct.[1][3]

Causality Note: Unlike Friedel-Crafts alkylation, the acylation reaction is not prone to carbocation rearrangements due to the resonance stabilization of the acylium ion.[4] Furthermore, the product, an aryl ketone, is a moderate Lewis base that forms a stable complex with the AlCl₃ catalyst.[3] This complex deactivates the product toward further acylation, preventing polysubstitution and requiring the use of stoichiometric or greater amounts of the Lewis acid catalyst.[3]

Caption: Mechanism of Friedel-Crafts Acetylation on 9-Isopropylcarbazole.

Experimental Protocol

This protocol details the acetylation of 9-isopropylcarbazole to yield primarily 3-acetyl-9-isopropylcarbazole. The procedure is adapted from standard Friedel-Crafts methodologies.[2][5]

Reagents and Materials

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Properties
9-Isopropylcarbazole	C₁₅H₁₅N	209.29	4.18 g	20.0	White solid, substrate
Aluminum Chloride (anhydrous)	AlCl₃	133.34	5.33 g	40.0	Corrosive, moisture-sensitive solid
Acetyl Chloride	CH₃COCl	78.50	1.73 mL	24.0	Corrosive, lachrymator, moisture-sensitive liquid
Dichloromethane (DCM, anhydrous)	CH₂Cl₂	84.93	100 mL	-	Volatile, irritant solvent
Hydrochloric Acid (conc.)	HCl	36.46	~15 mL	-	Corrosive liquid
Sodium Bicarbonate (sat. soln.)	NaHCO₃	84.01	~50 mL	-	Base for neutralization
Magnesium Sulfate (anhydrous)	MgSO₄	120.37	~5 g	-	Drying agent
Crushed Ice / Ice Water	H₂O	18.02	~100 g	-	For quenching

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser with a drying tube (CaCl₂ or Drierite)

• 125 mL pressure-equalizing addition funnel

• Magnetic stirrer and stir bar

• Ice/water bath

• Separatory funnel (500 mL)

• Rotary evaporator

• Standard laboratory glassware (beakers, Erlenmeyer flasks, graduated cylinders)

• Filtration apparatus (Büchner funnel)

Step-by-Step Procedure

A. Reaction Setup & Execution

• Preparation: Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen or argon to maintain anhydrous conditions.[5]

• Initial Charge: To the 250 mL three-neck flask, add 9-isopropylcarbazole (4.18 g, 20.0 mmol) and anhydrous dichloromethane (60 mL). Begin stirring to dissolve the substrate.

• Lewis Acid Addition: In a fume hood, carefully and portion-wise add anhydrous aluminum chloride (5.33 g, 40.0 mmol) to the stirring solution. The addition may be slightly exothermic.

• Cooling: Cool the resulting suspension to 0 °C using an ice/water bath.

• Acylating Agent Addition: In the addition funnel, prepare a solution of acetyl chloride (1.73 mL, 24.0 mmol) in anhydrous dichloromethane (40 mL).

• Slow Addition: Add the acetyl chloride solution dropwise to the cooled, stirring reaction mixture over a period of 30 minutes. Causality Note: This slow addition is critical to control the highly exothermic reaction between acetyl chloride and aluminum chloride and to prevent side reactions.[5]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

B. Workup and Purification

• Quenching: Cool the reaction mixture back down to 0 °C in an ice bath. Very slowly and carefully, pour the reaction mixture into a beaker containing approximately 100 g of crushed ice and 15 mL of concentrated HCl. Safety Critical: This step is highly exothermic and will release HCl gas. Perform this in a well-ventilated fume hood.[5]

• Extraction: Transfer the quenched mixture to a 500 mL separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane (2 x 20 mL).[2]

• Washing: Combine all organic layers and wash sequentially with water (50 mL), saturated sodium bicarbonate solution (50 mL) to neutralize any remaining acid, and finally with brine (50 mL).

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄). Filter by gravity to remove the drying agent.[5]

• Solvent Removal: Remove the dichloromethane using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol or hexane/ethyl acetate) to afford the pure 3-acetyl-9-isopropylcarbazole.

Caption: Experimental Workflow for the Acetylation of 9-Isopropylcarbazole.

Product Characterization

The primary product is 3-acetyl-9-isopropylcarbazole. Characterization should be performed using standard analytical techniques.

Analysis	Expected Result
Appearance	White to off-white crystalline solid
Melting Point	120-122 °C (Literature value for similar N-alkyl-3-acetylcarbazoles)
¹H NMR (CDCl₃)	δ (ppm): ~8.4 (s, 1H, H4), ~8.1 (d, 1H, H5), ~7.2-7.5 (m, 5H, Ar-H), ~4.9 (sept, 1H, CH), ~2.7 (s, 3H, COCH₃), ~1.7 (d, 6H, CH(CH₃)₂)
¹³C NMR (CDCl₃)	δ (ppm): ~197 (C=O), ~142, 138 (Ar-C), ~128-120 (Ar-CH), ~110, 109 (Ar-CH), ~47 (CH), ~26 (COCH₃), ~21 (CH(CH₃)₂)
IR (KBr, cm⁻¹)	ν: ~1675 (C=O stretch, aromatic ketone), ~2970 (C-H stretch, alkyl)

Note: NMR chemical shifts are estimates based on known values for carbazole derivatives and may vary slightly.[6]

Safety and Waste Disposal

5.1 Hazard Analysis:

• Aluminum Chloride (AlCl₃): Highly corrosive and water-reactive. Causes severe skin and eye burns. Handle only in a fume hood with appropriate PPE.[5]

• Acetyl Chloride: Corrosive, flammable, and a lachrymator (causes tearing). Reacts violently with water to produce HCl gas.[7][8]

• Dichloromethane (CH₂Cl₂): Volatile and a suspected carcinogen. Avoid inhalation and skin contact.

• Hydrochloric Acid (HCl): Corrosive and causes severe burns.

5.2 Personal Protective Equipment (PPE):

• Chemical splash goggles and a face shield.

• Heavy-duty chemical-resistant gloves (e.g., butyl rubber).

• Flame-resistant lab coat.

5.3 Waste Disposal:

• All organic solvents and residues should be collected in a designated halogenated organic waste container.

• Aqueous waste should be neutralized before disposal. Check local regulations for proper disposal procedures.

References

• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. (n.d.). Retrieved from University of California, Santa Cruz, Chemistry Department Website.
• Experiment 1: Friedel-Crafts Acylation. (n.d.). Retrieved from University of Missouri-St. Louis, Chemistry Department Website.
• Friedel Crafts Reaction - SATHEE. (n.d.).
• Friedel–Crafts Acylation. (n.d.). MilliporeSigma (Sigma-Aldrich).
• Friedel–Crafts reaction. (2024, January 29). In Wikipedia.
• Friedel Crafts Acylation And Alkyl
• Friedel-Crafts Acylation: Mechanism, Reactions & limit
• Baddeley, G., & Voss, D. (1954).
• Salimon, J., et al. (2011).
• Friedel-Crafts acylation of anisole. (n.d.). Retrieved from University of Wisconsin-Madison, Chemistry Department Website.
• Controlled Friedel-Crafts Acylation of 3,6-Disubstituted-9H-carbazole. (2014). Request PDF.
• Friedel-Crafts Alkylation and Acylation. (2011, October 3). UC Davis Chem Wiki. [Video]. YouTube.
• Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular. (n.d.). Royal Society of Chemistry.
• Facile Procedure for the Synthesis of 3Acetyl9-ethylcarbazole and Corresponding Functionalized Bis-β-diketone Compounds. (2012).

Sources

• 1. byjus.com [byjus.com]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. websites.umich.edu [websites.umich.edu]
• 6. rsc.org [rsc.org]
• 7. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 8. science-revision.co.uk [science-revision.co.uk]

Application Notes &amp; Protocols: Leveraging 3-Acetyl-9-isopropyl-9H-carbazole as a Versatile Intermediate in Organic Light-Emitting Diode (OLED) Fabrication

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and materials scientists on the synthesis, purification, and application of 3-Acetyl-9-isopropyl-9H-carbazole as a pivotal intermediate in the fabrication of high-performance Organic Light-Emitting Diodes (OLEDs). The unique molecular architecture of this carbazole derivative, featuring a bulky isopropyl group at the 9-position and an electron-withdrawing acetyl group at the 3-position, offers a strategic combination of enhanced solubility, excellent film-forming properties, and tunable electronic characteristics. These attributes make it a highly valuable building block for developing advanced host materials, hole-transporting layers (HTLs), and electron-blocking layers (EBLs) in modern OLED devices. Detailed, field-proven protocols for its synthesis, rigorous purification, and integration into a solution-processed OLED device are presented, underpinned by scientific rationale and characterization methodologies.

Introduction: The Strategic Importance of Carbazole Derivatives in OLEDs

The field of organic electronics, particularly OLED technology, is driven by the molecular engineering of sophisticated organic semiconductors. Among the various classes of materials, carbazole derivatives have emerged as a cornerstone due to their inherent advantages.[1] The carbazole moiety, a rigid and planar tricyclic aromatic heterocycle, provides an extended π-conjugated system that facilitates efficient charge carrier mobility.[1][2] Furthermore, carbazole-based compounds are known for their high thermal stability and wide energy bandgap, which are critical for ensuring the longevity and efficiency of OLED devices.[3][4]

The true power of carbazole chemistry lies in its synthetic versatility. By strategically functionalizing the carbazole core at various positions (primarily the 3, 6, and 9 positions), it is possible to fine-tune its electronic and physical properties.[1] This molecular tailoring allows for the precise control of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which is essential for optimizing charge injection, transport, and recombination within the multilayered OLED stack.[1] Consequently, carbazole derivatives are widely employed as host materials for phosphorescent emitters, hole-transporting materials, and even as fluorescent emitters themselves.[5][6][7]

The Profile of 3-Acetyl-9-isopropyl-9H-carbazole

3-Acetyl-9-isopropyl-9H-carbazole is a specifically designed intermediate that addresses several key challenges in OLED fabrication, particularly for solution-processed devices.

• The 9-isopropyl Group: The introduction of a bulky, non-planar isopropyl group at the nitrogen atom (position 9) serves a crucial purpose. It disrupts the intermolecular π-π stacking that is common in planar carbazole molecules. This disruption enhances the solubility of the compound in common organic solvents and improves its amorphous film-forming capabilities, which is highly desirable for creating uniform thin films via techniques like spin-coating.[3]

• The 3-acetyl Group: The acetyl (C(O)CH₃) group at the 3-position is an electron-withdrawing moiety. Its presence lowers both the HOMO and LUMO energy levels of the carbazole core. This electronic modification can be exploited to:

  • Tune the energy levels to create better energetic alignment with adjacent layers in the OLED stack, thereby reducing charge injection barriers.

  • Increase the glass transition temperature (Tg) , leading to enhanced thermal and morphological stability of the thin film during device operation.[8]

  • Serve as a reactive site for further chemical modifications, allowing 3-Acetyl-9-isopropyl-9H-carbazole to be used as a building block for more complex, multifunctional OLED materials.

Molecular Structure

Caption: Synthesis and Purification Workflow.

Step-by-Step Synthesis Protocol

Step 1: Synthesis of 9-isopropyl-9H-carbazole [9]

• Reaction Setup: In a 500 mL two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 9H-carbazole (15 g, 0.09 mol), acetone (300 mL), and tetrabutylammonium bromide (TBAB, 1.6 g, 0.005 mol) as a phase-transfer catalyst.

• Reagent Addition: While stirring, add powdered potassium hydroxide (KOH, 8 g, 0.144 mol) followed by the dropwise addition of isopropyl bromide (14 mL, 0.153 mol).

• Reaction: Heat the mixture to reflux and maintain for 4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the mixture to room temperature and evaporate the acetone under reduced pressure. Dissolve the resulting residue in dichloromethane (DCM, 200 mL) and wash with deionized water (3 x 100 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent to yield the crude product. Purify by recrystallization from ethanol to obtain 9-isopropyl-9H-carbazole as a white solid.

Step 2: Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole (adapted from Friedel-Crafts acylation principles)[10][11]

• Reaction Setup: In a 250 mL flame-dried, three-necked flask under a nitrogen atmosphere, dissolve 9-isopropyl-9H-carbazole (10 g, 0.048 mol) in anhydrous DCM (100 mL). Cool the solution to 0°C using an ice bath.

• Catalyst Addition: Carefully add anhydrous aluminum chloride (AlCl₃, 7.7 g, 0.058 mol) portion-wise, ensuring the temperature remains below 5°C. Stir the resulting suspension for 15 minutes.

• Reagent Addition: Add acetyl chloride (4.1 mL, 0.058 mol) dropwise via a syringe over 20 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours. Monitor by TLC.

• Quenching & Work-up: Carefully pour the reaction mixture into a beaker containing ice (200 g) and concentrated HCl (20 mL). Stir until all solids dissolve. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 50 mL).

• Isolation: Combine the organic layers, wash with saturated sodium bicarbonate solution (100 mL) and brine (100 mL), then dry over anhydrous MgSO₄. Filter and evaporate the solvent to yield the crude 3-Acetyl-9-isopropyl-9H-carbazole.

Purification Protocol for OLED-Grade Material

• Column Chromatography: The crude product should first be purified by flash column chromatography on silica gel. A typical eluent system is a gradient of ethyl acetate in hexane (e.g., 5% to 20% ethyl acetate). This step removes most of the unreacted starting material and major byproducts.

• Recrystallization: Further purify the product by recrystallization. A solvent system like ethanol/hexane or ethyl acetate/hexane is effective. Dissolve the compound in a minimum amount of the more soluble solvent (e.g., ethanol) at elevated temperature and slowly add the less soluble solvent (e.g., hexane) until turbidity is observed. Cool slowly to obtain pure crystals.

• Gradient Sublimation: For final, ultra-high purity required in OLED applications, gradient sublimation under high vacuum (<10⁻⁵ Torr) is essential. This process effectively removes any remaining volatile impurities and non-volatile inorganic salts, yielding a material with >99.5% purity.

Application in a Solution-Processed OLED

Here, we describe a protocol for fabricating a simple, green phosphorescent OLED (PHOLED) using 3-Acetyl-9-isopropyl-9H-carbazole as a component of the emissive layer host system.

Proposed Device Architecture

A common architecture for a solution-processed PHOLED is as follows:

ITO / PEDOT:PSS / Emissive Layer (EML) / TPBi / LiF / Al

• ITO (Indium Tin Oxide): Transparent anode.

• PEDOT:PSS: Hole Injection Layer (HIL).

• EML: A blend of a host material system and a phosphorescent dopant. Here, 3-Acetyl-9-isopropyl-9H-carbazole can be co-blended with a primary host like CBP and a green phosphorescent emitter such as fac-Tris(2-phenylpyridine)iridium(III) (Ir(ppy)₃).

• TPBi (1,3,5-Tris(N-phenylbenzimidazol-2-yl)benzene): Electron Transport Layer (ETL) and Hole Blocking Layer (HBL), typically thermally evaporated.

• LiF (Lithium Fluoride): Electron Injection Layer (EIL), thermally evaporated.

• Al (Aluminum): Cathode, thermally evaporated.

Device Architecture Diagram

Sources

• 1. nbinno.com [nbinno.com]
• 2. oled-intermediates.com [oled-intermediates.com]
• 3. mdpi.com [mdpi.com]
• 4. Derivatives of Imidazole and Carbazole as Bifunctional Materials for Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. 3,3′-Bicarbazole-Based Host Molecules for Solution-Processed Phosphorescent OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fabrication of high performance based deep-blue OLED with benzodioxin-6-amine-styryl-triphenylamine and carbazole hosts as electroluminescent materials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents | MDPI [mdpi.com]

Preparation of Carbazole-Based Host Materials for Phosphorescent Organic Light-Emitting Diodes (PhOLEDs): An Application and Protocol Guide

Introduction: The Central Role of Carbazole Hosts in PhOLED Technology

Phosphorescent Organic Light-Emitting Diodes (PhOLEDs) represent the pinnacle of OLED technology, capable of achieving theoretical internal quantum efficiencies of 100% by harnessing both singlet and triplet excitons for light emission.[1][2] This high efficiency is predicated on the "host-guest" system within the emissive layer, where a phosphorescent guest emitter is dispersed within a host material matrix.[1][2] The choice of the host material is paramount, as it governs charge transport, exciton formation, and the efficient transfer of energy to the guest.

Carbazole and its derivatives have emerged as the most crucial and widely utilized building blocks for host materials.[1] This prominence is due to a unique combination of properties inherent to the carbazole moiety:

• High Triplet Energy (ET): A high ET is essential to prevent the back-transfer of energy from the phosphorescent guest to the host, ensuring that all energy is channeled into light emission. Carbazole's rigid, planar structure contributes to a high triplet energy.

• Excellent Hole-Transporting Properties: The nitrogen atom in the carbazole ring provides a pathway for efficient hole transport, a key requirement for balanced charge injection and recombination within the emissive layer.[3][4]

• Good Thermal and Morphological Stability: Carbazole-based materials generally exhibit high glass transition temperatures (Tg) and decomposition temperatures (Td), which are critical for the long-term operational stability and lifetime of OLED devices.[4][5]

• Synthetic Versatility: The carbazole core can be readily functionalized at various positions (N-9, C-3, C-6, etc.), allowing for the fine-tuning of its electronic and physical properties. This enables the rational design of molecules with tailored characteristics, such as bipolar charge transport (both hole and electron transport) by incorporating electron-accepting units.[3][6]

This guide provides a detailed overview of the design principles, synthetic methodologies, purification techniques, and characterization protocols for preparing high-performance carbazole-based host materials for PhOLED applications.

Part 1: Design Principles and Synthetic Strategies

The rational design of carbazole-based host materials involves a multi-faceted approach to optimize thermal, electrochemical, and photophysical properties simultaneously.[6] Key synthetic strategies focus on building complex architectures from the basic carbazole unit through well-established cross-coupling reactions.

Core Synthetic Methodologies

The construction of advanced carbazole host materials relies heavily on modern organometallic cross-coupling reactions. These methods offer high efficiency, functional group tolerance, and precise control over the final molecular structure.

• Ullmann Condensation/Coupling: A classic and robust method for forming C-N bonds, the Ullmann reaction is frequently used to arylate the nitrogen atom of the carbazole ring (N-arylation).[1][3][4] This is a copper-catalyzed reaction between a carbazole and an aryl halide, often at elevated temperatures.[7] Modern protocols may utilize ligands to facilitate the reaction under milder conditions.[7][8][9]

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is a powerful and versatile alternative to the Ullmann reaction for C-N bond formation.[10] It generally proceeds under milder conditions and with a broader substrate scope, making it a cornerstone of modern carbazole synthesis.[11][12][13] It can be used for both N-arylation and for constructing more complex structures through intramolecular cyclizations to form the carbazole core itself.[13][14]

• Suzuki-Miyaura Coupling: The Suzuki coupling is a palladium-catalyzed reaction between an organoboron compound (like a boronic acid or ester) and a halide.[15][16] It is exceptionally useful for creating C-C bonds, allowing for the attachment of various aryl groups to the carbazole core at positions like C-3 and C-6.[1][15][17] This is a key strategy for extending conjugation, building bipolar hosts, and creating sterically hindered structures to suppress molecular aggregation.[1][18]

Visualizing the Synthetic Workflow

The following diagrams illustrate the logical flow of these key synthetic transformations in the context of preparing carbazole-based host materials.

Caption: Key cross-coupling reactions for carbazole functionalization.

Part 2: Experimental Protocols

The following protocols are generalized procedures for the synthesis and purification of carbazole-based host materials. Researchers should adapt these protocols based on the specific reactivity of their substrates and perform small-scale test reactions for optimization.

Protocol: Synthesis of 9-Phenyl-9H-carbazole via Ullmann Condensation

This protocol describes a classic N-arylation of carbazole.

Materials:

• Carbazole

• Iodobenzene

• Copper(I) iodide (CuI)

• Potassium carbonate (K2CO3)

• 1,2-Dichlorobenzene (solvent)

• Argon or Nitrogen gas supply

• Standard reflux apparatus

Procedure:

• Inert Atmosphere: Assemble a round-bottom flask with a reflux condenser under a stream of argon or nitrogen. Maintain an inert atmosphere throughout the reaction.

• Reagent Addition: To the flask, add carbazole (1.0 eq), iodobenzene (1.2 eq), potassium carbonate (2.0 eq), and copper(I) iodide (0.1 eq).

• Solvent Addition: Add anhydrous 1,2-dichlorobenzene to the flask to create a stirrable suspension.

• Reaction: Heat the reaction mixture to reflux (approx. 180 °C) and maintain for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, filter the mixture to remove inorganic salts. Wash the filter cake with a suitable solvent (e.g., dichloromethane or toluene).

• Extraction: Combine the filtrate and washes. Wash sequentially with aqueous ammonia solution and brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure.

• Purification: The crude product is then purified by column chromatography on silica gel.

Protocol: Synthesis of a 3-Aryl-9-alkylcarbazole via Suzuki Coupling

This protocol details the C-C bond formation at the 3-position of a pre-functionalized carbazole.

Materials:

• 3-Bromo-9-alkylcarbazole

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3) or other suitable ligand

• Potassium carbonate (K2CO3) or another suitable base

• Toluene and water (solvent system)

• Argon or Nitrogen gas supply

Procedure:

• Inert Atmosphere: In a Schlenk flask under an inert atmosphere, combine 3-bromo-9-alkylcarbazole (1.0 eq), the arylboronic acid (1.5 eq), and the base (e.g., K2CO3, 3.0 eq).

• Catalyst Preparation: In a separate flask, prepare the catalyst by dissolving Pd(OAc)2 (0.02-0.05 eq) and the phosphine ligand (e.g., PPh3, 0.08-0.20 eq) in anhydrous toluene.

• Reaction Setup: Add the catalyst solution to the flask containing the reactants. Add a solvent mixture, typically toluene and water (e.g., 4:1 ratio).

• Degassing: Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

• Reaction: Heat the mixture to reflux (e.g., 80-110 °C) and stir for 12-24 hours, monitoring by TLC.

• Work-up: Cool the reaction to room temperature. Add water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate. Purify the crude product by column chromatography.[17]

Caption: General workflow from synthesis to characterization.

Part 3: Purification and Characterization

The performance of an OLED device is critically dependent on the purity of the organic materials used.[19][20] Trace impurities can act as charge traps or quenching sites, severely degrading device efficiency and lifetime.[21] Therefore, rigorous purification is a non-negotiable step.

Purification Protocols

A multi-step purification strategy is often necessary to achieve the high purity required for OLED applications (>99.9%).

• Column Chromatography: This is the primary method for removing bulk impurities and unreacted starting materials after synthesis.[4] Silica gel is the most common stationary phase.

• Crystallization: This technique is effective for removing impurities that have different solubilities from the desired product.[22] The crude product is dissolved in a minimal amount of a hot solvent and allowed to cool slowly, causing the pure compound to crystallize.

• Gradient Sublimation: This is the ultimate purification step for many small-molecule organic electronic materials.[19][23] The material is heated under high vacuum, and it sublimes and recrystallizes in a cooler zone of the apparatus, leaving non-volatile impurities behind.[19][20][23] This process can be repeated multiple times to achieve the highest purity levels.[23]

Characterization Techniques

Comprehensive characterization is essential to confirm the identity, purity, and relevant physical properties of the synthesized host material.

Technique	Purpose	Typical Information Obtained
NMR Spectroscopy (¹H, ¹³C)	Structural Elucidation & Purity Assessment	Confirms the chemical structure and connectivity of atoms. Absence of impurity peaks indicates high purity.
Mass Spectrometry (MS)	Molecular Weight Confirmation	Provides the exact molecular weight of the compound, confirming its identity.
Thermal Gravimetric Analysis (TGA)	Thermal Stability	Determines the decomposition temperature (Td), indicating the material's stability at high temperatures during device fabrication and operation.[4]
Differential Scanning Calorimetry (DSC)	Thermal Transitions	Measures the glass transition temperature (Tg), which is crucial for the morphological stability of the amorphous thin film in a device.[24]
UV-Vis Absorption Spectroscopy	Electronic Transitions	Determines the optical bandgap and absorption characteristics of the material.
Photoluminescence (PL) Spectroscopy	Emissive Properties & Triplet Energy	Measures the emission spectrum. Low-temperature (77K) PL is used to determine the triplet energy (ET) from the highest-energy phosphorescence peak.[1]
Cyclic Voltammetry (CV)	Electrochemical Properties	Determines the HOMO and LUMO energy levels, which are critical for understanding charge injection and transport in an OLED device.[1][3]

Table 1: Key characterization techniques for carbazole-based host materials.

Conclusion

The synthesis of high-performance carbazole-based host materials is a meticulous process that combines rational molecular design with precision synthesis and rigorous purification. The versatility of the carbazole core, enabled by powerful cross-coupling reactions like the Ullmann, Buchwald-Hartwig, and Suzuki reactions, allows for the creation of a vast library of materials. By carefully controlling the synthetic process and ensuring the highest level of purity, researchers can develop host materials that facilitate highly efficient and stable phosphorescent OLEDs, paving the way for next-generation displays and lighting technologies.

References

• ChemRxiv. (n.d.). Carbazole – Quinoxaline Based Bipolar Host Materials for Phosphorescent Organic Light Emitting Diodes (PhOLEDs). Retrieved from [Link]

• Der Pharma Chemica. (2021). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Retrieved from [Link]

• MDPI. (2025). Low Molar Mass Carbazole-Based Host Materials for Phosphorescent Organic Light-Emitting Diodes: A Review. Retrieved from [Link]

• ProQuest. (n.d.). Pyridinyl-Carbazole Fragments Containing Host Materials for Efficient Green and Blue Phosphorescent OLEDs. Retrieved from [Link]

• ResearchGate. (2026). Carbazole – Quinoxaline Based Bipolar Host Materials for Phosphorescent Organic Light Emitting Diodes (PhOLEDs). Retrieved from [Link]

• Royal Society of Chemistry. (2017). Design principles of carbazole/dibenzothiophene derivatives as host material in modern efficient organic light-emitting diodes. Retrieved from [Link]

• ACS Publications. (2004). Carbazole Compounds as Host Materials for Triplet Emitters in Organic Light-Emitting Diodes. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Rational design of host materials for phosphorescent organic light-emitting diodes by modifying the 1-position of carbazole. Retrieved from [Link]

• MDPI. (n.d.). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). In situ purification to eliminate the influence of impurities in solution-processed organic crystals for transistor arrays. Retrieved from [Link]

• ResearchGate. (2018). “On Water'' Promoted Ullmann-Type C–N Bond-Forming Reactions: Application to Carbazole Alkaloids by Selective N-Arylation of Aminophenols. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Asymmetric synthesis of C–N axially chiral carbazoles via axial-to-axial chirality transfer. Retrieved from [Link]

• ACS Publications. (2018). “On Water'' Promoted Ullmann-Type C–N Bond-Forming Reactions: Application to Carbazole Alkaloids by Selective N-Arylation of Aminophenols. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Purity of organic semiconductors as a key factor for the performance of organic electronic devices. Retrieved from [Link]

• AZoM. (2024). New Imaging Technique Maps OLED Materials with Unprecedented Precision. Retrieved from [Link]

• National Institutes of Health. (n.d.). Denitrogenative Suzuki and carbonylative Suzuki coupling reactions of benzotriazoles with boronic acids. Retrieved from [Link]

• ACS Publications. (2014). Indolo[2,3-b]carbazole Synthesized from a Double-Intramolecular Buchwald–Hartwig Reaction: Its Application for a Dianchor DSSC Organic Dye. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of carbazole via Graebe‐Ullmann reaction. Retrieved from [Link]

• ResearchGate. (2020). Purity of organic semiconductors as a key factor for the performance of organic electronic devices. Retrieved from [Link]

• Der Pharma Chemica. (2021). Synthesis of Carbazole-1&3-acids by using Suzuki coupling followed by Cadagon Reductive cyclization. Retrieved from [Link]

• KTU ePubl. (n.d.). Low molar mass carbazole-based host materials for phosphorescent organic light-emitting diodes: a review. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ACS Publications. (2013). Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. Retrieved from [Link]

• ACS Publications. (2017). A Palladium-Catalyzed Ullmann Cross-Coupling/Reductive Cyclization Route to the Carbazole Natural Products 3-Methyl-9H-carbazole, Glycoborine, Glycozoline, Clauszoline K, Mukonine, and Karapinchamine A. Retrieved from [Link]

• Core.ac.uk. (2009). Fabrication and characterization of organic light emitting diodes for display applications. Retrieved from [Link]

• NCERT. (n.d.). 8.8 Methods of Purification of Organic Compounds. Retrieved from [Link]

• AIP Publishing. (2021). Molecular library of OLED host materials—Evaluating the multiscale simulation workflow. Retrieved from [Link]

• Old City Publishing. (2016). Methods of Analysis of Organic Light Emitting Diodes. Retrieved from [Link]

• MPG.PuRe. (2021). Molecular library of OLED host materials —Evaluating the multiscale simulation workflow. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Low molar mass carbazole-based host materials for phosphorescent organic light-emitting diodes: a review [epubl.ktu.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Pyridinyl-Carbazole Fragments Containing Host Materials for Efficient Green and Blue Phosphorescent OLEDs - ProQuest [proquest.com]
• 6. Design principles of carbazole/dibenzothiophene derivatives as host material in modern efficient organic light-emitting diodes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 7. Ullmann Reaction [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 12. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. derpharmachemica.com [derpharmachemica.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. derpharmachemica.com [derpharmachemica.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Purity of organic semiconductors as a key factor for the performance of organic electronic devices - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QM00690D [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. In situ purification to eliminate the influence of impurities in solution-processed organic crystals for transistor arrays - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 22. chemistrystudent.com [chemistrystudent.com]
• 23. High-Purity Sublimed Materials for Organic Electronic Devices [sigmaaldrich.com]
• 24. pubs.aip.org [pubs.aip.org]

Synthesizing 9-Isopropyl Carbazole Precursors: An Application Guide to N-Alkylation Methods

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of established and contemporary N-alkylation methods for the synthesis of 9-isopropyl carbazole precursors. Recognizing the significance of these precursors in materials science and pharmaceutical development, this document delves into the mechanistic underpinnings, practical considerations, and detailed protocols for several key synthetic strategies. The methodologies covered include classical approaches such as direct alkylation with isopropyl halides under phase-transfer catalysis and more modern techniques like the Mitsunobu reaction and Buchwald-Hartwig amination. By offering a comparative analysis and step-by-step instructions, this guide aims to empower researchers to select and implement the most suitable method for their specific synthetic goals, ensuring efficiency, high yield, and purity.

Introduction: The Importance of 9-Isopropyl Carbazole

Carbazole and its derivatives are a critical class of heterocyclic compounds, widely recognized for their unique electronic and photophysical properties. The introduction of an isopropyl group at the 9-position (the nitrogen atom) of the carbazole nucleus significantly modulates these characteristics. This N-alkylation enhances solubility in organic solvents and influences the steric and electronic environment of the molecule, making 9-isopropyl carbazole and its derivatives highly valuable precursors in several advanced applications.

In the realm of materials science, these compounds are integral to the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other organic electronic devices. The isopropyl group can improve the film-forming properties and charge-transport characteristics of the resulting materials. In pharmaceutical research, the carbazole scaffold is a privileged structure found in numerous biologically active molecules. The N-isopropyl moiety can play a crucial role in tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates.

Given the escalating demand for these versatile precursors, a thorough understanding of the available synthetic methodologies for their N-alkylation is paramount. This guide provides an in-depth exploration of the most effective and commonly employed techniques.

Mechanistic Overview of N-Alkylation of Carbazole

The core of synthesizing 9-isopropyl carbazole lies in the formation of a carbon-nitrogen bond between the carbazole nitrogen and an isopropyl group. The nitrogen atom in carbazole is part of an aromatic system, and its lone pair of electrons is delocalized, rendering it less nucleophilic than a typical secondary amine. Consequently, direct alkylation often requires the deprotonation of the N-H bond to generate a more nucleophilic carbazolide anion. The pKa of the carbazole N-H is in the mid-teens, making it amenable to deprotonation by a variety of bases.[1]

The general mechanism can be visualized as follows:

Caption: General mechanism of carbazole N-alkylation.

The choice of base, solvent, and isopropyl source (electrophile) significantly impacts the reaction's efficiency, yield, and selectivity. The following sections will explore specific methodologies that leverage this fundamental principle.

Key N-Alkylation Methodologies

Phase-Transfer Catalysis (PTC) with Isopropyl Halides

Phase-transfer catalysis is a powerful and industrially scalable method for the N-alkylation of carbazole.[1][2] This technique is particularly advantageous as it allows for the use of inexpensive inorganic bases, such as potassium hydroxide or sodium hydroxide, in a biphasic system (typically an organic solvent and water). The phase-transfer catalyst, a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), facilitates the transfer of the hydroxide anion into the organic phase to deprotonate the carbazole. The resulting carbazolide anion is then paired with the quaternary ammonium cation, enhancing its solubility and reactivity towards the alkyl halide in the organic phase.[1][2][3]

Causality Behind Experimental Choices:

• Base: Solid or concentrated aqueous potassium hydroxide is often preferred due to its low cost and high basicity.

• Solvent: A non-polar organic solvent like toluene or dichloromethane is used to dissolve the carbazole and the isopropyl halide.

• Catalyst: TBAB is a common choice due to its commercial availability and effectiveness.[3] The lipophilicity of the "quat" cation is crucial for its function.

• Isopropyl Source: Isopropyl bromide is a reactive and readily available electrophile for this transformation.[4]

Experimental Workflow Diagram:

Caption: Workflow for PTC-mediated N-isopropylation of carbazole.

Protocol 3.1: N-Isopropylation of Carbazole using Phase-Transfer Catalysis

Materials:

• Carbazole

• Isopropyl bromide

• Potassium hydroxide (pellets or 50% aqueous solution)

• Tetrabutylammonium bromide (TBAB)

• Toluene or Dichloromethane

• Magnesium sulfate (anhydrous)

• Petroleum ether and Ethyl acetate (for chromatography)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add carbazole (1.0 eq.), toluene (or dichloromethane), and tetrabutylammonium bromide (0.05-0.1 eq.).

• Add potassium hydroxide (2.0-3.0 eq.) to the stirred mixture.

• Heat the reaction mixture to reflux.

• Slowly add isopropyl bromide (1.2-1.5 eq.) to the refluxing mixture over 15-30 minutes.

• Continue stirring at reflux for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[4]

• Once the reaction is complete, cool the mixture to room temperature.

• Add water to dissolve the inorganic salts and transfer the mixture to a separatory funnel.

• Separate the organic layer. Extract the aqueous layer with the same organic solvent (2 x volume).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of petroleum ether/ethyl acetate) or by recrystallization from a suitable solvent (e.g., ethanol) to afford 9-isopropylcarbazole as a white solid.[4]

Mitsunobu Reaction

The Mitsunobu reaction offers a mild and efficient alternative for the N-alkylation of carbazole, particularly when dealing with sensitive functional groups.[5][6] This reaction utilizes a phosphine, typically triphenylphosphine (PPh3), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), to activate an alcohol (in this case, isopropanol) for nucleophilic attack by the carbazole.[7][8]

Causality Behind Experimental Choices:

• Isopropyl Source: Isopropanol is used as the alkylating agent, which is a less harsh alternative to alkyl halides.

• Activating Agents: The combination of PPh3 and DEAD/DIAD forms a key intermediate that facilitates the conversion of the alcohol's hydroxyl group into a good leaving group.[7]

• Solvent: Anhydrous tetrahydrofuran (THF) is a common solvent for Mitsunobu reactions.

• Temperature: The reaction is often initiated at low temperatures (0 °C) to control the initial exothermic reaction between the phosphine and the azodicarboxylate, and then allowed to warm to room temperature.

Reaction Mechanism Diagram:

Caption: Simplified mechanism of the Mitsunobu reaction for carbazole N-alkylation.

Protocol 3.2: N-Isopropylation of Carbazole via the Mitsunobu Reaction

Materials:

• Carbazole

• Isopropanol

• Triphenylphosphine (PPh3)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Silica gel for chromatography

Procedure:

• In an oven-dried, nitrogen-flushed round-bottom flask, dissolve carbazole (1.0 eq.), isopropanol (1.5 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD or DEAD (1.5 eq.) dropwise to the stirred solution. An exothermic reaction and color change are typically observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude residue will contain the product and triphenylphosphine oxide as a major byproduct. Purify directly by column chromatography on silica gel to separate the 9-isopropylcarbazole from the byproducts.

Buchwald-Hartwig Amination

While more commonly associated with the formation of aryl-nitrogen bonds between an aryl halide and an amine, the principles of Buchwald-Hartwig amination can be adapted for N-alkylation, particularly in more complex synthetic routes where carbazole is coupled with a suitable partner.[9][10][11][12] This palladium-catalyzed cross-coupling reaction offers excellent functional group tolerance and is a powerful tool in modern organic synthesis. For the synthesis of 9-isopropyl carbazole, this method is less direct than the previous two but is invaluable for constructing more complex carbazole derivatives.

A more direct application in this context would involve the coupling of a carbazole with an isopropyl-containing electrophile under palladium catalysis.

Causality Behind Experimental Choices:

• Catalyst System: A palladium precatalyst (e.g., Pd2(dba)3) and a phosphine ligand (e.g., XPhos, t-BuXPhos) are crucial for the catalytic cycle.[10][12]

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is required to deprotonate the carbazole and facilitate the catalytic cycle.[9]

• Solvent: Anhydrous, non-polar solvents like toluene or dioxane are typically used.

Simplified Catalytic Cycle Diagram:

Caption: Conceptual catalytic cycle for a Buchwald-Hartwig type N-isopropylation.

While a detailed protocol for the direct isopropylation via a Buchwald-Hartwig reaction is less common in the literature for this specific transformation, the principles remain a cornerstone of C-N bond formation and should be considered by researchers for analogous transformations.

Comparative Summary of Methods

Method	Alkylating Agent	Reagents	Conditions	Advantages	Disadvantages
Phase-Transfer Catalysis	Isopropyl Halide	KOH/NaOH, TBAB	Reflux	Cost-effective, scalable, simple setup	Requires heating, potential for side reactions
Mitsunobu Reaction	Isopropanol	PPh3, DEAD/DIAD	0 °C to RT	Mild conditions, good for sensitive substrates	Stoichiometric byproducts (TPPO), cost of reagents
Buchwald-Hartwig Amination	Isopropyl Halide/Triflate	Pd catalyst, phosphine ligand, strong base	Elevated Temp.	Excellent functional group tolerance, broad scope	Cost of catalyst, requires inert atmosphere

Purification and Characterization

Independent of the synthetic method employed, the purification of 9-isopropylcarbazole is crucial for obtaining a high-purity precursor.[13]

• Column Chromatography: This is the most common method for purification, typically using silica gel with a non-polar eluent system like petroleum ether and ethyl acetate.

• Recrystallization: If the crude product is sufficiently pure, recrystallization from a solvent such as ethanol can yield highly pure crystalline material.

• Sublimation: For achieving very high purity, vacuum sublimation can be an effective technique.[13]

Characterization: The final product should be characterized to confirm its identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and the successful installation of the isopropyl group.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point Analysis: To assess the purity of the crystalline solid. The melting point of 9-isopropylcarbazole is approximately 120.5-120.7°C.[4]

Conclusion

The synthesis of 9-isopropyl carbazole precursors can be effectively achieved through several N-alkylation methods. The choice of the most appropriate method depends on factors such as the scale of the reaction, the presence of other functional groups, cost considerations, and available laboratory equipment. Phase-transfer catalysis represents a robust and economical choice for large-scale synthesis. The Mitsunobu reaction provides a milder alternative, ideal for laboratory-scale synthesis and for substrates with sensitive functionalities. While less direct for this specific transformation, the principles of Buchwald-Hartwig amination offer a powerful and versatile approach for the synthesis of more complex carbazole derivatives. By understanding the underlying mechanisms and practical considerations of each method, researchers can confidently and efficiently produce high-quality 9-isopropyl carbazole precursors for their diverse applications in science and technology.

References

• PTC Organics, Inc. (n.d.). PTC N-Alkylation of Carbazole Derivative. Retrieved from [Link]

• Nowak, I., et al. (2012). Synthesis of novel styryl-N-isopropyl-9H-carbazoles for designing trans-conjugated regular silicon hybrid materials. Organic & Biomolecular Chemistry.

• ResearchGate. (n.d.). Synthesis of novel styryl- N -isopropyl-9 H -carbazoles for designing trans -conjugated regular silicon hybrid materials | Request PDF. Retrieved from [Link]

• MDPI. (n.d.). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Retrieved from [Link]

• ResearchGate. (2025). New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation in Dry Media. Retrieved from [Link]

• PMC. (n.d.). A General N-alkylation Platform via Copper Metallaphotoredox and Silyl Radical Activation of Alkyl Halides. Retrieved from [Link]

• RSC Publishing. (n.d.). Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular. Retrieved from [Link]

• Google Patents. (n.d.). EP0858995A1 - Process for the preparation of N-alkyl carbazoles.

• ResearchGate. (2025). N-Alkylation of 1 H-indoles and 9 H-carbazoles with alcohols | Request PDF. Retrieved from [Link]

• ACS Publications. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Retrieved from [Link]

• Wiley Online Library. (2008). N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions. Retrieved from [Link]

• ACS Publications. (2023). Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles. Retrieved from [Link]

• Nottingham ePrints. (2020). New Directions in the Mitsunobu Reaction. Retrieved from [Link]

• ResearchGate. (2025). Intramolecular direct arylation in the synthesis of fluorinated carbazoles. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• ResearchGate. (2025). Selectivity of N- Versus O-Alkylation in Mitsunobu Reactions with Various Quinolinols and Isoquinolinols | Request PDF. Retrieved from [Link]

Sources

• 1. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 2. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 3. (PDF) N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions [academia.edu]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. researchgate.net [researchgate.net]
• 9. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. 9-ISOPROPYLCARBAZOLE | 1484-09-9 [chemicalbook.com]

Application Notes and Protocols: 3-Acetyl-9-isopropyl-9H-carbazole as a Potential Emitter for Thermally Activated Delayed Fluorescence (TADF)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Carbazole Derivatives in Next-Generation OLEDs

Organic Light-Emitting Diodes (OLEDs) are at the forefront of display and lighting technology. A key challenge in OLED development has been maximizing the internal quantum efficiency (IQE), which is theoretically limited to 25% for conventional fluorescent emitters due to the generation of 75% non-emissive triplet excitons. While phosphorescent OLEDs (PHOLEDs) can achieve 100% IQE by harvesting these triplet excitons, they often rely on expensive and rare heavy metals like iridium and platinum.[1]

Thermally Activated Delayed Fluorescence (TADF) has emerged as a groundbreaking third-generation technology that enables 100% IQE in purely organic molecules, bypassing the need for heavy metals.[1] This process relies on molecules with a very small energy gap between their lowest singlet (S1) and triplet (T1) excited states (ΔEST). This small gap allows for the efficient up-conversion of non-emissive triplet excitons to emissive singlet excitons through a process called reverse intersystem crossing (RISC), which is fueled by ambient thermal energy.[1]

Carbazole derivatives have become a cornerstone in the design of TADF emitters.[2][3] The carbazole moiety serves as an excellent electron-donating unit, which, when combined with an electron-accepting unit, can lead to a spatial separation of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). This separation is a key strategy for minimizing the ΔEST and promoting efficient TADF.[3] The molecular structure of 3-Acetyl-9-isopropyl-9H-carbazole, featuring a carbazole donor and an acetyl acceptor group, suggests its potential as a TADF emitter. The isopropyl group enhances solubility and promotes the formation of stable amorphous films, which is crucial for device fabrication.[3]

This document provides a comprehensive guide to the synthesis, characterization, and application of 3-Acetyl-9-isopropyl-9H-carbazole as a potential TADF emitter for high-efficiency OLEDs. While specific performance data for this molecule is not yet widely published, the protocols outlined here are based on established methodologies for the characterization of carbazole-based TADF materials and will serve as a robust framework for its evaluation.

PART 1: Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

The synthesis of 3-Acetyl-9-isopropyl-9H-carbazole can be approached in a two-step process, starting from commercially available carbazole. The first step involves the N-isopropylation of the carbazole ring, followed by a Friedel-Crafts acylation to introduce the acetyl group at the 3-position.

Step 1: Synthesis of 9-isopropyl-9H-carbazole

A common method for the N-alkylation of carbazole involves the reaction with an alkyl halide in the presence of a base.[4]

Protocol:

• In a round-bottom flask, dissolve carbazole in a suitable solvent such as acetone or DMF.

• Add a base, for instance, potassium hydroxide, to the solution.

• Introduce isopropyl bromide and a phase transfer catalyst like tetrabutylammonium bromide.

• Heat the reaction mixture and stir for several hours, monitoring the reaction progress using thin-layer chromatography (TLC).

• After completion, cool the mixture, and evaporate the solvent.

• Dissolve the residue in a suitable organic solvent like dichloromethane and wash with water to remove inorganic salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain pure 9-isopropyl-9H-carbazole.

Step 2: Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

The subsequent Friedel-Crafts acylation introduces the acetyl group onto the carbazole ring system. A similar procedure has been reported for the synthesis of 3-acetyl-9-ethyl-carbazole.[5]

Protocol:

• In a reaction vessel, suspend 9-isopropyl-9H-carbazole in a dry, non-polar solvent like dichloromethane or carbon disulfide.

• Cool the mixture in an ice bath.

• Carefully add a Lewis acid catalyst, such as aluminum chloride.

• Slowly add acetyl chloride to the reaction mixture.

• Allow the reaction to proceed at a low temperature, then gradually warm to room temperature, monitoring by TLC.

• Upon completion, quench the reaction by carefully pouring the mixture into ice-cold water.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with a mild base (e.g., sodium bicarbonate solution) and then with brine.

• Dry the organic phase, filter, and remove the solvent under vacuum.

• Purify the final product, 3-Acetyl-9-isopropyl-9H-carbazole, using column chromatography.

PART 2: Photophysical Characterization

A thorough photophysical characterization is essential to confirm the TADF properties of 3-Acetyl-9-isopropyl-9H-carbazole.

2.1 Steady-State Spectroscopy

Protocol:

• Prepare dilute solutions of the compound in solvents of varying polarity (e.g., hexane, toluene, dichloromethane, and acetonitrile) to study solvatochromic effects.

• Record the UV-Vis absorption spectra to determine the absorption maxima.

• Measure the photoluminescence (PL) spectra by exciting at the absorption maximum.

• The observation of a significant red-shift in the emission spectrum with increasing solvent polarity can indicate a charge-transfer character of the excited state, which is a common feature of TADF molecules.[6]

2.2 Photoluminescence Quantum Yield (PLQY)

The PLQY is a critical parameter for evaluating the efficiency of an emitter.

Protocol:

• Use an integrating sphere to measure the absolute PLQY of the compound in a degassed solvent (e.g., toluene).

• Bubble an inert gas like argon or nitrogen through the solution to remove dissolved oxygen, which can quench the triplet excitons and thus reduce the delayed fluorescence component.

• A significant decrease in PLQY in the presence of oxygen is a strong indicator of TADF, as the long-lived triplet states are sensitive to quenching by molecular oxygen.

2.3 Time-Resolved Photoluminescence Spectroscopy

This is the most direct method to confirm the presence of TADF by distinguishing between prompt and delayed fluorescence.

Protocol:

• Measure the time-resolved PL decay of the degassed solution using a suitable excitation source (e.g., a pulsed laser or LED).

• The decay profile of a TADF emitter will typically show a biexponential decay, with a short-lived component corresponding to prompt fluorescence (in the nanosecond range) and a long-lived component corresponding to delayed fluorescence (in the microsecond to millisecond range).

• The absence of the long-lived component in an oxygenated solution further confirms the TADF mechanism.

2.4 Determination of the Singlet-Triplet Energy Gap (ΔEST)

A small ΔEST is the hallmark of a TADF molecule.

Protocol:

• Measure the fluorescence spectrum of the compound in a suitable solvent at room temperature. The onset of this spectrum provides the energy of the S1 state.

• Measure the phosphorescence spectrum at a low temperature (typically 77 K in a frozen solvent matrix) to suppress non-radiative decay pathways and observe the T1 emission. The onset of the phosphorescence spectrum gives the energy of the T1 state.

• Calculate the ΔEST as the difference between the S1 and T1 energies. A value below 0.2 eV is generally considered small enough to allow for efficient RISC.

Workflow for Photophysical Characterization

Caption: Workflow for the synthesis and photophysical characterization of a potential TADF emitter.

PART 3: Device Fabrication and Characterization

To evaluate the electroluminescent performance of 3-Acetyl-9-isopropyl-9H-carbazole, a multilayer OLED device can be fabricated.

3.1 OLED Device Structure and Fabrication

A typical device structure for a TADF OLED is as follows:

ITO / Hole Injection Layer (HIL) / Hole Transport Layer (HTL) / Emissive Layer (EML) / Electron Transport Layer (ETL) / Electron Injection Layer (EIL) / Cathode

Protocol:

• Substrate Cleaning: Begin with pre-patterned Indium Tin Oxide (ITO) coated glass substrates. Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. Finally, treat the substrates with UV-ozone or oxygen plasma to improve the work function of the ITO.

• Layer Deposition: Deposit the organic layers and the metal cathode via thermal evaporation in a high-vacuum chamber.

  • HIL/HTL: A common choice is TAPC (4,4′-cyclohexylidenebis[N,N-bis(4-methylphenyl)aniline]).

  • EML: Co-evaporate 3-Acetyl-9-isopropyl-9H-carbazole as the guest emitter with a suitable host material (e.g., CBP: 4,4′-Bis(N-carbazolyl)-1,1′-biphenyl). The doping concentration of the emitter is a critical parameter to optimize.

  • ETL: A commonly used material is TPBi (1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene).

  • EIL/Cathode: Deposit a thin layer of LiF followed by a thicker layer of Aluminum (Al).

• Encapsulation: To prevent degradation from moisture and oxygen, encapsulate the device in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid.

TADF-OLED Device Architecture

Caption: A representative multilayer structure of a TADF-OLED.

3.2 Device Characterization

Protocol:

• Measure the current density-voltage-luminance (J-V-L) characteristics using a source meter and a photometer.

• Record the electroluminescence (EL) spectrum at different driving voltages.

• Calculate the external quantum efficiency (EQE), power efficiency, and current efficiency from the J-V-L data.

• Determine the Commission Internationale de l'Éclairage (CIE) color coordinates from the EL spectrum.

Data Summary and Interpretation

The following table provides a template for summarizing the key photophysical and electroluminescent data for 3-Acetyl-9-isopropyl-9H-carbazole.

Property	Value	Units
Photophysical Properties
Absorption Maximum (λabs)	nm
Emission Maximum (λPL)	nm
Photoluminescence Quantum Yield (ΦPL)	%
Prompt Fluorescence Lifetime (τp)	ns
Delayed Fluorescence Lifetime (τd)	µs
S1 Energy	eV
T1 Energy	eV
ΔEST (S1 - T1)	eV
Electroluminescent Properties
Maximum External Quantum Efficiency (EQEmax)	%
Maximum Current Efficiency	cd/A
Maximum Power Efficiency	lm/W
Turn-on Voltage	V
CIE Coordinates (x, y)

A high PLQY, the presence of a delayed fluorescence component in the microsecond range, and a small ΔEST (< 0.2 eV) would collectively confirm that 3-Acetyl-9-isopropyl-9H-carbazole is a promising TADF emitter. High EQE values in the fabricated OLED device would further validate its potential for practical applications.

Conclusion

3-Acetyl-9-isopropyl-9H-carbazole represents a promising candidate for a new generation of purely organic TADF emitters for high-efficiency OLEDs. Its molecular design, incorporating a well-established carbazole donor and an acetyl acceptor, provides a strong foundation for achieving the small singlet-triplet energy gap necessary for efficient TADF. The detailed protocols provided in these application notes offer a comprehensive roadmap for researchers to synthesize, characterize, and evaluate this and other novel carbazole-based compounds. The successful application of these methods will contribute to the ongoing development of low-cost, high-performance OLEDs for next-generation displays and solid-state lighting.

References

• Al-Aaraji, S. M., Naser, A. W., & Al-Soultany, N. M. (2013). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 54(Supplement No. 4), 983-993. [Link]

• Electronic Supplementary Information for Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular. Royal Society of Chemistry. [Link]

• Al-Aaraji, S. M., Naser, A. W., & Al-Soultany, N. M. (2020). Synthesis of new 9H-Carbazole derivatives. ResearchGate. [Link]

• Salimon, J., Salih, N., & Hameed, A. (2011). Synthesis and antimicrobial activities of 9H-carbazole derivatives. Journal of the Serbian Chemical Society, 76(9), 1209-1221. [Link]

• Liu, Y., Li, C., Ren, Z., Yan, S., & Bryce, M. R. (2018). All-organic thermally activated delayed fluorescence materials for organic light-emitting diodes.

• Chan, C. Y., Tanaka, M., Nakanotani, H., & Adachi, C. (2018). Highly Efficient Thermally Activated Delayed Fluorescence Emitter Developed by Replacing Carbazole With 1,3,6,8-Tetramethyl-Carbazole. Frontiers in Chemistry, 6, 683. [Link]

• Yaglioglu, H. G., Semaltianos, N. G., Isci, U., & Ozturk, T. (2018). Synthesis, photophysical and antioxidant properties of pyrrolo[3,2-c]carbazole and dipyrrolo[3,2-c:2′,3′-g]carbazole compounds. ResearchGate. [Link]

• Wang, Z., Li, W., Zhang, J., Zhao, J., Luo, M., Du, S., ... & Ge, Z. (2023). Carbazole-Based Thermally Activated Delayed Fluorescent Emitters for Efficient Pure Blue Organic Light-Emitting Diodes. SSRN. [Link]

• Wikipedia. (2023, December 18). Thermally activated delayed fluorescence. In Wikipedia. [Link]

Sources

• 1. Thermally activated delayed fluorescence - Wikipedia [en.wikipedia.org]
• 2. Highly Efficient Thermally Activated Delayed Fluorescence Emitter Developed by Replacing Carbazole With 1,3,6,8-Tetramethyl-Carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. papers.ssrn.com [papers.ssrn.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Suzuki Coupling Reactions Involving 3-Acetyl-Carbazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Functionalized Carbazoles

Carbazole and its derivatives are privileged scaffolds in medicinal chemistry and materials science. Their unique electronic properties, thermal stability, and ability to participate in hydrogen bonding have led to their incorporation into a wide range of pharmaceuticals, organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs).[1][2] The 3-acetyl-carbazole core, in particular, serves as a versatile building block, where the acetyl group can act as a synthetic handle for further functionalization or as a key pharmacophoric element.

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and widely used methods for the formation of carbon-carbon bonds, offering a robust and high-yielding pathway to biaryl and substituted aromatic systems.[2][3] Its application to the synthesis of 3-aryl-carbazole derivatives allows for the modular and efficient exploration of chemical space, which is critical in both drug discovery and the development of novel organic materials. This guide provides a detailed overview of the Suzuki coupling reaction as it pertains to 3-acetyl-carbazole derivatives, offering both the theoretical underpinnings and practical guidance for its successful implementation.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The cycle can be broken down into three key steps: oxidative addition, transmetalation, and reductive elimination.[4][5] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl halide (e.g., 3-bromo-9-acetylcarbazole) to a coordinatively unsaturated Pd(0) complex. This step involves the insertion of the palladium atom into the carbon-halogen bond, resulting in the formation of a square planar Pd(II) species. The reactivity of the aryl halide in this step generally follows the trend I > Br > OTf >> Cl.[5]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., an arylboronic acid) is transferred to the palladium(II) complex. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species. The halide or other leaving group on the palladium is displaced by the organic moiety from the boronate.[6]

• Reductive Elimination: The final step of the catalytic cycle is the reductive elimination of the two organic groups from the palladium(II) complex. This forms the desired carbon-carbon bond in the product (the 3-aryl-carbazole derivative) and regenerates the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[4][5]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Application Notes: Key Considerations for Success

The success of a Suzuki coupling reaction with 3-acetyl-carbazole derivatives hinges on the careful selection of several key parameters. The presence of the electron-withdrawing acetyl group can influence the reactivity of the carbazole system, making optimization crucial.

Choice of Palladium Catalyst and Ligand:

The combination of a palladium precursor and a suitable ligand is critical for catalytic activity. For substrates like 3-bromo-9-acetylcarbazole, which can be considered somewhat electron-deficient, a variety of catalyst systems can be effective.

• Palladium Precursors: Common choices include Pd(PPh₃)₄, Pd(OAc)₂, and Pd₂(dba)₃. Pd(PPh₃)₄ can often be used directly, while Pd(OAc)₂ and Pd₂(dba)₃ require the addition of a supporting ligand.[4]

• Ligands: Phosphine ligands are the most common. For electron-deficient aryl halides, bulky and electron-rich phosphine ligands such as SPhos, XPhos, and RuPhos can be particularly effective in promoting the oxidative addition step and stabilizing the catalytic species.[7] In some cases, for highly reactive substrates, the reaction may proceed without an additional ligand, especially with Pd(PPh₃)₄.[8]

The Role of the Base:

The base plays a crucial role in the transmetalation step by activating the boronic acid. The choice of base can significantly impact the reaction rate and yield.

• Inorganic Bases: Aqueous solutions of Na₂CO₃ or K₂CO₃ are commonly used and are effective for a wide range of substrates.[8] Cs₂CO₃ is a stronger base and can be beneficial for less reactive systems or when using microwave heating.[7]

• Phosphate Bases: K₃PO₄ is another effective base, particularly in combination with bulky phosphine ligands.

Solvent Systems:

A variety of solvents can be employed for Suzuki couplings. Often, a mixture of an organic solvent and water is used to dissolve both the organic substrates and the inorganic base.

• Common Solvents: 1,4-Dioxane, toluene, and dimethoxyethane (DME) are frequently used organic solvents, typically in combination with water.[8]

• Green Solvents: In an effort to develop more environmentally friendly protocols, water or mixtures of ethanol and water have also been successfully used.[9]

Reaction Temperature and Time:

The reaction temperature and duration are interdependent and need to be optimized.

• Conventional Heating: Reactions are typically heated to reflux (80-110 °C) for several hours (2-24 h).[8]

• Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times to minutes and often leads to higher yields, particularly for challenging couplings.[7]

Data Presentation: Representative Conditions and Expected Yields

The following table summarizes typical reaction conditions and expected yields for the Suzuki coupling of a 3-bromo-N-substituted-carbazole with various arylboronic acids. This data is compiled from literature reports on similar carbazole systems and serves as a guide for what can be expected.

Entry	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C) / Time	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	1,4-Dioxane/H₂O	100 °C / 12 h	85-95
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Toluene/EtOH/H₂O	120 °C (µW) / 30 min	90-98
3	4-Trifluoromethylphenylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	1,4-Dioxane/H₂O	110 °C / 8 h	75-85
4	3-Pyridinylboronic acid	Pd(PPh₃)₄	Na₂CO₃	1,4-Dioxane/H₂O	100 °C / 24 h	60-75
5	2-Thiopheneboronic acid	Pd(OAc)₂ / XPhos	K₃PO₄	Toluene/H₂O	100 °C / 12 h	70-85

Experimental Protocol: Suzuki Coupling of 3-Bromo-9-acetylcarbazole with Phenylboronic Acid

This protocol provides a detailed step-by-step methodology for a representative Suzuki coupling reaction.

Materials and Reagents:

• 3-Bromo-9-acetylcarbazole (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (5 mL)

• Deionized water (1 mL)

• Ethyl acetate (for extraction)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask (25 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 3-bromo-9-acetylcarbazole (1.0 mmol), phenylboronic acid (1.2 mmol), and sodium carbonate (2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 5-10 minutes.

• Solvent Addition: Add 1,4-dioxane (5 mL) and deionized water (1 mL) to the flask via syringe.

• Catalyst Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst (0.03 mmol).

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously under reflux for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel.

• Extraction: Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-phenyl-9-acetylcarbazole.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: A typical workflow for a Suzuki coupling reaction.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently degassed solvents. 3. Poor quality of boronic acid. 4. Ineffective base.	1. Use a fresh batch of catalyst or a different catalyst/ligand system. 2. Ensure thorough degassing of solvents by sparging with an inert gas. 3. Use fresh, high-purity boronic acid. 4. Switch to a stronger base (e.g., Cs₂CO₃ or K₃PO₄).
Homocoupling of Boronic Acid	1. Presence of oxygen. 2. Use of a Pd(II) precatalyst without efficient reduction to Pd(0).	1. Rigorously exclude oxygen by maintaining a positive inert gas pressure. 2. Add a small amount of a reducing agent or ensure the ligand can facilitate the reduction of Pd(II).
Protodeborylation	1. Presence of water and/or acidic protons. 2. Prolonged reaction times at high temperatures.	1. Use anhydrous solvents and a non-aqueous base if possible. 2. Optimize the reaction to reduce the required time and temperature. Consider using microwave irradiation.
Dehalogenation of Carbazole	1. Presence of hydride sources (e.g., some amine bases or alcohol solvents).	1. Switch to a carbonate or phosphate base and use an aprotic solvent.

References

• Suzuki Coupling Reaction. (n.d.). Scribd. Retrieved from [Link]

• Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). [Video]. YouTube. Retrieved from [Link]

• Ben-Yahia, A., Guesmi, L., & El Kazzouli, S. (2015). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Letters in Organic Chemistry, 12(5), 349-355.

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Kanchani, J., & Subha, M. C. S. (2021).

• Suzuki-Miyaura Cross-Coupling Reaction. (n.d.). Fisher Scientific. Retrieved from [Link]

• Fall, Y., et al. (2010). Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. Molecules, 15(11), 8197-8205.

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• O'Donovan, D. H., et al. (2019). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances, 9(28), 16124-16128.

• Suzuki reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

• The yield versus time for Suzuki–Miyaura coupling reaction of... (n.d.). ResearchGate. Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved from [Link]

• Lopušanskaja, E., Paju, A., & Lopp, M. (2018). Synthesis of Cyclic 3-Aryl-Substituted 1,2-Dicarbonyl Compounds via Suzuki Cross-Coupling Reactions. Synthesis, 50(06), 1221-1228.
• Fleck, C., et al. (2019). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry, 21(14), 3764-3770.

• Synthesis of Cyclic 3-Aryl-Substituted 1,2-Dicarbonyl Compounds via Suzuki Cross-Coupling Reactions. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Lab Reporter [fishersci.se]
• 4. m.youtube.com [m.youtube.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Fabrication of Organic Semiconductors Using Acetyl Carbazole as a Versatile Building Block

Introduction: The Strategic Role of Acetyl Carbazole in Organic Electronics

Carbazole and its derivatives are cornerstones in the field of organic electronics, prized for their robust thermal stability, excellent hole-transporting properties, and high photoluminescence quantum yields.[1] These characteristics make them ubiquitous as building blocks for materials used in Organic Light-Emitting Diodes (OLEDs), organic photovoltaics (OPVs), and organic thin-film transistors (OTFTs).[2][3][4] The true power of the carbazole scaffold, however, is unlocked through precise chemical functionalization, which allows for the fine-tuning of its electronic and physical properties.[1][5]

The introduction of an acetyl group (–COCH₃) onto the carbazole core is a particularly powerful synthetic strategy. The acetyl group is an electron-withdrawing moiety that can modify the highest occupied and lowest unoccupied molecular orbital (HOMO/LUMO) energy levels of the parent molecule.[6] More importantly, the carbonyl within the acetyl group serves as a highly versatile reactive site, or "chemical handle," for subsequent carbon-carbon bond-forming reactions. This enables the straightforward synthesis of complex, high-performance organic semiconductors, such as donor-π-acceptor (D-π-A) dyes, from a common, easily prepared intermediate.[7]

This guide provides detailed, field-proven protocols for the synthesis of a key intermediate, 3-acetyl-9-ethylcarbazole, and its subsequent conversion into a functional chalcone derivative. We then detail the fabrication of high-quality thin films from this material using both solution-based and vacuum deposition techniques, providing a complete workflow from molecular synthesis to semiconductor film fabrication.

Part 1: Synthesis of Key Intermediate: 3-Acetyl-9-ethylcarbazole

Principle of Synthesis: Friedel-Crafts Acylation

The most direct method for introducing an acetyl group onto the electron-rich carbazole ring is the Friedel-Crafts acylation. In this electrophilic aromatic substitution reaction, an acyl halide (acetyl chloride) reacts with the carbazole in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃). The catalyst activates the acetyl chloride, generating a highly electrophilic acylium ion which then attacks the carbazole ring, preferentially at the electron-rich 3 and 6 positions. N-alkylation (e.g., with an ethyl group) is performed beforehand to improve solubility and prevent undesired side reactions at the nitrogen atom.[7]

Experimental Workflow: Synthesis of 3-Acetyl-9-ethylcarbazole

Caption: Workflow for the two-step synthesis of 3-acetyl-9-ethylcarbazole.

Materials and Reagents

Reagent	Grade	Supplier (Example)	Notes
9-ethylcarbazole	98%	Sigma-Aldrich	Starting material for acylation.
Acetyl Chloride	≥99%	Sigma-Aldrich	Acylating agent. Handle in a fume hood.
Aluminum Chloride (AlCl₃)	Anhydrous, ≥99%	Acros Organics	Lewis acid catalyst. Highly hygroscopic.
Dichloroethane	Anhydrous, ≥99.8%	Fisher Scientific	Reaction solvent.
Methanol	ACS Grade	VWR	For purification/washing.
Hydrochloric Acid (HCl)	2M Solution	J.T. Baker	For reaction quenching.

Step-by-Step Protocol for Synthesis of 3-Acetyl-9-ethylcarbazole[7]

• Reactor Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 9-ethylcarbazole (2.0 g, 0.01 mol) and anhydrous dichloroethane (7 mL).

• Catalyst Addition: Begin stirring the mixture and cool the flask to 0-5°C using an ice bath. Carefully add anhydrous aluminum chloride (4.6 g, 0.035 mol) in portions. The mixture will likely turn yellow/orange.

• Acylation Reaction: Prepare a solution of acetyl chloride (1.2 g, 0.015 mol) in dichloroethane (5 mL) and add it to the dropping funnel. Add this solution dropwise to the reaction flask over 30 minutes, ensuring the temperature remains below 5°C.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0°C for 12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (4:1) mobile phase.

• Quenching: After 12 hours, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and 2M HCl (50 mL). Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL). Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from ethanol to yield 3-acetyl-9-ethylcarbazole as a white solid.

Part 2: Thin-Film Fabrication Protocols

Once a functional carbazole derivative has been synthesized, it must be processed into a uniform thin film to be used in an electronic device. The choice of deposition method depends on the material's properties, such as solubility and thermal stability.

Protocol 2.1: Solution Processing via Spin Coating

Principle: Spin coating is a rapid and material-efficient method for creating uniform thin films from solution. A solution of the organic semiconductor is dispensed onto a spinning substrate. Centrifugal force causes the solution to spread evenly, and subsequent solvent evaporation leaves a solid film. Film thickness is controlled by solution concentration and spin speed. This method is ideal for soluble small molecules and polymers.

Workflow Diagram: Spin Coating Process

Caption: Step-by-step workflow for fabricating an organic semiconductor thin film via spin coating.

Step-by-Step Protocol for Spin Coating

• Substrate Preparation:

  • Clean substrates (e.g., ITO-coated glass) by sequential sonication in DI water, acetone, and isopropanol (IPA) for 15 minutes each.

  • Dry the substrates under a stream of nitrogen gas.

  • Treat the substrates with oxygen plasma for 5 minutes to remove organic residues and improve the surface wettability.

• Solution Preparation:

  • Prepare a solution of the synthesized acetyl carbazole derivative (e.g., the chalcone) in a suitable organic solvent (e.g., chlorobenzene, toluene, or THF) at a concentration of 5-20 mg/mL.

  • Gently heat the solution (e.g., to 40-50°C) and stir until the material is fully dissolved.

  • Filter the solution through a 0.2 µm PTFE syringe filter to remove any particulate matter.

• Deposition:

  • Place the cleaned substrate onto the chuck of a spin coater located inside a nitrogen-filled glovebox or a fume hood.

  • Dispense a sufficient amount of the filtered solution to cover approximately two-thirds of the substrate surface.

  • Start the spin program. A typical two-step program is effective: a slow spin (e.g., 500 rpm for 10 seconds) to spread the solution, followed by a fast spin (e.g., 2000-4000 rpm for 40 seconds) to achieve the desired thickness.

• Annealing:

  • Transfer the coated substrate to a hotplate inside the glovebox.

  • Anneal the film at a temperature between 80°C and 120°C for 10-20 minutes to remove residual solvent and potentially improve molecular packing.

  • Allow the film to cool to room temperature before further processing or characterization.

Protocol 2.2: Vacuum Thermal Evaporation (VTE)

Principle: VTE is a solvent-free deposition technique performed under high vacuum. The organic material is heated in a crucible (or "boat") until it sublimes or evaporates. The vapor travels in a line-of-sight path and condenses onto a cooler substrate, forming a high-purity thin film. This method is ideal for thermally stable small molecules and allows for precise control over film thickness.

Step-by-Step Protocol for VTE

• Substrate Preparation: Clean the substrates as described in the spin coating protocol (Step 1). Mount them in a substrate holder within the vacuum chamber.

• Source Preparation: Load a small amount (10-50 mg) of the purified, synthesized acetyl carbazole derivative into a thermal evaporation source (e.g., a tungsten or tantalum boat). Ensure the material is in a fine powder form for uniform heating.

• Chamber Pump-Down: Close the chamber and pump down to a base pressure of < 1 x 10⁻⁶ Torr. This is critical to ensure a long mean free path for the evaporated molecules and to minimize contamination.

• Deposition:

  • Slowly increase the current to the evaporation source to begin heating the material.

  • Monitor the deposition rate using a quartz crystal microbalance (QCM). A typical deposition rate for organic materials is 0.1-1.0 Å/s.

  • Once the desired rate is stable, open the shutter to begin deposition onto the substrates.

  • Continue deposition until the desired film thickness is achieved, then close the shutter.

• Cool-Down and Venting:

  • Turn off the power to the source and allow the system to cool down for at least 30 minutes.

  • Vent the chamber slowly with an inert gas (e.g., nitrogen) back to atmospheric pressure.

  • Remove the coated substrates for device completion or characterization.

Part 3: Characterization of Fabricated Thin Films

Validating the quality and properties of the fabricated films is a self-validating step crucial for ensuring reproducible device performance.

Key Characterization Techniques

Technique	Measured Property	Typical Insights for Carbazole Films
UV-Visible (UV-Vis) Spectroscopy	Electronic absorption	Determines the optical bandgap (Eg). Shows characteristic π-π* transitions of the carbazole core and any extended conjugation from derivatization.
Photoluminescence (PL) Spectroscopy	Emission properties	Identifies the emission color and quantum efficiency. Can reveal the presence of aggregates or excimers through red-shifted emission peaks.
Cyclic Voltammetry (CV)	Redox potentials	Used to estimate the HOMO and LUMO energy levels, which are critical for charge injection and transport in devices.[8]
Atomic Force Microscopy (AFM)	Surface morphology and roughness	Provides a topographical image of the film surface. Smooth, uniform films (low RMS roughness) are generally required for high-performance devices to prevent shorting.

Part 4: Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Synthesis: Low/No Product Yield	Inactive catalyst (AlCl₃ exposed to moisture).	Use fresh, anhydrous AlCl₃ and perform the reaction under a strict inert atmosphere.
Insufficient reaction time or incorrect temperature.	Monitor the reaction by TLC and ensure the temperature is maintained at 0-5°C.
Spin Coating: "Comet-tail" Defects	Particulate contamination in the solution or on the substrate.	Filter the solution with a 0.2 µm filter. Ensure substrate cleaning is thorough.
Spin Coating: Film Dewetting	Poor surface energy matching between solution and substrate.	Treat the substrate with O₂ plasma or a self-assembled monolayer (SAM) to increase surface energy.
VTE: Inconsistent Deposition Rate	Poor thermal contact between material and boat; material "popping".	Ensure the material is a fine powder. Ramp up the heating current very slowly to outgas the material before opening the shutter.
Film Characterization: Low PL	Aggregation-caused quenching (ACQ) in the solid state.	Modify the molecular structure with bulky side groups to inhibit π-π stacking. Fabricate films with the material doped into a host matrix.

References

• RIUMA. (n.d.). Investigation of the charge-transport and optoelectronic properties of carbazole-based macrocycles. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Exploring the Potential of Carbazole Derivatives in Organic Electronics. Retrieved from [Link]

• Zhu, W., et al. (2011). Synthesis and optoelectronic properties of a carbazole-modified platinum(ii) complex in polymer light-emitting devices. Dalton Transactions, 40(45), 12086-12093. Retrieved from [Link]

• Casado-García, A., et al. (2020). Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years. Polymers, 12(10), 2248. Retrieved from [Link]

• Gražulevičius, J. V. (2015). INVESTIGATION OF STRUCTURE- PROPERTIES RELATIONSHIP OF ORGANIC CARBAZOLYL-CONTAINING SEMICONDUCTORS. Kaunas University of Technology. Retrieved from [Link]

• Kim, J., et al. (2016). Novel Organic Semiconductors Based on Phenyl and Phenylthienyl Derivatives for Organic Thin-Film Transistors. Journal of Nanoscience and Nanotechnology, 16(1), 910-914. Retrieved from [Link]

• Hu, S., et al. (2020). Carbazole derivatives as electron transport and n-type acceptor materials for efficient organic light-emitting devices. Journal of Materials Chemistry C, 8(3), 1015-1023. Retrieved from [Link]

• Ye, S., et al. (2010). Solution-processed solid solution of a novel carbazole derivative for high-performance blue phosphorescent organic light-emitting diodes. Advanced Materials, 22(37), 4167-4171. Retrieved from [Link]

• Deshpande, Y. Y., et al. (2017). Tuning optoelectronic properties of carbazole through substituent effect: TD-DFT investigation. ResearchGate. Retrieved from [Link]

• Mota, F. W. S., & Marques, E. C. (2024). Synthesis and Characterization of Functionalized Poly(9-vinylcarbazole) for light-emitting diode applications. ResearchGate. Retrieved from [Link]

• Alaraji, Y. H., et al. (2020). Synthesis of new 9H-Carbazole derivatives. ResearchGate. Retrieved from [Link]

• Google Patents. (1985). EP0151423A2 - Process for the preparation of a carbazole derivative.

• de Morais, G. L., et al. (2024). Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds. MDPI. Retrieved from [Link]

• Çapan, A. (2021). Synthesis of carbazole-based acetyl benzohydrazides targeting urease enzyme inhibition. ACG Publications. Retrieved from [Link]

• Ran, X., et al. (2023). Theoretical investigation on carbazole-based self-assembled monolayer hole transport materials: the effect of substituent and anchoring groups. New Journal of Chemistry, 47(39), 18359-18368. Retrieved from [Link]

• Mota, F. W. S., & Marques, E. C. (2024). Synthesis and Characterization of Functionalized Poly(9- vinylcarbazole) for light-emitting diode applications. Dialnet. Retrieved from [Link]

• Phys.org. (2022). New carbazole-based hole transporting materials to improve the stability of perovskite solar cells. Retrieved from [Link]

• Sung, H. J., et al. (2014). 14.8% perovskite solar cells employing carbazole derivatives as hole transporting materials. Chemical Communications, 50(87), 13298-13300. Retrieved from [Link]

• Vishal K P. (2015). Poly vinyl carbazole. SlideShare. Retrieved from [Link]

• Grigalevicius, S., et al. (2008). Synthesis and properties of new derivatives of poly[9‐(2,3‐epoxypropyl)carbazole]. Polymers for Advanced Technologies, 19(8), 1085-1089. Retrieved from [Link]

• Lu, J., et al. (2018). Novel Carbazole-Based Hole-Transporting Materials with Star-Shaped Chemical Structures for Perovskite-Sensitized Solar Cells. ResearchGate. Retrieved from [Link]

• Lee, C., et al. (2026). Effect of para-aryl-substituted N-phenyl groups on the photophysical properties of highly fluorescent dibenzo[c,g]carbazole-based chromophores. Dyes and Pigments, 223, 112001. Retrieved from [Link]

• ResearchGate. (n.d.). Review on Carbazole-Based Hole Transporting Materials for Perovskite Solar Cell. Retrieved from [Link]

• Wang, Y., et al. (2022). Carbazole and Diketopyrrolopyrrole-Based D-A π-Conjugated Oligomers Accessed via Direct C–H Arylation for Opto-Electronic Property and Performance Study. Polymers, 14(24), 5518. Retrieved from [Link]

• ScienceDaily. (2024). Breakthrough in organic semiconductor synthesis paves the way for advanced electronic devices. Retrieved from [Link]

• Google Patents. (2008). CN101139317A - Organic semiconductor materials containing carbazole units and their synthesis.

• Higginbotham, H., et al. (2014). Carbazoles in Optoelectronic Applications. International Journal of Molecular Engineering, 2014. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2022). Introduction. Retrieved from [Link]

• Stankevič, E., et al. (2020). Poly(9H-carbazole) as a Organic Semiconductor for Enzymatic and Non-Enzymatic Glucose Sensors. PMC. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. oldcitypublishing.com [oldcitypublishing.com]
• 5. Theoretical investigation on carbazole-based self-assembled monolayer hole transport materials: the effect of substituent and anchoring groups - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Poly(9H-carbazole) as a Organic Semiconductor for Enzymatic and Non-Enzymatic Glucose Sensors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective Functionalization of the 3-Position in 9-Isopropylcarbazole

Introduction: The Strategic Importance of the Carbazole Scaffold

Carbazole and its derivatives represent a privileged class of nitrogen-containing heterocycles, forming the core structural motif in a wide array of natural products, pharmaceuticals, and advanced functional materials.[1] Their unique electronic properties, including excellent electron-donating and charge-transporting capabilities, make them indispensable in the development of organic light-emitting diodes (OLEDs), solar cells, and other optoelectronic devices.[2] In medicinal chemistry, the carbazole skeleton is associated with a broad spectrum of biological activities, including anticancer, antimicrobial, and neuroprotective properties.[1]

The 9-isopropylcarbazole scaffold is of particular interest as the N-isopropyl group enhances solubility in common organic solvents without significantly altering the core electronic features of the carbazole ring. Functionalization of this scaffold is key to tuning its physicochemical properties for specific applications. Due to the electron-donating nature of the nitrogen atom, the carbazole ring is activated towards electrophilic aromatic substitution, with the C-3 and C-6 positions being the most electronically rich and sterically accessible sites.[2][3]

This application note provides a comprehensive technical guide with detailed, field-proven protocols for the selective functionalization of the 3-position of 9-isopropylcarbazole. We will delve into key transformations including halogenation, nitration, formylation, and subsequent carbon-carbon bond formation via Suzuki-Miyaura cross-coupling, explaining the causality behind experimental choices to ensure reproducible and high-yielding outcomes.

Section 1: Core Principles of Electrophilic Substitution on Carbazole

The reactivity of the carbazole nucleus is governed by the lone pair of electrons on the nitrogen atom, which is delocalized into the aromatic system. This delocalization increases the electron density of the benzene rings, making them highly susceptible to attack by electrophiles. This process is known as Electrophilic Aromatic Substitution (EAS).[4][5] The first step of the EAS mechanism, the attack of the aromatic ring on the electrophile, is typically the slow, rate-determining step as it temporarily disrupts the aromaticity of the ring to form a carbocation intermediate, often called a sigma complex or arenium ion.[4] In the second, faster step, a base removes a proton from the carbon atom bearing the new substituent, restoring aromaticity.[4][5]

For N-substituted carbazoles, the directing effect of the nitrogen atom preferentially activates the 3, 6, and to a lesser extent, the 1 and 8 positions. The 3- and 6-positions are electronically and sterically favored, often leading to di-substitution if the reaction conditions are not carefully controlled. The protocols outlined below are optimized for mono-functionalization at the 3-position.

Caption: General mechanism of Electrophilic Aromatic Substitution (EAS).

Section 2: Protocols for Direct C-H Functionalization

The following protocols provide step-by-step methodologies for introducing key functional groups directly onto the 3-position of the 9-isopropylcarbazole core.

Halogenation: Synthesis of 3-Bromo-9-isopropylcarbazole

Causality: Halogenated carbazoles are foundational building blocks for creating more complex molecules. The carbon-halogen bond serves as a versatile "handle" for subsequent transformations, most notably palladium-catalyzed cross-coupling reactions.[6] N-Bromosuccinimide (NBS) is chosen as the brominating agent due to its high selectivity for electron-rich aromatic systems and its ease of handling compared to liquid bromine. The reaction is performed in the dark to prevent the formation of bromine radicals from NBS, which could lead to undesired side reactions.[7][8]

Experimental Protocol:

• Preparation: To a round-bottom flask equipped with a magnetic stir bar, add 9-isopropylcarbazole (1.0 eq.). Dissolve the starting material in a suitable solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add N-Bromosuccinimide (NBS) (1.05 eq.) portion-wise over 10-15 minutes. The reaction is mildly exothermic.

• Reaction: Wrap the flask in aluminum foil to exclude light and allow the reaction mixture to slowly warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up: Pour the reaction mixture into water to precipitate the crude product. If DCM was used as the solvent, wash the organic layer with water and brine.

• Purification: Collect the solid by vacuum filtration and wash with cold water. The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel to yield 3-bromo-9-isopropylcarbazole as a white solid.

Parameter	Value
Solvent	DMF or DCM
Temperature	0 °C to Room Temp.
Time	2-4 hours
Typical Yield	>90%

Nitration: Synthesis of 3-Nitro-9-isopropylcarbazole

Causality: The introduction of a nitro (-NO₂) group is a pivotal transformation. The nitro group is strongly electron-withdrawing, significantly altering the electronic properties of the carbazole ring. More importantly, it can be readily reduced to an amino (-NH₂) group, a key precursor for the synthesis of dyes, pharmaceuticals, and for further derivatization via diazotization.[9] The classical nitrating mixture of concentrated nitric and sulfuric acids is employed to generate the highly reactive nitronium ion (NO₂⁺) electrophile in situ.[5][10] The reaction is conducted at low temperature to control the rate of this highly exothermic reaction and to prevent over-nitration (i.e., the formation of dinitro products).

Experimental Protocol:

• Preparation: In a round-bottom flask, dissolve 9-isopropylcarbazole (1.0 eq.) in a solvent like 1,2-dichloroethane or glacial acetic acid.[9] Cool the solution to 0 °C in an ice-salt bath.

• Nitrating Mixture: In a separate flask, cautiously add concentrated nitric acid (HNO₃, 1.1 eq.) to concentrated sulfuric acid (H₂SO₄, ~2 eq.) at 0 °C.

• Reagent Addition: Add the pre-cooled nitrating mixture dropwise to the carbazole solution, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the reaction at 0 °C for 1-2 hours.

• Monitoring: Monitor the reaction by TLC for the disappearance of the starting material.

• Work-up: Carefully pour the reaction mixture over crushed ice with vigorous stirring. The product will precipitate.

• Purification: Filter the resulting solid, wash thoroughly with water until the filtrate is neutral, and dry under vacuum. Recrystallization from ethanol typically yields pure 3-nitro-9-isopropylcarbazole.

Parameter	Value
Nitrating Agent	HNO₃ / H₂SO₄
Temperature	0-5 °C
Time	1-2 hours
Typical Yield	85-95%

Formylation: Synthesis of 9-Isopropyl-9H-carbazole-3-carbaldehyde

Causality: The Vilsmeier-Haack reaction is a highly effective method for introducing a formyl (-CHO) group onto electron-rich aromatic rings.[11] The aldehyde functionality is a versatile synthetic handle, enabling chain extensions (e.g., Wittig reaction), conversion to other functional groups like carboxylic acids or alcohols, and formation of imines. The reaction utilizes phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), which react to form the electrophilic Vilsmeier reagent (chlorodimethyliminium ion).[11]

Experimental Protocol:

• Vilsmeier Reagent Formation: In a three-neck flask under an inert atmosphere (N₂ or Ar), cool N,N-dimethylformamide (DMF, used as both reagent and solvent) to 0 °C. Add phosphorus oxychloride (POCl₃, 1.5 eq.) dropwise with stirring. Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Substrate Addition: Dissolve 9-isopropylcarbazole (1.0 eq.) in a minimal amount of DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction: After the addition, allow the mixture to warm to room temperature, then heat to 60-70 °C for 2-3 hours.

• Monitoring: Follow the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice. Neutralize the solution by slowly adding an aqueous solution of sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃) until the pH is ~7-8. This hydrolyzes the intermediate iminium salt to the aldehyde.

• Purification: The product usually precipitates upon neutralization. Collect the solid by filtration, wash with water, and dry. Purify by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) or recrystallization to obtain 9-isopropyl-9H-carbazole-3-carbaldehyde.

Parameter	Value
Formylating Agent	POCl₃ / DMF
Temperature	0 °C then 60-70 °C
Time	2-3 hours at 60-70 °C
Typical Yield	70-85%

Section 3: Post-Functionalization via Suzuki-Miyaura Cross-Coupling

Direct C-H functionalization provides key building blocks. The true power of these intermediates is realized when they are used in subsequent reactions to build molecular complexity. The Suzuki-Miyaura cross-coupling is arguably the most powerful and widely used method for constructing C(sp²)-C(sp²) bonds.[12][13]

Caption: Workflow from starting material to coupled product.

Protocol: Suzuki-Miyaura Coupling of 3-Bromo-9-isopropylcarbazole

Causality: This protocol couples the 3-bromo derivative (synthesized in Protocol 2.1) with an arylboronic acid. The reaction is catalyzed by a palladium(0) species, which is typically generated in situ from a palladium(II) precatalyst like Pd(OAc)₂ or is used directly as a complex like Pd(PPh₃)₄. The catalytic cycle involves three key steps: oxidative addition of the palladium(0) catalyst to the carbon-bromine bond, transmetalation of the aryl group from the boron atom to the palladium center, and reductive elimination to form the new C-C bond and regenerate the palladium(0) catalyst. A base (e.g., K₂CO₃, Cs₂CO₃) is essential to activate the boronic acid for the transmetalation step.[12]

Experimental Protocol:

• Preparation: To a Schlenk flask, add 3-bromo-9-isopropylcarbazole (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), a base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq.), and a palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, 2-5 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (N₂ or Ar) three times to remove all oxygen, which can deactivate the catalyst.

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, 1,4-dioxane, or DME) and water.

• Reaction: Heat the mixture with vigorous stirring to 80-100 °C for 6-12 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Remove the solvent under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the 3-aryl-9-isopropylcarbazole product.

Parameter	Value
Catalyst	Pd(PPh₃)₄ or other Pd(0)/Pd(II) complexes
Base	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Toluene/Water, Dioxane/Water
Temperature	80-100 °C
Time	6-12 hours
Typical Yield	75-95%

References

• D. B. Ram, "Recent Developments in C-H Functionalization of Carbazoles," Journal of Chemical Sciences, 2021. [Link]

• Jia, F., Yang, Y., & Zhang, B. "Mechanism insight into palladium-catalyzed site-selective C–H functionalization of carbazoles," Catalysis Science & Technology, 2023. [Link]

• Maji, M. et al. "Role of directing group in the alkynylation of carbazoles," Chemistry – An Asian Journal, 2023. [Link]

• Khan, M. U. R. et al. "Synthesis and Characterization of Novel Carbazole Based Dyes," Asian Journal of Chemistry, 2024. [Link]

• Organic Chemistry Portal. "Suzuki Coupling." [Link]

• ResearchGate. "Chemoselective Suzuki–Miyaura cross‐coupling reaction of 9 with various boronic species." [Link]

• Master Organic Chemistry. "Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation," 2018. [Link]

• Sharma, K. et al. "Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review," PMC, 2019. [Link]

• Master Organic Chemistry. "Electrophilic Aromatic Substitution Mechanism," 2017. [Link]

• Al-Amiery, A. A. "Synthesis of new 9H-Carbazole derivatives," Iraqi Journal of Science, 2012. [Link]

• El-Mekabaty, A. "Progress in the chemistry of 3-amino-9-ethylcarbazole," TÜBİTAK Academic Journals, 2019. [Link]

• Zhang, S. et al. "Nitration of carbazole and N-alkylcarbazoles," Dyes and Pigments, 1995. [Link]

• Chad's Prep. "Electrophilic Aromatic Substitution (EAS Reactions) | Organic Chemistry," YouTube, 2021. [Link]

• Total Organic Chemistry. "Allylic Halogenation and Substitution | Organic Chemistry Lessons," YouTube, 2020. [Link]

• Chemistry Steps. "Selectivity in Radical Halogenation with Practice Problems." [Link]

Sources

• 1. Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism insight into palladium-catalyzed site-selective C–H functionalization of carbazoles - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Selectivity in Radical Halogenation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. asianpubs.org [asianpubs.org]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

Welcome to the technical support center for the synthesis of 3-Acetyl-9-isopropyl-9H-carbazole. This guide is designed for researchers and drug development professionals to provide in-depth troubleshooting, address frequently asked questions, and offer optimized protocols. Our focus is on the practical application of chemical principles to overcome common challenges and improve the yield and purity of this important carbazole derivative.

The synthesis of 3-Acetyl-9-isopropyl-9H-carbazole is typically achieved via a Friedel-Crafts acylation, a powerful C-C bond-forming reaction.[1][2] This electrophilic aromatic substitution involves reacting 9-isopropyl-9H-carbazole with an acylating agent, such as acetyl chloride, in the presence of a Lewis acid catalyst. While robust, the reaction is sensitive to several parameters that can significantly impact its outcome. This guide provides the causal explanations behind experimental choices to empower you to optimize your results.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis, presented in a direct question-and-answer format.

Question 1: My reaction yield is consistently low or fails completely. What are the most likely causes?

Answer: Low yield in this Friedel-Crafts acylation is a common issue stemming from several critical factors, primarily related to catalyst and substrate integrity.

• Cause A: Catalyst Deactivation by Moisture

  • Explanation: The most common catalyst, aluminum chloride (AlCl₃), is a strong Lewis acid that is extremely hygroscopic. It reacts readily with any trace of water in the solvent, glassware, or reagents, which hydrolyzes and deactivates it, halting the reaction.[3] Anhydrous conditions are not just recommended; they are essential for success.

  • Solution:

    • Glassware: Flame-dry all glassware under a vacuum or oven-dry at >120°C for several hours and allow to cool in a desiccator before use. Assemble the apparatus while still warm and purge with an inert gas (Nitrogen or Argon).

    • Reagents: Use freshly opened, anhydrous grade solvents. If the solvent is from a previously opened bottle, consider distilling it over a suitable drying agent (e.g., CaH₂ for dichloromethane). Ensure the AlCl₃ is a fine, free-flowing powder; clumped or discolored catalyst is likely hydrated and should not be used.

• Cause B: Insufficient Catalyst Stoichiometry

  • Explanation: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least a stoichiometric amount of the Lewis acid catalyst. The reason is that the product, an aryl ketone, is itself a Lewis base. The carbonyl oxygen of the 3-Acetyl-9-isopropyl-9H-carbazole product will form a stable complex with AlCl₃.[1][3] This complexation effectively removes the catalyst from the reaction cycle, preventing it from activating more acylating agent.

  • Solution:

    • Use 1.1 to 1.5 molar equivalents of AlCl₃ relative to the limiting reagent (typically the 9-isopropyl-9H-carbazole). A slight excess ensures that after product complexation, there is still enough active catalyst to drive the reaction to completion.

• Cause C: Sub-Optimal Reaction Temperature

  • Explanation: The formation of the acylium ion electrophile and its subsequent reaction with the carbazole ring are temperature-dependent. If the temperature is too low, the reaction rate will be impractically slow. If it is too high, it can lead to the formation of dark, tarry byproducts due to polymerization or degradation.

  • Solution:

    • The reaction is typically initiated at 0°C (ice bath) during the addition of reagents to control the initial exotherm. Afterward, the reaction mixture is often allowed to warm to room temperature and stirred for several hours to ensure completion. Monitor the reaction's progress via Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature for your specific setup.

Question 2: I am observing the formation of multiple products, including isomers. How can I improve regioselectivity for the 3-position?

Answer: The formation of isomers is governed by the electronic and steric properties of the 9-isopropyl-9H-carbazole substrate.

• Explanation: The nitrogen atom of the carbazole ring is an electron-donating group, which activates the aromatic system towards electrophilic substitution. It preferentially directs incoming electrophiles to the positions ortho and para to it, which are positions 1, 3, 6, and 8. The bulky N-isopropyl group provides significant steric hindrance at the adjacent C-1 and C-8 positions. Therefore, acylation occurs predominantly at the electronically activated and sterically accessible C-3 and C-6 positions. Achieving high selectivity for the 3-position over the 6-position depends on subtle control of reaction conditions.

• Solution:

  • Controlled Temperature: Running the reaction at a lower temperature (e.g., maintaining it at 0°C for a longer duration before warming) can enhance selectivity by favoring the kinetically preferred product.

  • Solvent Choice: The polarity of the solvent can influence the distribution of isomers. Non-polar solvents like dichloromethane (CH₂Cl₂) or carbon disulfide (CS₂) are standard and generally provide good selectivity.

  • Slow Addition: Adding the acylating agent or the carbazole solution dropwise at 0°C allows for better control over the reaction kinetics and local concentrations, which can improve regioselectivity.

Question 3: I'm having difficulty purifying the final product by column chromatography; it's streaking or tailing on the column.

Answer: While the carbazole nitrogen is not as basic as an aliphatic amine, it still possesses a lone pair of electrons that can interact with the acidic silanol (Si-OH) groups on the surface of standard silica gel.[4]

• Explanation: This acid-base interaction causes the compound to bind too strongly to the stationary phase, leading to poor separation, band broadening, and "tailing" of the spot on a TLC plate or the peak during column elution.

• Solution:

  • Mobile Phase Modification: Add a small amount of a basic modifier to your eluent system. A common and highly effective strategy is to add 0.5-1% triethylamine (TEA) to your hexane/ethyl acetate mobile phase.[4] The TEA will compete for the acidic sites on the silica, allowing your product to elute more symmetrically.

  • Alternative Stationary Phase: If tailing persists, consider using a less acidic stationary phase. Alumina (neutral or basic grade) can be an excellent alternative for nitrogen-containing heterocycles.[4]

  • Recrystallization: If the crude product is relatively clean, recrystallization is a powerful alternative or complementary purification step. Solvents like ethanol, isopropanol, or acetone are often effective for carbazole derivatives.[4]

Troubleshooting Summary Table

Issue	Potential Cause	Recommended Solution
Low/No Yield	Moisture deactivating the catalyst.	Use flame-dried glassware and anhydrous reagents/solvents.
Insufficient catalyst amount.	Use 1.1-1.5 molar equivalents of AlCl₃.
Reaction temperature too low/high.	Initiate at 0°C, then warm to room temperature; monitor by TLC.
Multiple Products	Lack of regioselectivity.	Maintain low temperature (0°C); perform slow, dropwise addition of reagents.
Tarry Mixture	Reaction overheating or too concentrated.	Ensure adequate cooling during addition; use appropriate solvent volume.
Purification Issues	Product interacting with acidic silica gel.	Add 0.5-1% triethylamine to the eluent for column chromatography.
Impurities are difficult to separate.	Attempt recrystallization from ethanol or isopropanol.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for this Friedel-Crafts acylation? A1: The reaction proceeds via a well-established electrophilic aromatic substitution mechanism. First, the Lewis acid (AlCl₃) coordinates to the chlorine atom of acetyl chloride, which polarizes the C-Cl bond and generates a highly electrophilic, resonance-stabilized acylium ion. The π-electron system of the carbazole ring then acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion. Finally, a weak base (like AlCl₄⁻) removes a proton from the sp³-hybridized carbon, restoring aromaticity and yielding the final ketone product, which remains complexed to AlCl₃ until aqueous workup.[5][6]

Caption: Reaction mechanism for Friedel-Crafts acylation.

Q2: Can I use acetic anhydride instead of acetyl chloride as the acylating agent? A2: Yes, acetic anhydride can be used and is often a safer alternative to the highly reactive and corrosive acetyl chloride.[5] However, the reaction may require slightly harsher conditions (e.g., slightly more catalyst or a longer reaction time) because acetic anhydride is less reactive. The byproduct is acetic acid, which is less hazardous than the HCl gas produced when using acetyl chloride.[5]

Q3: How can I effectively monitor the reaction's progress? A3: Thin Layer Chromatography (TLC) is the most convenient method. Prepare a TLC plate by spotting your starting material (9-isopropyl-9H-carbazole), a co-spot (starting material and reaction mixture), and the reaction mixture. Use a mobile phase similar to what you plan for column chromatography (e.g., 10-20% Ethyl Acetate in Hexane). The product, being more polar due to the ketone group, will have a lower Rf value than the starting material. The reaction is complete when the starting material spot has been completely consumed.

Q4: What are the critical safety precautions for this synthesis? A4:

• Acetyl Chloride: Is highly corrosive, lachrymatory, and reacts violently with water to produce HCl gas. Handle it exclusively in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Aluminum Chloride (AlCl₃): Is a moisture-sensitive and corrosive powder. Avoid inhalation of the dust. It reacts exothermically with water.

• Quenching: The workup step, which involves adding water or ice to the reaction mixture to decompose the AlCl₃ complex, is highly exothermic and releases HCl gas. This must be done slowly and carefully in an ice bath within a fume hood.

Optimized Experimental Protocols

Protocol 1: Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

This protocol is a self-validating system that includes checkpoints for ensuring optimal conditions.

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. synarchive.com [synarchive.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. science-revision.co.uk [science-revision.co.uk]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Purification of Carbazole Derivatives by Sublimation

An in-depth guide to the purification of carbazole derivatives by sublimation, designed for researchers, scientists, and drug development professionals. This guide provides a comprehensive technical support center, including a troubleshooting guide and frequently asked questions, to address specific issues encountered during laboratory experiments.

Carbazole and its derivatives are cornerstone molecules in materials science and drug development, prized for their unique electronic and photophysical properties.[1][2] Achieving the ultra-high purity (>99.9%) required for applications like Organic Light-Emitting Diodes (OLEDs) or pharmaceutical intermediates often necessitates purification methods that go beyond standard recrystallization or chromatography.[3]

Sublimation, a phase transition from solid directly to gas, is a powerful technique for purifying thermally stable, volatile organic solids.[4][5] It exploits differences in vapor pressure between the target compound and non-volatile impurities. Under reduced pressure (vacuum sublimation), the temperature required for this transition is significantly lowered, making it ideal for purifying carbazole derivatives that might otherwise decompose at higher temperatures.[6][7] This guide serves as a practical resource for optimizing and troubleshooting the sublimation process for this important class of compounds.

Frequently Asked Questions (FAQs)

Q1: What is sublimation, and when is it the preferred purification method for carbazole derivatives?

Sublimation is a process where a substance transitions directly from a solid to a gas phase without passing through an intermediate liquid phase.[8] This technique is particularly effective for separating volatile solids from non-volatile impurities.[5] For carbazole derivatives, sublimation is preferred when:

• High Purity is Critical: Sublimation can achieve purities exceeding 99.9%, which is often difficult with solvent-based methods that risk introducing residual solvent impurities.[3]

• The Compound is Thermally Stable: Many carbazole derivatives exhibit high thermal stability, with decomposition temperatures often exceeding 400 °C, making them excellent candidates for sublimation.[9][10]

• Impurities are Non-Volatile: The technique excels at removing inorganic salts, heavy catalyst residues, or high molecular weight polymeric byproducts that have negligible vapor pressure compared to the target molecule.

Q2: What are the advantages of sublimation over recrystallization or chromatography?

While recrystallization and chromatography are workhorse techniques, sublimation offers distinct advantages, especially for the final purification step.

Feature	Sublimation	Recrystallization	Column Chromatography
Purity Achievable	Very high (>99.9% often possible)[3]	Good to high, but can be limited by co-crystallization	Variable, dependent on resolution
Solvent Waste	None (Solvent-free process)[11][12]	Significant solvent usage and waste	High volume of solvent waste
Residual Impurities	Avoids solvent and stationary phase contamination	Risk of residual solvent in the crystal lattice	Risk of silica/alumina leaching or residual eluent
Compound Suitability	Requires volatile, thermally stable solids	Requires a suitable solvent system with temperature-dependent solubility	Broadly applicable but can be problematic for reactive compounds
Scale	Excellent for small to medium scales (mg to kg)[3]	Can be scaled up effectively	Can be labor-intensive and costly to scale up

Q3: How do I determine the optimal temperature and pressure for sublimating a new carbazole derivative?

The optimal conditions depend on the specific derivative's vapor pressure curve. A systematic approach is required:

• Thermal Analysis: Perform Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) on the crude material.[13][14] TGA will identify the onset of decomposition, establishing a maximum temperature ceiling. DSC can help identify melting points and other phase transitions.

• Initial Test: Start with a small amount of material. Apply the highest vacuum your system can achieve (e.g., <100 mTorr).

• Gradual Heating: Slowly increase the temperature with a heating mantle or oil bath while observing the system. The ideal sublimation temperature is typically well below the compound's melting point at that pressure and significantly below its decomposition temperature.[6] You should see the crude material disappear from the bottom of the flask and crystals begin to form on the cold finger.

• Optimization: If the rate of sublimation is too slow, incrementally increase the temperature. If the material melts, the temperature is too high for the applied pressure, and you may need to improve your vacuum.[6]

Q4: What is a typical laboratory setup for vacuum sublimation?

A standard vacuum sublimation apparatus consists of a vessel to hold the crude solid, a heating source, and a cooled surface (known as a "cold finger") for the purified vapor to condense upon. The entire system is sealed and connected to a vacuum pump.[7]

Caption: Diagram of a standard vacuum sublimation apparatus.

Troubleshooting Guide

This section addresses common problems encountered during the sublimation of carbazole derivatives in a question-and-answer format.

Q5: My sublimation yield is very low or zero. What's going wrong?

This is a frequent issue with several potential causes. A logical diagnostic approach is key.

• Probable Cause 1: Insufficient Heat. The temperature of the crude material is too low to generate sufficient vapor pressure for an efficient sublimation rate.

  • Solution: Gradually increase the temperature of the heating mantle or oil bath. Monitor for any signs of melting or darkening (decomposition). The rate of sublimation should visibly increase with temperature.

• Probable Cause 2: Inadequate Vacuum. The pressure inside the apparatus is too high. A higher pressure requires a higher temperature to achieve sublimation.[6]

  • Solution: Check the entire apparatus for leaks, especially at ground glass joints and hose connections. Joints should be properly greased and sealed. Ensure your vacuum pump is operating correctly and is capable of reaching the necessary pressure (<100 mTorr is a good target for many derivatives).

• Probable Cause 3: Thermal Decomposition. The heating temperature is too high, causing the carbazole derivative to decompose rather than sublime. Many carbazole derivatives are stable, but specific functional groups can lower their decomposition temperature.[15]

  • Solution: Reduce the heating temperature immediately. If possible, improve the vacuum level, which will allow sublimation to occur at a lower, safer temperature.[4] Cross-reference with TGA data if available.

Caption: Troubleshooting workflow for low sublimation yield.

Q6: The collected product on the cold finger looks pasty or wet, not crystalline. Why?

• Probable Cause: Atmospheric Condensation. The cold finger was cooled for too long before a sufficient vacuum was established. This causes water from the atmosphere to condense and freeze on the surface. The subliming product then deposits onto this layer of ice.[6]

  • Solution: Always apply the vacuum first and ensure the system is leak-tight. Only begin circulating coolant or add ice to the cold finger just before you start heating the sample.[16]

Q7: My crude material is melting or boiling in the flask instead of subliming. What should I do?

• Probable Cause: Incorrect Temperature/Pressure Balance. The conditions are above the compound's triple point, the specific temperature and pressure where solid, liquid, and gas phases can coexist. For sublimation to occur, the system pressure must be below the triple point pressure.[5]

  • Solution: Your primary action should be to improve the vacuum (reduce the pressure). If the vacuum cannot be improved, you must reduce the temperature. However, this will also slow the rate of sublimation. This issue almost always points to an insufficient vacuum.

Q8: My final product is still impure. How can I improve the separation?

• Probable Cause 1: Volatile Impurities. An impurity has a vapor pressure similar to your target compound, causing it to co-sublime.

  • Solution: Implement fractional sublimation. This involves carefully controlling the temperature in stages. Heat the system to a temperature where the more volatile impurity sublimes and collects on the cold finger. Then, stop the sublimation, clean the cold finger, and resume at a higher temperature to collect your purer target compound.[17] Alternatively, a pre-purification step like column chromatography may be needed to remove the offending impurity.[18]

• Probable Cause 2: Mechanical Transfer ("Bumping"). The crude solid was heated too quickly, causing it to "bump" or spatter from the bottom of the flask onto the cold finger without actually subliming.

  • Solution: Heat the sample much more slowly and gently. You can also place a loose plug of glass wool in the neck of the apparatus between the crude material and the cold finger to act as a physical barrier.

Detailed Experimental Protocol: Vacuum Sublimation of a Carbazole Derivative

This protocol provides a generalized procedure. Note: Optimal temperature and duration must be determined empirically for each specific compound.

1. Preparation and Assembly:

• Ensure the carbazole derivative to be purified is thoroughly dry. Solvent residues can interfere with achieving a high vacuum.

• If the solid is chunky, gently crush it into a fine powder to maximize surface area.[16]

• Transfer the crude, dry solid into the bottom of the sublimation flask.

• Lightly grease the ground glass joint(s) with a suitable vacuum grease. Assemble the apparatus, ensuring the cold finger is positioned correctly above the sample.[16]

• Secure the apparatus with clamps to a lattice stand.

2. Execution of Sublimation:

• Connect the apparatus to a high-vacuum line using thick-walled tubing. A cold trap (e.g., using liquid nitrogen or dry ice/acetone) should be placed between the apparatus and the pump to protect the pump from volatile materials.[17]

• Apply Vacuum First: Open the stopcock to the vacuum line and allow the system to evacuate fully. A hissing sound indicates a leak that must be addressed.[16]

• Apply Coolant: Once a stable high vacuum is achieved, begin circulating coolant through the cold finger or fill it with an ice-water slurry.

• Apply Heat: Place a heating mantle or oil bath under the sublimation flask. Begin heating gently and slowly increase the temperature until you observe the first crystals appearing on the cold finger.

• Maintain this temperature and pressure, allowing the sublimation to proceed. You can gently heat the sides of the flask with a heat gun to coax any material deposited on the walls toward the cold finger.[16]

3. Harvesting the Purified Product:

• Once the sublimation is complete (little to no crude material remains), turn off the heater and allow the apparatus to cool completely to room temperature.

• Remove Coolant First: Disconnect the coolant lines or remove the ice from the cold finger.

• Vent System Slowly: Carefully and slowly vent the apparatus to atmospheric pressure. Abruptly venting can dislodge the purified crystals.

• Gently disassemble the apparatus. Scrape the pure, crystalline product from the cold finger onto a pre-weighed piece of glossy paper or a clean glass container.

4. Purity Assessment:

• Determine the yield of the purified material.

• Assess the purity using appropriate analytical techniques such as HPLC, NMR spectroscopy, and Mass Spectrometry to confirm the removal of impurities.[14][19]

References

• Vertex AI Search. (2025, June 16). Purification Techniques in Organic Chemistry: A Comprehensive Guide.
• CK-12 Foundation. (2026, February 2).
• NCERT. (n.d.). 8.8 Methods of Purification of Organic Compounds. NCERT Class 11 Chemistry.
• Physics Department & Chemistry Department. (2023, July 4).
• Reachem. (2024, August 9).
• Sandtorv, A. (2021, June 20). 2.
• Brildor. (n.d.).
• Canapa. (2018, May 9).
• Bubbakins Blanks. (2025, March 24).
• Innovation.world. (n.d.).
• Chemistry Stack Exchange. (2016, November 17). What are disadvantages of using sublimation vs.
• ECHEMI. (n.d.). What are disadvantages of using sublimation vs.
• BenchChem. (2025).
• The Stainless Depot. (2023, July 10).
• List Technology. (n.d.).
• ResearchGate. (n.d.). Dependence of the thermodynamic properties of sublimation with the number of carbazolyl groups.
• Unknown. (n.d.). The sublimation set up before (left) and after (right).
• Crimson Publishers. (2022, February 9). Thermal Stability of Hole Transport Material Organics: Carbazoles and Phenyl Benzidines.
• Adesis, Inc. (2021, May 27).
• Chemistry LibreTexts. (2022, April 7). 6.
• YouTube. (2022, April 11).
• BenchChem. (2025).
• Quora. (2018, May 7).
• Royal Society of Chemistry. (n.d.). Design principles of carbazole/dibenzothiophene derivatives as host material in modern efficient organic light-emitting diodes.
• Royal Society of Chemistry. (n.d.).
• Scribd. (n.d.).
• Google Patents. (n.d.).
• ResearchGate. (n.d.).
• BenchChem. (2025).
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). High Purity Carbazole / RTP Inducer: Bd.
• American Institute of Chemists. (n.d.).
• Frontiers. (n.d.).
• ResearchGate. (2025, August 7).
• PMC. (2024, March 7).
• PMC. (2017, May 31).
• ResearchGate. (n.d.).
• BenchChem. (2025).
• Beilstein Journals. (2025, November 10).
• PMC. (2024, April 23).

Sources

• 1. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 2. Properties, environmental fate and biodegradation of carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sublimation: Isolating the Purest Chemical Compounds | Adesis, Inc. [adesisinc.com]
• 4. CK12-Foundation [flexbooks.ck12.org]
• 5. physics.emu.edu.tr [physics.emu.edu.tr]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. innovation.world [innovation.world]
• 8. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
• 9. researchgate.net [researchgate.net]
• 10. Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. echemi.com [echemi.com]
• 13. crimsonpublishers.com [crimsonpublishers.com]
• 14. Preparation and property analysis of antioxidant of carbazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. m.youtube.com [m.youtube.com]
• 18. rsc.org [rsc.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solving Solubility Challenges for 3-Acetyl-9-isopropyl-9H-carbazole in Ethanol

Welcome to the technical support guide for 3-Acetyl-9-isopropyl-9H-carbazole. This document provides in-depth troubleshooting strategies and practical protocols for researchers, scientists, and drug development professionals encountering solubility issues with this compound in ethanol. Our goal is to move beyond simple instructions and explain the underlying chemical principles, empowering you to make informed decisions in your experiments.

Section 1: Understanding the Solubility Challenge - Frequently Asked Questions (FAQs)

This section addresses the fundamental reasons behind the solubility behavior of 3-Acetyl-9-isopropyl-9H-carbazole.

Q1: Why does 3-Acetyl-9-isopropyl-9H-carbazole exhibit poor solubility in ethanol?

A1: The issue stems from a mismatch in polarity, a classic "like dissolves like" problem. The core structure of the molecule is the 9H-carbazole ring system, which is large, rigid, and predominantly non-polar.[1][2] While the acetyl group introduces a degree of polarity and the isopropyl group adds a non-polar aliphatic character, the overall molecule remains significantly hydrophobic. Ethanol, on the other hand, is a highly polar protic solvent due to its hydroxyl (-OH) group, which engages in strong hydrogen bonding with other ethanol molecules. To dissolve the carbazole derivative, these strong solvent-solvent interactions must be broken and replaced with less favorable solvent-solute interactions, a process that is not energetically favorable.

Q2: How do the specific functional groups (acetyl and isopropyl) influence solubility compared to unsubstituted carbazole?

A2: The substituents have competing effects. The bulky, non-polar 9-isopropyl group disrupts the efficient crystal lattice packing and π-π stacking that can occur between flat carbazole rings.[3] This disruption can sometimes aid solubility in organic solvents. The 3-acetyl group adds a polar ketone functional group. However, this group's contribution to overall polarity is often insufficient to overcome the hydrophobicity of the large carbazole scaffold, leading to minimal improvement in solubility in highly polar solvents like ethanol.

Q3: My solution appears hazy, or I see fine particles even after vigorous stirring. What is happening?

A3: A hazy or cloudy solution is a clear indicator of incomplete dissolution or the formation of a fine suspension.[3] This means you have exceeded the equilibrium solubility of the compound at the current conditions. The particles may be undissolved starting material or aggregates of the carbazole derivative that have formed in the solution. This can lead to significant errors in concentration-dependent experiments.

Section 2: Systematic Troubleshooting Workflow

When initial attempts to dissolve 3-Acetyl-9-isopropyl-9H-carbazole in ethanol fail, a systematic approach is crucial. The following workflow provides a logical progression of steps to identify a viable solution.

Caption: Troubleshooting workflow for dissolving 3-Acetyl-9-isopropyl-9H-carbazole.

Section 3: Detailed Experimental Protocols

This section provides actionable, step-by-step protocols based on the troubleshooting workflow.

Protocol 1: Temperature-Assisted Dissolution

The solubility of most solids, including N-alkylcarbazoles, in organic solvents increases with temperature.[4][5] This is because the dissolution process is typically endothermic (absorbs heat), so adding thermal energy shifts the equilibrium toward dissolution.[4][6]

Methodology:

• Place a stir bar in a flask containing the desired volume of ethanol.

• Gently warm the ethanol on a stirring hotplate to a target temperature (e.g., 40-60 °C). Do not boil.

• Slowly add the pre-weighed 3-Acetyl-9-isopropyl-9H-carbazole powder to the warm, stirring solvent.

• Continue stirring at the elevated temperature for 15-30 minutes, observing for complete dissolution.

• Once dissolved, slowly cool the solution to room temperature. Crucially, observe if the compound remains in solution or if it precipitates out. Precipitation upon cooling indicates the formation of a supersaturated solution at room temperature.

Temperature (°C)	Expected Solubility Trend in Ethanol	Rationale
25 (Room Temp)	Low	Baseline solubility.
40	Moderate Increase	Added thermal energy helps overcome the activation energy of dissolution.
60	Significant Increase	More energy available to break solvent-solvent and solute-solute bonds.[4]

Protocol 2: Co-Solvency Method

Co-solvency is a powerful technique to increase the solubility of non-polar compounds by creating a solvent mixture with a more favorable, intermediate polarity.[7] The goal is to reduce the overall polarity of the ethanol to better match that of the carbazole derivative.

Methodology:

• Prepare a stock solution of 3-Acetyl-9-isopropyl-9H-carbazole in a small amount of a "good" but less polar solvent in which it is freely soluble (e.g., Tetrahydrofuran or Dichloromethane).

• In a separate vial, place the target volume of ethanol.

• While stirring the ethanol, slowly add the concentrated stock solution dropwise.

• Monitor for any signs of precipitation. If the solution remains clear, you have successfully created a stable solution in an ethanol-rich co-solvent system.

• Alternative Screening Method: Start with your desired amount of the solid carbazole derivative in a vial. Add the less polar co-solvent dropwise while agitating until the solid just dissolves. Then, slowly titrate in ethanol to reach your desired final concentration, observing for stability.

Co-Solvent	Polarity Index	Boiling Point (°C)	Notes & Rationale
Tetrahydrofuran (THF)	4.0	66	Excellent choice for creating a miscible blend with ethanol to dissolve non-polar compounds.[8]
Dichloromethane (DCM)	3.1	40	Effective for non-polar compounds but highly volatile.[1] Use in a well-ventilated area.
N,N-Dimethylformamide (DMF)	6.4	153	A polar aprotic solvent that is often effective for carbazoles, but has a high boiling point.[1][9]
Propylene Glycol	6.8	188	A less toxic, low-volatility option often used in pharmaceutical formulations.[10]

Protocol 3: Mechanical Dissolution Enhancement

Mechanical methods like sonication increase the rate of dissolution but do not change the equilibrium solubility.[7] They are effective at breaking up particle agglomerates and increasing the interaction between the solvent and the solute surface.[3]

Methodology:

• Prepare a suspension of the carbazole derivative in ethanol at the desired concentration.

• Place the vial containing the suspension into a sonication bath.

• Sonicate the mixture for 5-15 minute intervals.

• After each interval, visually inspect the solution. If undissolved material remains, the compound is likely above its solubility limit. If the solution clears, you have successfully accelerated the dissolution process.

• Allow the solution to stand and observe for any precipitation over time, which would indicate it is not stable.

Section 4: Advanced Considerations & FAQs

Q4: Can I use pH adjustment to improve the solubility of this compound?

Q5: I successfully dissolved the compound with heating, but it crashed out of solution when it cooled. What should I do?

A5: This indicates you created a supersaturated solution. The solubility of the compound is lower at room temperature than at the elevated temperature.[3] You have a few options:

• Work at the elevated temperature: If your experiment allows, maintain the temperature at which the compound is soluble.

• Use a co-solvent: This is often the best solution. A co-solvent system (Protocol 2) can provide long-term stability at room temperature.

• Reduce the concentration: Your target concentration may be too high for ethanol alone. Dilute the solution until it remains stable upon cooling.

Q6: Are there any alternative solvents I should consider if ethanol is not strictly required?

A6: Yes. If your experimental design permits, using a solvent with a polarity closer to the carbazole derivative will be much more effective. Based on the known properties of carbazoles, solvents like chloroform, dichloromethane (DCM), tetrahydrofuran (THF), toluene, and dimethyl sulfoxide (DMSO) are excellent candidates.[1][2]

References

• LookChem. Carbazole-9-ethanol. [Link]

• Huang, X., et al. (2022). Structural diversity-guided optimization of carbazole derivatives as potential cytotoxic agents. Frontiers in Chemistry. [Link]

• Request PDF. Solubility of N-Ethylcarbazole in different organic solvent at 279.15–319.15 K. [Link]

• Schilli, C., et al. (2019). Effect of Solvent Properties on the Critical Solution Temperature of Thermoresponsive Polymers. Polymers. [Link]

• Wang, Z., et al. (2023). Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. RSC Advances. [Link]

• ResearchGate. (PDF) Highly Efficient Solvent Screening for Separating Carbazole from Crude Anthracene. [Link]

• Kumar, S., & S, I. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Journal of Drug Delivery and Therapeutics. [Link]

• PubChem. Carbazole-9-ethanol. [Link]

• MDPI. Carbazole Derivatives. [Link]

• ResearchGate. The effect of different pH-adjusting acids on the aqueous solubility of.... [Link]

• Lalevée, J., et al. 9H-Carbazole-9-Ethanol: A New Efficient Additive for Free Radical Promoted Cationic Polymerization Upon Visible Light in Combi. [Link]

• Chemistry LibreTexts. 13.4: Effects of Temperature and Pressure on Solubility. [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). Solubility Enhancement of Drugs. [Link]

• ResearchGate. I tried to dissolve carbazole in absolute ethanol, but it didn't dissolve properly. why?. [Link]

• ResearchGate. Effects of various co-solvents on the solubility between blends of soybean oil with either methanol or ethanol. [Link]

• Solubility of Things. Carbazole. [Link]

• Organic Syntheses. 9H-Carbazole, 9-ethyl-3,6-dimethyl. [Link]

• MDPI. Effect of Hydrophobic Interactions on Lower Critical Solution Temperature for Poly(N-isopropylacrylamide-co-dopamine Methacrylamide) Copolymers. [Link]

• Chemistry Stack Exchange. Why does solubility of solids sometimes decrease with temperature increase?. [Link]

• Universitas Gadjah Mada. Application of Hildebrand Solubility Parameter to Identify Ethanol-Free Co-Solvent for Pediatric Formulation. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. ijpbr.in [ijpbr.in]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. journal.ugm.ac.id [journal.ugm.ac.id]
• 11. ijprajournal.com [ijprajournal.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: A Guide to Minimizing Side Reactions in the Friedel-Crafts Acylation of Carbazoles

Welcome to our dedicated technical support center focused on the Friedel-Crafts acylation of carbazoles. This resource is tailored for researchers, medicinal chemists, and materials scientists who are looking to optimize this powerful C-C bond-forming reaction. Here, we will dissect common experimental challenges, moving beyond simple procedural steps to explain the underlying chemical principles that govern reaction outcomes. Our aim is to equip you with the expert insights needed to troubleshoot and control side reactions effectively.

Introduction: Navigating the Complexities of Carbazole Acylation

The carbazole framework is a cornerstone in the development of pharmaceuticals and functional organic materials. Friedel-Crafts acylation is a fundamental method for introducing keto-functionalities, which serve as versatile handles for further synthetic elaborations. However, the inherent electronic properties of the carbazole nucleus present a unique set of challenges. The high reactivity of the electron-rich aromatic system can often lead to a cascade of side reactions, including poor regioselectivity, polyacylation, and competing N-acylation.

This guide provides a structured, in-depth approach to mastering the Friedel-Crafts acylation of carbazoles, ensuring you can achieve your target molecules with greater efficiency and purity.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is formatted as a series of questions and answers to directly address the most pressing issues encountered in the lab.

Issue 1: Lack of Regiocontrol and Formation of Isomeric Products

Q1: My Friedel-Crafts reaction on an unsubstituted carbazole is yielding a mixture of 3-acyl and 3,6-diacyl products, with poor selectivity. How can I direct the acylation to other positions, such as C1 or C2?

A1: This is a classic challenge rooted in the inherent electronic distribution of the carbazole ring. The positions para to the nitrogen atom (C3 and C6) are the most nucleophilic, making them the default sites for electrophilic aromatic substitution. To override this natural reactivity and achieve selective acylation at other positions, a strategic modification of the substrate or reaction system is necessary.

The Underlying Chemistry: The nitrogen's lone pair of electrons is delocalized into the aromatic system, significantly increasing the electron density at the C3 and C6 positions. A standard Lewis acid-catalyzed Friedel-Crafts reaction will almost invariably favor these sites.

Troubleshooting and Optimization Strategies:

• Nitrogen-Directed Acylation: The most robust strategy for achieving regiocontrol is to use the nitrogen atom as an anchor for a directing group.

  • C1/C8-Selectivity: Employing a removable N-pyridyl directing group in combination with a palladium catalyst can facilitate C-H activation and subsequent acylation at the C1 and C8 positions.[1] Alternatively, using boron trichloride (BCl₃) as a Lewis acid can promote selective C1-acylation through the formation of a six-membered transition state involving the carbazole nitrogen, the boron center, and the acylating agent (often a nitrile).[2]

  • N-Acylation as a Productive Side-Reaction: While often undesired, N-acylation can be intentionally favored and followed by a photo-Fries rearrangement to yield C1-acylated carbazoles, though often in modest yields.[1]

• Steric Hindrance as a Control Element: The presence of substituents on the carbazole backbone can be used to your advantage.

  • If your starting material already possesses bulky groups at the C3 and C6 positions, these will sterically block the approach of the acylating electrophile, making the less-hindered C1, C2, C7, and C8 positions more accessible.[3]

• Catalyst and Solvent System Optimization: The choice of catalyst and solvent can influence the isomeric product ratio, albeit often to a lesser extent than directing groups.

  • Shape-Selective Catalysts: Solid acid catalysts, such as zeolites, can impart regioselectivity based on the size and shape of the transition state that fits within their porous structure.[4]

  • Solvent Polarity: The polarity of the solvent can influence the stability of the intermediate sigma complex and, in some cases, alter the product distribution. For instance, in related polycyclic aromatic systems, non-polar solvents have been shown to favor the kinetic product, while polar solvents can promote isomerization to the thermodynamic product.

dot

Caption: Decision workflow for improving regioselectivity.

Issue 2: Uncontrolled Polyacylation

Q2: I am trying to synthesize a mono-acylated carbazole, but I'm consistently isolating significant amounts of the di-acylated product. How can I suppress this over-reaction?

A2: This is a common issue when dealing with highly activated aromatic systems like carbazole. While the first acyl group introduced is electron-withdrawing and deactivates the ring to subsequent substitution, this effect can be overcome under forcing reaction conditions.

The Underlying Chemistry: The mono-acylated carbazole is less nucleophilic than the starting material. Therefore, under carefully controlled conditions, the starting carbazole should react preferentially. However, if the reaction is run for too long, at too high a temperature, or with a large excess of the acylating agent, the less reactive mono-acylated product will eventually react further.

Troubleshooting and Optimization Strategies:

• Strict Stoichiometric Control: This is the most critical parameter to adjust.

  • Acylating Agent: Use no more than 1.0 to 1.1 equivalents of your acyl chloride or anhydride. A large excess is a primary cause of polyacylation.

  • Lewis Acid: A stoichiometric amount of the Lewis acid (e.g., AlCl₃) is often required, as it forms a complex with the ketone product, which is not catalytically active.[5][6] Starting with 1.0 to 1.2 equivalents of the Lewis acid is a sound strategy.

• Reaction Temperature and Time:

  • Lower the Temperature: Begin your reaction at a low temperature (e.g., 0 °C or even -20 °C) and only warm it if the reaction is too slow. Lower temperatures increase the selectivity of the electrophile for the more reactive starting material.

  • Monitor Reaction Progress: Diligently monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction should be quenched as soon as the starting material has been consumed.

• Order of Addition:

  • Slow Addition: Add the acylating agent dropwise as a solution to the mixture of the carbazole and Lewis acid. This maintains a low instantaneous concentration of the highly reactive acylium ion, thereby reducing the likelihood of di-acylation.

Table 1: Key Parameter Adjustments to Favor Mono-acylation

Parameter	Standard Condition (Risk of Polyacylation)	Optimized Condition (Favors Mono-acylation)	Rationale for Optimization
Equivalents of Acylating Agent	> 1.5	1.0 - 1.1	Reduces the availability of the electrophile to react with the less reactive mono-acylated product.
Temperature	Room Temperature or Elevated	0 °C to Room Temperature	Decreases the reaction rate, enhancing the selectivity for the more nucleophilic starting material.
Reaction Time	Fixed time (e.g., overnight)	Monitored until starting material is consumed	Prevents the mono-acylated product from reacting further after the starting material is gone.

Issue 3: Competing N-Acylation vs. C-Acylation

Q3: My reaction is yielding the N-acyl carbazole as the major product instead of the desired C-acyl carbazole. What conditions favor C-acylation?

A3: For N-H carbazoles, the nitrogen atom is a competing nucleophilic site. The choice between N- and C-acylation is a classic example of kinetic versus thermodynamic control and is heavily influenced by the reaction conditions.

The Underlying Chemistry: N-acylation is often the kinetically favored process, as the nitrogen lone pair is highly accessible. However, the resulting N-acyl carbazole can be less stable than the C-acyl isomer. C-acylation requires overcoming a higher activation energy for the electrophilic aromatic substitution but leads to a more stable product where the aromaticity of the benzene rings is preserved.

Troubleshooting and Optimization Strategies:

• Protect the Nitrogen Atom: The most definitive method to prevent N-acylation is to temporarily protect the nitrogen.

  • Suitable Protecting Groups: Alkyl (e.g., ethyl, benzyl), tosyl (Ts), or benzenesulfonyl (Bs) groups are effective. The choice depends on the stability of the group to the Friedel-Crafts conditions and the ease of its removal later in your synthesis. An N-alkylated carbazole is a good substrate for C-acylation.[7]

• Leverage the Right Catalyst System:

  • Strong Lewis Acids: Using a strong Lewis acid like AlCl₃ is crucial for favoring C-acylation. The Lewis acid will coordinate strongly with the acylating agent to form a highly electrophilic acylium ion (R-C≡O⁺), which is a hard electrophile that prefers to react with the "softer" nucleophilic carbon of the aromatic ring.

  • Avoid Basic Conditions: N-acylation is typically performed under basic conditions (e.g., using NaH, K₂CO₃, or an amine base) which deprotonate the carbazole to form a highly nucleophilic carbazolide anion.[8][9][10] These conditions should be strictly avoided if C-acylation is the goal.

Sources

• 1. Site-selective Aerobic C–H Mono-Acylation of Carbazoles by a Sustainable Palladium Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(4-Fluorobenzoyl)-9H-carbazole [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of N-acyl carbazoles, phenoxazines and acridines from cyclic diaryliodonium salts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Thermal Evaporation Rates for Carbazole Materials

Welcome to the technical support center for the thermal evaporation of carbazole-based materials. This guide is designed for researchers, scientists, and professionals in drug development and organic electronics. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. My goal is to provide not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions and optimize your deposition processes.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when thermally evaporating carbazole-based materials?

A1: The main challenge is finding the optimal balance between the evaporation rate and the thermal stability of the material. Carbazole derivatives, while generally having good thermal stability, can decompose if the source temperature is too high or if the heating is not uniform.[1][2] This can lead to impurities in the deposited film and inconsistent device performance.

Q2: What is a typical deposition rate for carbazole materials?

A2: A typical deposition rate for many carbazole materials is in the range of 0.5 to 2.0 Å/s.[3][4] However, the optimal rate is highly dependent on the specific material, the geometry of the evaporation chamber, and the desired film morphology. Slower deposition rates often lead to better-ordered films with larger grain sizes.[5]

Q3: How does the substrate temperature affect the quality of the deposited carbazole film?

A3: The substrate temperature is a critical parameter that influences the molecular orientation and morphology of the deposited film.[6][7] By controlling the substrate temperature, you can influence the packing of the carbazole molecules, which in turn affects the charge transport properties of the film.[8][9] An optimized substrate temperature provides the deposited molecules with sufficient surface mobility to arrange into a more ordered state.

Q4: What type of crucible is recommended for evaporating carbazole materials?

A4: For most organic materials, including carbazoles, a quartz or alumina crucible is recommended. These materials are chemically inert and have good thermal conductivity, which helps in achieving uniform heating of the source material. It is crucial to ensure that the crucible material does not react with the carbazole derivative at high temperatures.

Q5: Why is a high vacuum level important for the thermal evaporation of carbazoles?

A5: A high vacuum environment (typically below 10⁻⁶ Torr) is essential for several reasons.[3][10][11] It minimizes the presence of residual gases like oxygen and water, which can react with the hot carbazole material and contaminate the resulting film.[3] A high vacuum also increases the mean free path of the evaporated molecules, ensuring they travel in a straight line from the source to the substrate, which is crucial for achieving uniform film thickness.[12][13]

Troubleshooting Guide

This guide addresses common issues encountered during the thermal evaporation of carbazole materials. Each section explains the potential causes of the problem and provides a step-by-step protocol for its resolution.

Issue 1: Unstable Deposition Rate

An unstable deposition rate is a frequent problem that can lead to films of non-uniform thickness and unpredictable properties.

Causality:

• Poor Thermal Contact: Inconsistent contact between the heating element and the crucible can cause temperature fluctuations at the source.

• Material Outgassing: Trapped gases within the source material can be released upon heating, causing pressure spikes in the chamber and affecting the evaporation rate.

• Power Supply Fluctuations: An unstable power supply to the heating element will directly translate to an unstable source temperature.

• Material "Spitting": The abrupt ejection of larger material particles can cause sudden spikes in the deposition rate.[14]

Troubleshooting Protocol:

• Ensure Proper Crucible Loading:

  • Make sure the crucible is securely seated in the heating element to ensure good thermal contact.

  • Avoid overfilling the crucible, which can lead to uneven heating. A fill level of ⅔ to ¾ full is generally recommended.

• Pre-Deposition Degassing:

  • Slowly ramp up the temperature of the source to just below the evaporation point and hold it there for a period (e.g., 10-20 minutes). This allows for the gradual release of trapped gases without significantly depleting the source material.

• Verify Power Supply Stability:

  • Monitor the power output of your evaporation power supply. If you observe fluctuations, consult your equipment manual or manufacturer for troubleshooting.

• Address Material "Spitting" (See Issue 2).

Issue 2: Material "Spitting" or Ejection

"Spitting" refers to the ejection of macroscopic particles of the source material, which can lead to defects in the deposited film.[14]

Causality:

• Too Rapid Heating: A fast ramp-up in temperature can cause localized boiling or superheating of the material, leading to violent ejection of particles.[3]

• Decomposition of Material: If the source temperature exceeds the decomposition temperature of the carbazole derivative, the resulting gas evolution can cause spitting.[15]

• Contaminated Source Material: The presence of volatile impurities in the source material can lead to outgassing and spitting.

Troubleshooting Protocol:

• Optimize the Heating Profile:

  • Employ a slow and controlled ramp-up of the source temperature. A rate of 5-10°C per minute is a good starting point.[4]

  • Allow the material to melt and form a uniform molten pool before opening the shutter to the substrate.

• Reduce the Deposition Rate:

  • A lower deposition rate generally corresponds to a lower source temperature, which can mitigate spitting.[14] Experiment with reducing your setpoint to find a stable regime.

• Use High-Purity Source Material:

  • Ensure that the carbazole material you are using is of high purity and has been properly stored to avoid absorbing moisture or other contaminants.

• Consider a Baffled Source:

  • For particularly problematic materials, a baffled or "hot-wall" effusion cell can provide a more uniform heating environment and a less direct path for ejected particles to reach the substrate.

Issue 3: Poor Film Quality (e.g., Roughness, Pinholes)

The quality of the deposited film is paramount for device performance. Poor film quality can manifest as high surface roughness, pinholes, or poor adhesion.

Causality:

• Incorrect Substrate Temperature: An unoptimized substrate temperature can lead to poor film morphology. If the temperature is too low, molecules may not have enough energy to diffuse on the surface and form a smooth film. If it's too high, it can lead to island growth or dewetting.[5]

• High Deposition Rate: A high deposition rate can result in smaller grain sizes and a higher density of grain boundaries, which can increase surface roughness.[5]

• Substrate Contamination: A contaminated substrate surface will invariably lead to poor film adhesion and the formation of defects.

• Chamber Contamination: A dirty deposition chamber can be a source of particles that can incorporate into the growing film, creating pinholes and other defects.

Troubleshooting Protocol:

• Optimize Substrate Temperature:

  • Systematically vary the substrate temperature to find the optimal window for your specific carbazole material and substrate combination. Start with room temperature and incrementally increase it, characterizing the resulting film at each step.

• Adjust the Deposition Rate:

  • Experiment with lower deposition rates to promote the growth of larger, more ordered grains and a smoother film surface.

• Implement a Rigorous Substrate Cleaning Procedure:

  • A multi-step cleaning process involving solvents (e.g., acetone, isopropanol) and a final plasma or UV-ozone treatment is highly recommended to ensure a pristine substrate surface.

• Maintain a Clean Deposition Chamber:

  • Regularly clean the inside of your vacuum chamber, including the chamber walls and any shielding, to minimize sources of particulate contamination.

Data Presentation

The following table provides a summary of typical deposition parameters for some common carbazole-based materials. Note that these are starting points, and the optimal parameters will depend on your specific experimental setup.

Material	Abbreviation	Typical Evaporation Temperature (°C)	Typical Deposition Rate (Å/s)	Substrate Temperature (°C)
4,4'-Bis(N-carbazolyl)-1,1'-biphenyl	CBP	200 - 250	0.5 - 2.0	Room Temperature - 60
N,N'-Dicarbazolyl-3,5-benzene	mCP	180 - 230	0.5 - 1.5	Room Temperature
Tris(4-carbazoyl-9-ylphenyl)amine	TCTA	280 - 330	1.0 - 2.0	Room Temperature

Experimental Workflows

Diagram 1: Troubleshooting Unstable Deposition Rate

Caption: A workflow diagram for diagnosing and resolving an unstable deposition rate.

Diagram 2: Mitigating Material "Spitting"

Caption: A step-by-step guide to troubleshooting and preventing material "spitting".

References

Sources

• 1. Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Preparation and property analysis of antioxidant of carbazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vaccoat.com [vaccoat.com]
• 4. fxpvd.com [fxpvd.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Substrate temperature controls molecular orientation in two-component vapor-deposited glasses - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 7. sony.com [sony.com]
• 8. researchgate.net [researchgate.net]
• 9. arxiv.org [arxiv.org]
• 10. korvustech.com [korvustech.com]
• 11. alicat.com [alicat.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. An Introduction to Thermal Evaporation Deposition in Thin Film Technology [rdmathis.com]
• 14. Managing Spit Defects During Evaporation - Denton Vacuum [dentonvacuum.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Residue Removal in the Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

Compound of Interest: 3-Acetyl-9-isopropyl-9H-carbazole Chemical Structure: (A chemical structure image would be placed here in a real document)

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the purification of 3-Acetyl-9-isopropyl-9H-carbazole, with a specific focus on the removal of catalyst residues.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used in the synthesis of 3-Acetyl-9-isopropyl-9H-carbazole and what residues can I expect?

A1: The synthesis of 3-Acetyl-9-isopropyl-9H-carbazole is typically achieved via a Friedel-Crafts acylation of 9-isopropyl-9H-carbazole.[1] This reaction most commonly employs Lewis acid catalysts.[2] Therefore, you can expect residues from:

• Aluminum Chloride (AlCl₃): This is a classic and highly effective catalyst for Friedel-Crafts reactions.[1] The residue will be in the form of aluminum salts after aqueous workup.

• Other Lewis Acids: Iron(III) chloride (FeCl₃), zinc chloride (ZnCl₂), or indium triflate may also be used.[2][3]

• Solid Acid Catalysts: In some modern, environmentally benign protocols, solid acid catalysts like zeolites or sulfated zirconia might be used, which simplifies removal by filtration.[2][4]

• Palladium Catalysts: While less common for this specific acylation, if your synthesis involves a cross-coupling strategy, residual palladium is a major concern.[5][6]

Q2: Why is the complete removal of these metal residues so critical?

A2: Residual metal catalysts are a significant concern for several reasons. In pharmaceutical development, they are considered elemental impurities and are strictly regulated by bodies like the ICH under the Q3D guidelines due to their potential toxicity.[6] Furthermore, these residues can interfere with downstream chemistry by poisoning other catalysts or promoting unwanted side reactions.[6] For material science applications, metal impurities can drastically alter the photophysical and electronic properties of the final compound.[7]

Q3: What are the primary methods for removing catalyst residues from my product?

A3: A multi-step approach is often necessary. The primary methods include:

• Aqueous Workup (Quenching & Extraction): Essential for hydrolyzing and removing the bulk of Lewis acid catalysts like AlCl₃.[8]

• Filtration: Using filter aids like Celite® can effectively remove finely dispersed or precipitated catalyst particles.[5][9]

• Column Chromatography: A highly effective method for separating the organic product from polar inorganic salts and other impurities.[7][10]

• Recrystallization: An excellent final purification step to obtain a highly pure, crystalline product, leaving soluble impurities behind in the mother liquor.[11][12]

• Adsorption/Scavenging: Using materials like activated carbon or specialized metal scavengers (e.g., thiol-based silica) is highly effective for trace metal removal, particularly for palladium.[6][13]

Q4: My crude product is a dark, sticky oil after the reaction. Is this due to the catalyst?

A4: Yes, this is a very common issue. The formation of a dark, intractable residue is often caused by the incomplete quenching of the Lewis acid catalyst, which remains complexed with your acetylated carbazole product. Proper and thorough quenching and extraction are critical first steps to obtaining a workable crude solid.

Troubleshooting Guide

Problem Encountered	Probable Cause	Recommended Solution(s)
High Metal Content (e.g., Aluminum) Detected by ICP-MS After Extraction	Incomplete hydrolysis of the Lewis acid-product complex. Insufficient washing during liquid-liquid extraction.	1. Optimize Quenching: Ensure the reaction mixture is added slowly to a vigorously stirred mixture of ice and dilute HCl. This hydrolyzes the aluminum salts effectively. 2. Thorough Extraction: After the organic layer is separated, wash it multiple times with dilute acid, followed by water, and finally a brine solution to remove residual inorganic salts.[8]
Product Streaking or Tailing During Column Chromatography	The carbazole nitrogen or acetyl carbonyl group may be interacting with the acidic silanol groups on the silica gel surface.[14]	1. Deactivate Silica: Add a small amount (0.5-1%) of a basic modifier like triethylamine (TEA) to your eluent system.[14] This neutralizes the acidic sites and improves peak shape. 2. Switch Stationary Phase: Consider using neutral alumina as an alternative to silica gel, as it is less acidic.[14]
Low Product Yield After Column Chromatography	The product may be partially decomposing on the acidic silica gel.	In addition to the solutions for tailing, try to minimize the time the product spends on the column. Use a slightly more polar solvent system to elute the product faster, or use a "flash" chromatography technique.[9]
Persistent Color in the Final Product After Chromatography	Presence of highly conjugated, colored impurities or oxidation byproducts.	1. Activated Charcoal Treatment: Before the final recrystallization, dissolve the product in a suitable solvent (e.g., ethyl acetate), add a small amount of activated charcoal, heat briefly, and then hot-filter the solution to remove the charcoal and adsorbed impurities.[7] 2. Recrystallization: A carefully chosen solvent system for recrystallization is often very effective at excluding colored impurities.[15]
Palladium Residue Remains After Standard Purification (for cross-coupling routes)	Palladium species can be difficult to remove by standard extraction and chromatography alone.	1. Use a Metal Scavenger: After initial workup, dissolve the crude product in a solvent like THF or Toluene and stir it with a thiol-functionalized silica scavenger for several hours. The scavenger binds covalently to the palladium and can be removed by simple filtration.[6][13] 2. Celite Filtration: Passing the reaction mixture through a thick pad of Celite can help remove heterogeneous or precipitated palladium catalysts.[13]

Visualization of Workflows

General Purification Workflow

Caption: General workflow for removing catalyst residue.

Troubleshooting: High Impurity After Initial Workup

Caption: Troubleshooting workflow for purification choices.

Detailed Experimental Protocols

Protocol 1: Optimized Quenching and Aqueous Workup for AlCl₃ Removal

Causality: This protocol is designed to hydrolyze the aluminum chloride catalyst and break the strong Lewis acid-base complex formed between the catalyst and the carbonyl group of the product. Performing this at low temperature is critical to control the exothermic reaction.

• Preparation: Prepare a large beaker containing a vigorously stirred mixture of crushed ice and 1 M hydrochloric acid (approx. 5 volumes relative to the reaction solvent volume).

• Quenching: Slowly and carefully, decant or pipette the crude reaction mixture from the reaction flask into the stirred ice/acid mixture. A significant exotherm may be observed. Maintain the temperature below 20 °C.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Washing: Combine the organic layers and wash sequentially with:

  • 1 M HCl (to remove any remaining basic impurities).

  • Water (to remove acid).

  • Saturated sodium bicarbonate solution (to neutralize any remaining acid).

  • Saturated sodium chloride (brine) solution (to begin the drying process and break emulsions).[7]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude product.[8]

Protocol 2: Column Chromatography Purification

Causality: This separates compounds based on their differential adsorption to a stationary phase (silica) and solubility in a mobile phase (eluent). By gradually increasing the eluent polarity, compounds are eluted in order of increasing polarity.

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate). Pour this slurry into a glass column and allow it to pack evenly.[7]

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder. This "dry loading" method often results in better separation.

• Elution: Carefully add the dry-loaded sample to the top of the packed column. Begin eluting with the non-polar solvent mixture, collecting fractions. Gradually increase the polarity of the eluent (e.g., to 90:10, then 80:20 Hexane:Ethyl Acetate) to elute the more polar product.

• Monitoring: Monitor the collected fractions using Thin Layer Chromatography (TLC) to identify which fractions contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-Acetyl-9-isopropyl-9H-carbazole.[14]

Protocol 3: Recrystallization for Final Purification

Causality: This technique relies on the difference in solubility of the desired compound and impurities in a specific solvent at different temperatures. The compound should be highly soluble at high temperatures and poorly soluble at low temperatures, allowing pure crystals to form upon cooling while impurities remain in the solution (mother liquor).[11][16]

• Solvent Selection: The key to successful recrystallization is choosing the right solvent. Test small samples for solubility. A good solvent system for carbazole derivatives is often a binary mixture like ethanol/water or hexane/ethyl acetate.[7][15]

• Dissolution: Place the crude product in a flask and add the minimum amount of the chosen solvent (or the more soluble solvent of a binary pair) to dissolve it completely upon heating and stirring.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. If using a binary system, add the less soluble solvent dropwise until the solution becomes slightly cloudy, then reheat to clarify before cooling.

• Isolation and Drying: Once crystal formation is complete, cool the flask in an ice bath to maximize the yield. Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent. Dry the crystals under vacuum.[11]

References

• Technical Support Center: Purification of 1H-Benzo[c]carbazole Derivatives - Benchchem. (n.d.).

• How can i remove palladium Pd catalyst easily? - ResearchGate. (2015, May 18). Retrieved February 20, 2026, from [Link]

• Technical Support Center: Palladium Catalyst Removal in 5-Bromoindole Reactions - Benchchem. (n.d.).
• Technical Support Center: Purification of Aminopropyl Carbazole Derivatives - Benchchem. (n.d.).
• How to remove catalyst residue from 2-chloro-N-phenylaniline product - Benchchem. (n.d.).

• Synthesis and antimicrobial activities of 9H-carbazole derivatives. (2011, September 1). Retrieved February 20, 2026, from [Link]

• Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular - Rsc.org. (n.d.). Retrieved February 20, 2026, from [Link]

• Preparation and property analysis of antioxidant of carbazole derivatives - PMC. (2024, March 7). Retrieved February 20, 2026, from [Link]

• Controlled Friedel-Crafts Acylation of 3,6-Disubstituted-9H-carbazole | Request PDF. (2025, August 6). Retrieved February 20, 2026, from [Link]

• Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts. (2015, January 19). Retrieved February 20, 2026, from [Link]

• Recrystallization. (n.d.). Retrieved February 20, 2026, from [Link]

• Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. (n.d.). Retrieved February 20, 2026, from [Link]

• (PDF) Synthesis of new 9H-Carbazole derivatives. (2020, April 27). Retrieved February 20, 2026, from [Link]

• Environmentally Benign Process for Acylation of Arenes Using Carboxylic Acidanhydrides as Acylating Agents in Presence of Soli. (n.d.). Retrieved February 20, 2026, from [Link]

• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.). Retrieved February 20, 2026, from [Link]

• 9H-Carbazole, 9-ethyl-3,6-dimethyl - Organic Syntheses Procedure. (n.d.). Retrieved February 20, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ijcps.org [ijcps.org]
• 3. researchgate.net [researchgate.net]
• 4. chemijournal.com [chemijournal.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Preparation and property analysis of antioxidant of carbazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. benchchem.com [benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Synthesis and antimicrobial activities of 9<i>H</i>-carbazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 16. chemistry.miamioh.edu [chemistry.miamioh.edu]

Controlling regioselectivity in acetylation of 9-isopropylcarbazole

Topic: Regioselective Acetylation of 9-Isopropylcarbazole Ticket ID: POS-9IPC-ACET-001 Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Executive Summary & Mechanistic Insight

Welcome to the Precision Synthesis Support portal. You are likely targeting the 3-acetyl-9-isopropylcarbazole (mono-acylation) or the 3,6-diacetyl-9-isopropylcarbazole (di-acylation) for optoelectronic applications or pharmaceutical intermediates.[1]

The challenge with 9-isopropylcarbazole lies in balancing the activation provided by the nitrogen lone pair with the steric bulk of the isopropyl group.

The Regioselectivity Matrix

The carbazole nucleus undergoes Electrophilic Aromatic Substitution (EAS). The regioselectivity is governed by the interplay of electronic activation and steric hindrance:

• C-3 / C-6 (Para to Nitrogen): These are the most electronically activated positions due to resonance contribution from the nitrogen lone pair.[1] C-3 is the kinetic product.[1] Once C-3 is substituted, the ring deactivates slightly, but the C-6 position on the other ring remains active enough for a second substitution under vigorous conditions.

• C-1 / C-8 (Ortho to Nitrogen): While electronically activated, these positions are sterically blocked by the bulky 9-isopropyl group.[1] Unlike 9-methylcarbazole, where trace C-1 acylation can occur, the isopropyl group effectively shuts down this pathway, simplifying your purification profile.

Reaction Pathway Visualization

The following diagram illustrates the energetic pathway and selectivity checkpoints.

Caption: Kinetic vs. Thermodynamic pathway. Note the steric blockade at C-1 by the isopropyl group, directing flux almost exclusively to C-3 and C-6.[1]

Optimized Experimental Protocols

To ensure reproducibility, we distinguish between "Mild" (Mono) and "Aggressive" (Di) protocols.

Protocol A: Selective Mono-Acetylation (Target: 3-Acetyl)

Goal: Maximize C-3 substitution while suppressing C-6 attack.[1]

Reagents:

• Substrate: 9-Isopropylcarbazole (1.0 eq)[1]

• Electrophile: Acetyl Chloride (1.05 eq) — Avoid Acetic Anhydride for strict mono-control with AlCl3.[1]

• Catalyst: Aluminum Chloride (

  ) (1.1 eq) or Zinc Chloride ( ) (1.5 eq for slower kinetics).[1]

• Solvent: Dichloromethane (DCM) (Anhydrous).[1]

Step-by-Step:

• Preparation: Flame-dry a 3-neck round bottom flask under

  atmosphere.

• Solvation: Dissolve 9-isopropylcarbazole in dry DCM (0.2 M concentration). Cool to 0°C using an ice bath.

• Catalyst Addition: Add

  portion-wise over 10 minutes. The solution may darken (formation of charge-transfer complex).[1]

• Acylation: Add Acetyl Chloride dropwise via syringe pump or addition funnel over 30 minutes. Crucial: Rapid addition causes localized hot-spots leading to di-acetylation.[1]

• Quench: Stir at 0°C for 2 hours. Monitor via TLC. Once starting material is consumed, pour onto crushed ice/HCl mixture immediately. Do not warm to RT before quenching.

Protocol B: 3,6-Diacetylation

Goal: Force substitution at the deactivated C-6 position.[1]

Reagents:

• Substrate: 9-Isopropylcarbazole (1.0 eq)[1]

• Electrophile: Acetyl Chloride (2.5 - 3.0 eq)[1]

• Catalyst:

  (3.0 eq)[1]

• Solvent: 1,2-Dichloroethane (DCE) or DCM.[1]

Step-by-Step:

• Mixing: Dissolve substrate in DCE. Add Acetyl Chloride (excess).[1]

• Activation: Add

  slowly at room temperature.

• Reflux: Heat the reaction to reflux (83°C for DCE) or 40°C for DCM. The thermal energy is required to overcome the activation energy barrier of the deactivated mono-acetyl ring.

• Duration: Reflux for 6–12 hours.

• Workup: Standard acid quench and extraction.

Data Comparison Table

Variable	Mono-Acetylation Strategy	Di-Acetylation Strategy
Stoichiometry (AcCl)	1.0 – 1.05 eq	> 2.5 eq
Catalyst	(1.1 eq) or	(3.0 eq)
Temperature	0°C (Strict control)	Reflux / >40°C
Solvent	DCM (Low boiling point)	DCE (Higher boiling point)
Primary Impurity	Unreacted Starting Material	Mono-acetyl derivative

Troubleshooting & FAQ

Diagnostic Workflow

Use this decision tree to resolve yield or purity issues.

Caption: Troubleshooting logic flow for common acetylation deviations.

Frequently Asked Questions

Q: I am seeing a mixture of mono- and di-acetyl products. How do I separate them? A: Because the polarity difference between the mono-ketone and di-ketone is significant, flash column chromatography is effective.

• Stationary Phase: Silica Gel (230-400 mesh).[1]

• Mobile Phase: Gradient elution. Start with Hexane:DCM (1:1) to elute unreacted starting material, then move to DCM:Ethyl Acetate (95:[1]5) to elute the mono-acetyl.[1] The 3,6-diacetyl compound is much more polar and will elute last (often requiring 10-20% EtOAc).[1]

Q: Can I use acetic anhydride instead of acetyl chloride? A: Yes, but with caveats. Acetic anhydride with

generates an aluminum complex that is often less aggressive than the acylium ion generated from acetyl chloride. However, it produces acetic acid as a byproduct, which can complicate the workup or deactivate the catalyst. For strict regiocontrol, Acetyl Chloride is the industry standard for this substrate [1].

Q: Is the isopropyl group stable under Friedel-Crafts conditions? A: Generally, yes. The N-isopropyl bond is secondary and relatively robust compared to a tert-butyl group (which often undergoes retro-Friedel-Crafts dealkylation).[1] However, if you observe a spot corresponding to 3-acetyl-9H-carbazole (loss of isopropyl), your Lewis acid might be too wet (generating HCl gas which promotes dealkylation) or the temperature is too high.[1] Ensure anhydrous conditions [2].

Q: Why is the 1-position not acetylated? A: While the 1-position is ortho to the activating nitrogen, the isopropyl group forces the carbazole into a conformation where the methyls of the isopropyl group sterically shield the C-1 and C-8 protons. This "steric lock" makes C-3 the exclusive site for mono-acylation [3].[1]

References

• Friedel-Crafts Acylation Mechanism & Reagents

  • Source: Byju's / Chemistry Steps (General Principles of EAS).[1]

  • Context: Establishes the formation of the acylium ion ( ) using and Acyl Chloride as the active electrophile for arene substitution.

  • URL:[1]

• Synthesis of 3,6-Diacetyl-9-ethylcarbazole (Analogous Protocol)

  • Source:SciSpace / Organic Syntheses.
  • Context: Details the use of or to achieve di-acetylation at reflux, confirming the need for thermal energy to access the C-6 position after C-3 deactiv

  • URL:[1]

• Regioselectivity in N-Alkyl Carbazoles

  • Source:BenchChem / PubChem.
  • Context: Confirms that 3,6-dihalo and 3,6-diacetyl derivatives are the standard substitution patterns for N-alkylcarbazoles due to the steric blocking of positions 1 and 8 by N-substituents.

  • URL:[1]

• C

  vs ):

  • Source:ResearchGate.[2]

  • to stop the reaction at the mono-acetyl stage (80% yield)

  • URL:[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Guide: Troubleshooting Recrystallization of Acetyl-Carbazole Compounds

To: Research Scientists, Process Chemists, and Drug Development Professionals From: Senior Application Scientist, Purification Technologies Division Subject: Advanced Troubleshooting & Protocol Optimization for Acetyl-Carbazole Derivatives

Introduction: The Crystallization Challenge

Acetyl-carbazole derivatives (e.g., 3-acetylcarbazole, 3,6-diacetylcarbazole, N-acetylcarbazole) are critical intermediates in the synthesis of optoelectronic materials and pharmaceuticals. However, their fused tricyclic structure combined with the acetyl moiety creates a "solubility paradox": they are often too soluble in polar aprotic solvents (like DMF) to crystallize effectively, yet prone to "oiling out" in common protic solvents due to competing intermolecular forces.

This guide moves beyond basic textbook procedures. It addresses the specific thermodynamic and kinetic hurdles encountered when purifying these compounds, providing a self-validating workflow to ensure high purity and yield.

Part 1: Solvent System Selection (The Thermodynamic Foundation)

The success of recrystallization hinges on the temperature coefficient of solubility. For acetyl-carbazoles, the acetyl group increases polarity compared to the parent carbazole, making mixed-solvent systems often superior to single solvents.

Master Solvent Compatibility Table

Solvent System	Role	Application Context	Risk Factor
Ethanol (95%)	Primary	Best starting point for mono-acetyl derivatives.	Moderate risk of oiling out if cooling is too rapid.
Dioxane : Water (1:9)	Mixed	Gold Standard for diacetyl derivatives (e.g., 3,6-diacetylcarbazole).	High boiling point of dioxane requires thorough drying.
Toluene	Primary	Good for highly substituted or lipophilic derivatives (e.g., N-alkyl-acetylcarbazoles).	Lower recovery yields due to high solubility at RT.
Ethyl Acetate : Hexane	Mixed	Excellent for N-acetylcarbazole; tunable polarity.	Flammable; requires careful ratio optimization.
Acetic Acid	Primary	Historical method; effective for crude mixtures containing inorganic salts.	Hard to remove trace acid; can degrade sensitive derivatives.

Decision Logic for Solvent Selection

Figure 1: Decision tree for selecting the optimal solvent system based on solubility behavior.

Part 2: Troubleshooting "Oiling Out" (The Kinetic Barrier)

The most frequent complaint with acetyl-carbazoles is oiling out —where the compound separates as a liquid droplet rather than a solid crystal. This occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the crystallization boundary.

Q: Why is my acetyl-carbazole oiling out instead of crystallizing?

A: This is a thermodynamic issue. The melting point of your solvated compound is likely lower than the temperature at which the solution becomes saturated.

• The Fix: You must raise the melting point of the solute relative to the solution temperature.

  • Add a Seed Crystal: This provides a nucleation site, bypassing the energy barrier for solid formation.

  • Lower the Temperature More Slowly: Rapid cooling traps impurities, which depress the melting point further (colligative properties).

  • Re-heat and dilute: Add 10-15% more solvent. A slightly more dilute solution will reach saturation at a lower temperature, hopefully below the oiling-out threshold.

Q: I have a "goo" at the bottom of my flask. Is it ruined?

A: No. This is the "oiled out" phase.

• Protocol: Re-heat the mixture until the oil dissolves back into a clear solution. Add a small amount of a "good" solvent (e.g., Ethanol) if it refuses to dissolve. Allow it to cool to room temperature undisturbed. Once it reaches room temperature, if oil droplets appear again, vigorously scratch the side of the flask with a glass rod to induce nucleation before the oil phase coalesces.

Part 3: Impurity Removal & Color Correction

Acetyl-carbazoles often carry yellow/brown impurities (oxidation products or diones) and unreacted starting materials.

Q: My crystals are persistent yellow/brown, but they should be white/off-white.

A: This indicates conjugated impurities, likely oxidized carbazole species or polysubstituted byproducts.

• The Fix (Activated Carbon):

  • Dissolve the crude solid in boiling solvent.[1][2]

  • Remove heat source (Critical: prevents boil-over).

  • Add Activated Charcoal (Norit) (approx. 1-2% by weight of crude).

  • Boil gently for 2-5 minutes.

  • Hot Filtration: Filter immediately through a pre-warmed Celite pad or fluted filter paper. The carbon adsorbs the high-molecular-weight colored impurities.

Q: How do I separate 3-acetylcarbazole from 3,6-diacetylcarbazole?

A: These congeners have distinct solubility profiles.

• Solubility Differential: 3,6-diacetylcarbazole is generally less soluble in ethanol and more polar than the mono-acetyl derivative.

• Protocol:

  • Perform a recrystallization from 95% Ethanol .

  • The 3,6-diacetylcarbazole will typically crystallize out first (or remain insoluble if the volume is low).

  • Filter the solid (enriched in diacetyl).

  • Concentrate the mother liquor (filtrate) and cool to isolate the 3-acetylcarbazole .

Part 4: Validated Experimental Protocol

Target: Recrystallization of 3,6-diacetylcarbazole (or similar derivative). Solvent: Dioxane : Water (1:[3]9) or Ethanol.

• Dissolution: Place 1.0 g of crude acetyl-carbazole in a 50 mL Erlenmeyer flask. Add 10 mL of Dioxane (or Ethanol) and heat to boiling.

• Saturation: If solid remains, add solvent dropwise until clear. If fully dissolved, add Water dropwise to the boiling solution until a faint turbidity (cloudiness) persists.

• Clarification: Add one drop of the organic solvent (Dioxane/Ethanol) to clear the turbidity. The solution is now saturated.[2]

• Nucleation: Remove from heat. Cover with a watch glass.[2] Allow to cool to room temperature on a wood or cork surface (insulation prevents rapid cooling).

• Crystallization: Needle-like crystals should form within 30-60 minutes.

  • Validation: If oil droplets form, reheat and add 0.5 mL of Dioxane.

• Collection: Cool in an ice bath for 15 minutes to maximize yield. Filter via vacuum filtration (Buchner funnel).[1]

• Washing: Wash the filter cake with 2-3 mL of ice-cold solvent mixture (e.g., 1:9 Dioxane:Water).

• Drying: Dry under vacuum or in a desiccator.

Process Workflow Diagram

Figure 2: Standard workflow for the recrystallization of acetyl-carbazole derivatives.

References

• Synthesis and Oxidation of 3,6-diacetyl-9-ethylcarbazole: Badali, M., et al.[3] "A new method for synthesis of 3,6-diacetyl-9-ethylcarbazole and its oxidation to the corresponding diglyoxal." Mediterranean Journal of Chemistry 4.2 (2015): 81-86.

• Recrystallization of 3,6-dibromo-9-ethylcarbazole (Ethanol Protocol): Organic Syntheses, Coll. Vol. 10, p. 246 (2004); Vol. 79, p. 209 (2002).

• General Recrystallization & Oiling Out Troubleshooting: Nichols, L. "Organic Chemistry Laboratory Techniques - Recrystallization." Chemistry LibreTexts.

• Purification of Carbazole Derivatives: Zhang, T., et al. "Purification of carbazole by solvent crystallization." ResearchGate.

Sources

• 1. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. scispace.com [scispace.com]

Technical Support Center: Enhancing Morphological Stability of Carbazole Thin Films

This guide is designed for researchers, scientists, and drug development professionals who are actively working with carbazole-based thin films. The following sections provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges related to achieving and maintaining morphological stability in these systems.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the stability of carbazole thin films.

Q1: What is morphological instability in carbazole thin films and why is it a problem?

A: Morphological instability refers to the tendency of a thin film to change its surface structure over time or in response to external stimuli like heat or solvent vapor. For carbazole thin films, which are widely used in organic electronics, this can manifest as dewetting, crystallization, or phase separation.[1][2][3] These changes are detrimental because the performance of devices like OLEDs and organic solar cells is highly dependent on the uniformity and structure of the thin film at the nanoscale.[4][5][6] An unstable morphology can lead to device failure, reduced efficiency, and poor reproducibility.

Q2: What are the primary driving forces behind morphological instability?

A: The primary driving force is the system's tendency to minimize its free energy. This can be influenced by several factors, including:

• Interfacial Tension: A high interfacial tension between the carbazole film and the substrate, or between the film and air, can promote dewetting to reduce the overall surface area.[3][7]

• Molecular Mobility: Molecules in an amorphous (disordered) state have higher energy than in a crystalline (ordered) state. If the molecules have enough mobility (e.g., when heated), they will rearrange into more stable crystalline structures.

• Residual Solvent: Solvent left over from the deposition process can plasticize the film, increasing molecular mobility and leading to morphological changes as the solvent slowly evaporates.[8]

Q3: What is the difference between thermal annealing and solvent vapor annealing (SVA)?

A: Both are post-deposition treatments used to control film morphology, but they employ different mechanisms.

• Thermal Annealing uses heat to provide molecules with the kinetic energy needed to rearrange into a more thermodynamically stable state. It is effective for inducing crystallization and removing residual solvent.[8][9][10]

• Solvent Vapor Annealing (SVA) exposes the film to a controlled atmosphere of solvent vapor. The solvent molecules penetrate the film, increasing polymer chain mobility and allowing for structural rearrangement at room temperature.[11][12][13][14] The choice of solvent and vapor pressure are critical parameters that can be tuned to achieve different morphologies, from fibrous to spherulitic structures.[11][12][13][14][15]

Q4: How does the chemical structure of the carbazole derivative affect film stability?

A: The chemical structure plays a crucial role. Functionalizing the carbazole core can significantly alter intermolecular interactions and, consequently, the film's stability and morphology. For instance, adding long alkyl side chains can promote self-organization into highly crystalline layered structures, improving stability.[16][17] Conversely, bulky groups like tert-butyl can sometimes hinder ordered packing or lead to different self-assembled structures.[11] The choice of linking position on the carbazole unit (e.g., 3,6- vs. 2,7-) also impacts the polymer's rigidity and solubility, which in turn affects film formation.[18][19]

Troubleshooting Guide

This guide is structured by common problems encountered during the fabrication and processing of carbazole thin films.

Issue 1: Film Dewetting Upon Deposition or Annealing

• Observed Problem: The film is discontinuous, forming islands or droplets on the substrate surface immediately after spin-coating or during post-deposition annealing.

• Potential Causes:

  • Poor Substrate Wettability: The surface energy of the substrate is incompatible with the carbazole solution, leading to poor spreading.

  • Contaminated Substrate: Organic residues or particulates on the substrate act as nucleation sites for dewetting.

  • High Interfacial Tension: The combination of the carbazole material and the substrate has a high interfacial free energy.

  • Excessive Annealing Temperature/Time: In thermal annealing, too much thermal energy can cause the film to rupture. In SVA, high vapor pressure can lead to excessive swelling and dewetting.[12][14]

• Suggested Solutions:

Solution ID	Action	Scientific Rationale
S1.1	Improve Substrate Cleaning Protocol.	A rigorous cleaning procedure (e.g., sequential sonication in solvents followed by UV-Ozone or plasma treatment) removes contaminants and can increase the surface energy of substrates like glass or ITO, promoting better wetting.
S1.2	Modify Substrate Surface Energy.	Apply a self-assembled monolayer (SAM) to the substrate. For example, carbazole-based SAMs with phosphonic acid groups can be used on ITO to improve the interface and create a more favorable surface for the subsequent carbazole layer.[20][21]
S1.3	Optimize Deposition Solvent.	Use a solvent with a lower evaporation rate or a different polarity to allow the film more time to self-organize before drying. Solution-processing challenges often stem from the complexities of solvent choice.[5]
S1.4	Incorporate Additives.	Mix a small amount of a high molecular weight crystalline polymer into the carbazole solution. This can form a physical network that restricts the flow of the liquid film and suppresses dewetting.[3]
S1.5	Reduce Annealing Intensity.	For thermal annealing, lower the temperature or reduce the time. For SVA, decrease the solvent vapor pressure. This reduces molecular mobility, preventing the film from rupturing.[12][14]

Issue 2: High Surface Roughness or Non-Uniform Crystalline Domains

• Observed Problem: Atomic Force Microscopy (AFM) reveals a film with high root-mean-square (RMS) roughness, or the presence of large, isolated crystalline aggregates (e.g., spherulites or fibers) instead of a uniform, polycrystalline film.

• Potential Causes:

  • Uncontrolled Crystallization: The nucleation and growth of crystals are not well-controlled, leading to a few large domains instead of many small ones.

  • Inappropriate Annealing Conditions: The annealing temperature or solvent vapor environment favors the growth of specific, non-ideal crystal habits.[11][12]

  • Molecular Structure: The inherent packing tendency of the specific carbazole derivative may favor the formation of fibrous or dendritic structures.[13]

• Suggested Solutions:

Solution ID	Action	Scientific Rationale
S2.1	Optimize Thermal Annealing Temperature.	Systematically vary the annealing temperature. There is often an optimal temperature that provides enough energy for molecular rearrangement without causing excessive aggregation or dewetting. The effect of annealing on properties like the optical band gap can occur in different regimes depending on the temperature.[9]
S2.2	Control Solvent Vapor Annealing (SVA) Parameters.	Carefully control the solvent vapor pressure and annealing time. For some carbazole dendrimers, morphology can be tuned from random fibers to more uniform spherulites by decreasing the vapor pressure of a solvent like THF.[11][12][14] The choice of a polar vs. non-polar solvent can also drastically change the resulting morphology.[11][13]
S2.3	Modify the Carbazole Derivative.	Synthesize or select a carbazole derivative with different side chains. Proper functionalization is key to achieving desired packing. For example, 5,11-diaryl-substituted indolo[3,2-b]carbazoles with long alkyl chains readily self-organize into highly crystalline, smooth films.[16][17]
S2.4	Blend with a Polymer Matrix.	Disperse the carbazole derivative in an inert polymer matrix, such as poly(methyl methacrylate) (PMMA). This can physically separate the carbazole molecules, preventing large-scale crystallization and resulting in a smoother, amorphous film if desired.[4][22]

Issue 3: Poor Film Stability in Subsequent Processing Steps (e.g., Dissolution)

• Observed Problem: When depositing a subsequent layer from solution, the underlying carbazole film is partially or fully dissolved by the solvent.

• Potential Causes:

  • Film is Amorphous or Weakly Crystalline: The film lacks the robust, ordered structure that can resist solvent penetration.

  • Solvent-Molecule Interaction: The solvent used for the top layer has a strong affinity for the carbazole film.

• Suggested Solutions:

Solution ID	Action	Scientific Rationale
S3.1	Cross-link the Carbazole Film.	Use a carbazole-based polymer that contains cross-linkable groups. After deposition, a thermal or UV treatment can create a robust, insoluble network. This has been shown to increase device efficacy by resisting dissolution.[23]
S3.2	Perform High-Temperature Thermal Annealing.	Annealing a semiconducting polymer film at or above a critical temperature can significantly improve its resistance to the original coating solvent, likely due to physical changes in the film structure and packing.[8][10]
S3.3	Employ Orthogonal Solvents.	Choose a solvent for the subsequent layer that does not dissolve the underlying carbazole film. This requires careful selection based on solubility parameters of the polymer and solvents.
S3.4	Graft the Film to the Substrate.	Covalently grafting the polymer film to the substrate can also improve its resistance to dissolution during subsequent solution-based processing steps.[23]

Visual & Graphical Guides

Troubleshooting Workflow for Film Dewetting

This diagram outlines a decision-making process for addressing film dewetting.

Caption: Decision tree for troubleshooting carbazole thin film dewetting.

Experimental Protocols

Protocol 1: Spin-Coating of Carbazole Thin Films

This protocol provides a general procedure for depositing carbazole films via spin-coating.[4][24][25][26]

• Solution Preparation: Dissolve the carbazole derivative in a suitable solvent (e.g., chloroform, chlorobenzene, THF) to a desired concentration (e.g., 5-20 mg/mL).[4] Stir the solution, typically overnight, to ensure complete dissolution. Filter the solution through a syringe filter (e.g., 0.2 µm PTFE) to remove any particulate matter.

• Substrate Preparation: Clean the substrate (e.g., glass, ITO, silicon wafer) using a standard procedure. A common method is sequential ultrasonic baths in detergent, deionized water, acetone, and isopropanol (15 minutes each). Dry the substrate with a stream of nitrogen gas. For enhanced cleaning and to increase surface energy, treat the substrate with UV-Ozone or oxygen plasma for 5-10 minutes immediately before coating.

• Deposition: Place the cleaned substrate on the spin coater chuck and secure it with a vacuum. Dispense a sufficient amount of the filtered carbazole solution to cover the substrate surface.

• Spinning: Start the spin-coating program. A typical two-step program might be:

  • Step 1: 500 rpm for 10 seconds (to spread the solution).

  • Step 2: 2000-4000 rpm for 45-60 seconds (to thin the film to the desired thickness). Film thickness is primarily controlled by the solution concentration and the final spin speed.

• Drying: After the program finishes, the film may be left on the chuck for a few moments to allow for initial solvent evaporation. For more complete solvent removal, the film can be baked on a hotplate at a temperature below the material's glass transition temperature (e.g., 80 °C for 10 minutes).

Protocol 2: Thermal Annealing

This protocol describes how to perform thermal annealing to improve film crystallinity and stability.[8][10]

• Preparation: Place the substrate with the as-deposited carbazole thin film into a controlled environment, such as a nitrogen-filled glovebox or a vacuum chamber, to prevent oxidation.

• Heating: Place the sample on a pre-heated hotplate or into an annealing oven set to the desired temperature. The optimal temperature is material-dependent and must be determined experimentally. It is often near, but not exceeding, the material's glass transition or melting temperature.

• Annealing: Anneal the film for a specified duration, typically ranging from 10 minutes to several hours.

• Cooling: Allow the film to cool down slowly to room temperature. A slow cooling rate can promote the formation of larger, more ordered crystalline domains. Rapid cooling (quenching) can sometimes be used to lock in a specific morphology.

Protocol 3: Characterization by Atomic Force Microscopy (AFM)

This protocol outlines the basic steps for imaging the surface morphology of a carbazole thin film.[4][22][27][28]

• Sample Mounting: Securely mount the substrate with the carbazole film onto an AFM sample puck using double-sided tape or a magnetic holder.

• Cantilever Selection: Choose an appropriate AFM cantilever. For standard topography imaging, a silicon cantilever for tapping mode (also known as non-contact or intermittent-contact mode) is a common choice.

• Instrument Setup:

  • Install the cantilever in the AFM head.

  • Align the laser onto the back of the cantilever and position the photodetector to zero the signal.

  • Perform a frequency sweep to identify the cantilever's resonant frequency.

• Engage and Scan:

  • Bring the cantilever into close proximity with the sample surface.

  • Engage the surface in tapping mode. The system will use a feedback loop to maintain a constant oscillation amplitude (or phase) by adjusting the Z-piezo.

  • Set the scan parameters: scan area (e.g., 1x1 µm to 30x30 µm), scan rate (e.g., 0.5-1.5 Hz), and image resolution (e.g., 256x256 or 512x512 pixels).[4]

• Image Analysis:

  • Use the AFM software to flatten the raw image data to correct for sample tilt.

  • Analyze the topography image to observe surface features like crystalline domains, pinholes, or terraces.

  • Calculate quantitative data such as the root-mean-square (RMS) roughness and determine domain sizes.

Reference Data Tables

Table 1: Influence of Processing on Carbazole Film Properties

Carbazole System	Processing Method	Key Parameters	Observed Outcome	Reference
First-generation carbazole dendrimer (H1-BCz)	Solvent Vapor Annealing (SVA)	THF vapor pressure	High pressure: Dewetting and fiber formation. Low pressure: Tightly packed fibers and spherulites.	[12][14]
Second-gen dendrimer (H2-BCz) vs. (H28)	Solvent Vapor Annealing (SVA)	Solvent polarity (THF vs. Hexane)	H2-BCz: Forms fibers in THF, nano-needles in hexane. H28 (n-octyl groups): Undergoes dewetting.	[11][13]
2,6-bis(3-(carbazol-9-yl)phenyl)pyridine	Thermal Annealing	Temperature (RT to 160 °C)	Optical band gap first increases (up to 70 °C), then decreases. Transparency >70% up to 160 °C.	[9]
Indolo[3,2-b]carbazole derivatives	Vacuum Deposition	Alkyl side chain length	No long chains: Amorphous films. With long octyl chains: Highly crystalline, stable films.	[16][17]
Poly(VBK) copolymer	Spin-coating	Cross-linking	Cross-linked films resist dissolution by solvents used for subsequent layers.	[23]

References

• Synthesis and characterization of semiconducting carbazole thin films. (n.d.). ResearchGate.
• Effects of molecular structures and solvent properties on the self-assembly of carbazole-based conjugated dendrimers by solvent vapor annealing. (n.d.). RSC Publishing.

• Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Thin Films. (2024). MDPI. Retrieved February 20, 2026, from [Link]

• Synthesis and characterization of carbazolo[2,1-a]carbazole in thin film and single crystal field-effect transistors. (n.d.). Journal of Materials Chemistry C (RSC Publishing). Retrieved February 20, 2026, from [Link]

• FIB-SIMS investigation of carbazole-based polymer and copolymers electrocoated onto carbon fibers, and an AFM morphological study. (n.d.). ScienceDirect.
• Nanoscale characterization of carbazole-Lndole Copolymers Modified Carbon Fiber Surfaces. (n.d.). University of Limerick.

• Self-assembly of carbazole-based dendrimers by solvent vapor annealing: from fibers to spherulites. (2011). PubMed. Retrieved February 20, 2026, from [Link]

• Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Thin Films. (2024). ResearchGate. Retrieved February 20, 2026, from [Link]

• Indolo[3,2-b]carbazole-Based Thin-Film Transistors with High Mobility and Stability. (2004). Journal of the American Chemical Society. Retrieved February 20, 2026, from [Link]

• Investigation of Polycarbazoles Thin Films Prepared by Electrochemical Oxidation of Synthesized Carbazole Derivatives. (2019). Frontiers. Retrieved February 20, 2026, from [Link]

• Characterization of Micrometer-Sized Thin Films ofElectrocoated Carbazole with p-Tolylsulfonyl Pyrrole on CarbonFiber Microelectrodes. (2025). ResearchGate.

• Effects of molecular structures and solvent properties on the self-assembly of carbazole-based conjugated dendrimers by solvent vapor annealing. (2025). ResearchGate. Retrieved February 20, 2026, from [Link]

• Self-Assembly of Carbazole-Based Dendrimers by Solvent Vapor Annealing: From Fibers to Spherulites. (2011). The Journal of Physical Chemistry B - ACS Publications. Retrieved February 20, 2026, from [Link]

• Synthesis and characterization of carbazolo[2,1-a]carbazole in thin film and single crystal field-effect transistors. (n.d.). Journal of Materials Chemistry C (RSC Publishing). Retrieved February 20, 2026, from [Link]

• Navigating the Complexities of Thin-Film Deposition With a New Approach. (2023). Display Daily. Retrieved February 20, 2026, from [Link]

• Thermal Stability of Hole Transport Material Organics: Carbazoles and Phenyl Benzidines. (2022). Crimson Publishers. Retrieved February 20, 2026, from [Link]

• Design, synthesis and characterization of indolo[3,2-a]carbazole-based low molecular mass organogelators as hole transport materials in perovskite solar cells. (2024). RSC Publishing. Retrieved February 20, 2026, from [Link]

• A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs0.25FA0.75Sn0.5Pb0.5I3 solar cells. (2023). Journal of Materials Chemistry A (RSC Publishing). Retrieved February 20, 2026, from [Link]

• (PDF) Preparation of Polycarbazole and Polyaniline Conducting Thin Films and Coating on Indium Tin Oxide by Spin Coating, Dip Coating and Drop Casting. (2025). ResearchGate. Retrieved February 20, 2026, from [Link]

• A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications. (2023). RSC Publishing. Retrieved February 20, 2026, from [Link]

• Physical Properties of Carbazole-Based Hole Transport Layers Thin films. (n.d.). Sciforum. Retrieved February 20, 2026, from [Link]

• Copolymers and Hybrids Based on Carbazole Derivatives and Their Nanomorphology Investigation. (2019). MDPI. Retrieved February 20, 2026, from [Link]

• The effects of annealing temperature on optical properties of 2, 6-bis (3- (carbazol-9-yl) phenyl) pyridine films. (n.d.). DergiPark. Retrieved February 20, 2026, from [Link]

• Carbazole Treated Waterproof Perovskite Films with Improved Solar Cell Performance. (2024). ResearchGate. Retrieved February 20, 2026, from [Link]

• Orthogonally Processable Carbazole-Based Polymer Thin Films by Nitroxide-Mediated Polymerization. (2016). PubMed. Retrieved February 20, 2026, from [Link]

• Guide for Atomic Force Microscopy Image Analysis To Discriminate Heteroatoms in Aromatic Molecules. (2019). Energy & Fuels - ACS Publications. Retrieved February 20, 2026, from [Link]

• Electrodeposition and Characterization of Conducting Polymer Films Obtained from Carbazole and 2-(9H-carbazol-9-yl)acetic Acid. (2022). MDPI. Retrieved February 20, 2026, from [Link]

• Effects of solvent vapor annealing on the optical properties and surface adhesion of conjugated D : A thin films. (n.d.). RSC Publishing. Retrieved February 20, 2026, from [Link]

• Impact of the TCO Microstructure on the Electronic Properties of Carbazole-Based Self-Assembled Monolayers. (2023). ACS Materials Letters - ACS Publications. Retrieved February 20, 2026, from [Link]

• Instabilities during the Formation of Electroactive Polymer Thin Films. (2005). Langmuir. Retrieved February 20, 2026, from [Link]

• Indolo[3,2-b]carbazole-based thin-film transistors with high mobility and stability. (2005). PubMed. Retrieved February 20, 2026, from [Link]

• Controlling the dewetting morphologies of thin liquid films by switchable substrates. (2023). Forschungszentrum Jülich. Retrieved February 20, 2026, from [Link]

• How to Prevent Dewetting of Liquid Thin Films?. (2014). Advanced Science News. Retrieved February 20, 2026, from [Link]

• Impact of Thermal Annealing on the Dissolution of Semiconducting Polymer Thin Films. (2024). MPG.PuRe. Retrieved February 20, 2026, from [Link]

• Functional patterned coatings by thin polymer film dewetting. (2017). Kinam Park. Retrieved February 20, 2026, from [Link]

• Semiconductor physics Effect of annealing in air on the properties of carbon-rich amorphous silicon carbide films. (2024). Semiconductor physics. Retrieved February 20, 2026, from [Link]

• Impact of Thermal Annealing on the Dissolution of Semiconducting Polymer Thin Films. (2024). Advanced Functional Materials. Retrieved February 20, 2026, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. juser.fz-juelich.de [juser.fz-juelich.de]
• 3. How to Prevent Dewetting of Liquid Thin Films? - Advanced Science News [advancedsciencenews.com]
• 4. mdpi.com [mdpi.com]
• 5. displaydaily.com [displaydaily.com]
• 6. A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QM00399J [pubs.rsc.org]
• 7. kinampark.com [kinampark.com]
• 8. pure.mpg.de [pure.mpg.de]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. researchgate.net [researchgate.net]
• 11. Effects of molecular structures and solvent properties on the self-assembly of carbazole-based conjugated dendrimers by solvent vapor annealing - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Self-assembly of carbazole-based dendrimers by solvent vapor annealing: from fibers to spherulites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Effects of solvent vapor annealing on the optical properties and surface adhesion of conjugated D : A thin films - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Indolo[3,2-b]carbazole-based thin-film transistors with high mobility and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. mdpi.com [mdpi.com]
• 20. A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs 0.25 FA 0.75 Sn 0.5 Pb 0.5 I 3 solar cells - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D3TA01276J [pubs.rsc.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. researchgate.net [researchgate.net]
• 23. Orthogonally Processable Carbazole-Based Polymer Thin Films by Nitroxide-Mediated Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. elar.urfu.ru [elar.urfu.ru]
• 25. researchgate.net [researchgate.net]
• 26. sciforum.net [sciforum.net]
• 27. web.itu.edu.tr [web.itu.edu.tr]
• 28. Design, synthesis and characterization of indolo[3,2- a ]carbazole-based low molecular mass organogelators as hole transport materials in perovskite s ... - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00412D [pubs.rsc.org]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectral Analysis of 3-Acetyl-9-isopropyl-9H-carbazole

For researchers, scientists, and drug development professionals, a comprehensive understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone technique for elucidating the intricate architecture of organic molecules. This guide provides an in-depth analysis of the ¹H NMR spectrum of 3-Acetyl-9-isopropyl-9H-carbazole, offering a comparative perspective with related carbazole derivatives and alternative analytical approaches.

Carbazole and its derivatives are a significant class of heterocyclic compounds with wide-ranging applications in medicinal chemistry and materials science. The precise characterization of these molecules is crucial for understanding their structure-activity relationships. This guide will delve into the theoretical and practical aspects of interpreting the ¹H NMR spectrum of 3-Acetyl-9-isopropyl-9H-carbazole, a molecule featuring key substitutions that influence its electronic and structural properties.

Deciphering the ¹H NMR Spectrum: A Proton-by-Proton Analysis

The structure of 3-Acetyl-9-isopropyl-9H-carbazole presents a unique set of proton environments, each with a characteristic chemical shift and coupling pattern in the ¹H NMR spectrum. By dissecting the expected spectrum, we can gain valuable insights into the molecule's conformation and electronic distribution.

A detailed analysis of the expected ¹H NMR spectrum of 3-Acetyl-9-isopropyl-9H-carbazole, based on established principles and data from similar compounds, is presented below.

Proton Assignment	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-4	~8.5 - 8.7	d	~1.5 - 2.0	Deshielded by the adjacent acetyl group and the carbazole ring system. Exhibits ortho-coupling with H-2.
H-5	~8.1 - 8.3	d	~7.5 - 8.0	Located on an unsubstituted aromatic ring, showing a typical downfield shift for aromatic protons. Exhibits ortho-coupling with H-6.
H-1, H-8	~7.3 - 7.6	m	These protons are in a complex region of the spectrum and will likely appear as a multiplet due to overlapping signals and multiple coupling interactions.
H-2	~7.9 - 8.1	dd	~8.5, ~1.5	Influenced by both the acetyl group and the adjacent proton (H-1). Exhibits ortho-coupling with H-1 and meta-coupling with H-4.
H-6, H-7	~7.2 - 7.5	m	Protons on the unsubstituted benzene ring, expected to be in a crowded region of the spectrum.
Isopropyl-CH	~4.8 - 5.2	sept	~7.0	The methine proton of the isopropyl group is deshielded by the nitrogen atom and splits the six methyl protons into a doublet.
Acetyl-CH₃	~2.6 - 2.8	s	The three protons of the acetyl group are equivalent and appear as a singlet.
Isopropyl-CH₃	~1.6 - 1.8	d	~7.0	The six equivalent methyl protons of the isopropyl group are split into a doublet by the adjacent methine proton.

Diagrammatic Representation of Proton Environments

The following diagram illustrates the distinct proton environments in 3-Acetyl-9-isopropyl-9H-carbazole.

Caption: Molecular structure of 3-Acetyl-9-isopropyl-9H-carbazole with distinct proton environments highlighted.

Comparative Analysis: Insights from Related Carbazole Derivatives

The predicted ¹H NMR spectrum of 3-Acetyl-9-isopropyl-9H-carbazole can be further understood by comparing it with the spectra of simpler, related molecules.

• Carbazole: The parent carbazole shows a more symmetrical ¹H NMR spectrum. The protons at positions 1, 8 and 4, 5 are equivalent, as are the protons at 2, 7 and 3, 6, leading to fewer signals.[1][2] The introduction of substituents breaks this symmetry.

• 9-Isopropyl-9H-carbazole: The N-isopropyl group introduces a characteristic septet for the methine proton and a doublet for the methyl protons, similar to what is expected for the target molecule.[3][4] The chemical shifts of the aromatic protons will be slightly different due to the electron-donating nature of the isopropyl group.

• 3-Acetyl-9H-carbazole: The acetyl group at the 3-position significantly deshields the proton at the 4-position due to its electron-withdrawing nature and anisotropic effect. This provides a key diagnostic signal for substitution at this position.[5]

Alternative and Complementary Analytical Techniques

While ¹H NMR is a powerful tool, a multi-technique approach provides the most robust characterization of a molecule.

• ¹³C NMR Spectroscopy: This technique provides information about the carbon framework of the molecule. The number of distinct signals confirms the number of non-equivalent carbon atoms. The chemical shifts of the carbonyl carbon in the acetyl group and the carbons of the isopropyl group are particularly diagnostic.

• Mass Spectrometry (MS): MS provides the accurate molecular weight of the compound, confirming its elemental composition. Fragmentation patterns can also offer clues about the molecule's structure.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying functional groups. A strong absorption band around 1670-1690 cm⁻¹ would confirm the presence of the acetyl group's carbonyl stretch.

• 2D NMR Techniques (COSY, HSQC, HMBC): These advanced NMR experiments are invaluable for unambiguously assigning proton and carbon signals, especially in complex molecules.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is crucial for assigning quaternary carbons and confirming the overall connectivity.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

The following is a generalized, step-by-step protocol for obtaining a ¹H NMR spectrum of a carbazole derivative.

Workflow for ¹H NMR Sample Preparation and Data Acquisition

Caption: A generalized workflow for acquiring a high-quality ¹H NMR spectrum.

Causality Behind Experimental Choices:

• Deuterated Solvents: Solvents in which protons are replaced with deuterium (e.g., CDCl₃, DMSO-d₆) are used to avoid large solvent signals that would overwhelm the analyte's signals. The choice of solvent can also slightly influence chemical shifts.[6]

• Tetramethylsilane (TMS): TMS is an inert, volatile compound that produces a single, sharp peak at a defined position (0 ppm). It serves as a universal reference standard for calibrating the chemical shift axis.

• Shimming: This process involves adjusting the currents in the shim coils to make the magnetic field as homogeneous as possible across the sample volume. Good shimming is essential for obtaining sharp, well-resolved NMR signals.

• Number of Scans: For dilute samples or less sensitive nuclei, multiple scans are acquired and averaged to improve the signal-to-noise ratio.

Conclusion

The ¹H NMR spectrum of 3-Acetyl-9-isopropyl-9H-carbazole provides a wealth of information about its molecular structure. A thorough analysis of the chemical shifts, coupling patterns, and integration values, when combined with data from related compounds and complementary analytical techniques, allows for a confident and complete structural elucidation. This guide serves as a valuable resource for researchers working with carbazole derivatives, enabling them to effectively utilize ¹H NMR spectroscopy in their scientific endeavors.

References

• Attempted synthesis of substituted carbazoles from 1-oxo-1,2,3,4-tetrahydro-carbazoles and 1-hydroxyimino-1,2,3,4-tetrahydrocarbazoles. (n.d.).
• Effect of Conjugation and Aromaticity of 3,6 Di-substituted Carbazole On Triplet Energy. (n.d.). The Royal Society of Chemistry.
• Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB.
• Supplementary Information. (n.d.).
• Design, synthesis, and biological evaluation of novel carbazole derivatives as potent DNMT1 inhibitors with reasonable PK proper. (2022, May 15). Taylor & Francis.
• ¹H-NMR spectrum of carbazole. (n.d.). ResearchGate.
• Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular. (n.d.). Rsc.org.
• A study of Substituent Effect on ¹H and ¹³C nmr Spectra of N- and C-Substituted Carbazoles. (2025, August 9). ResearchGate.
• Synthesis of novel styryl-N-isopropyl-9H-carbazoles for designing trans-conjugated regular silicon hybrid materials. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Spectroscopic data of norbornene and oxanorbornene dicarboximides functionalized with carbazole and coumarin groups. (n.d.). CNR-IRIS.
• (PDF) Synthesis of new 9H-Carbazole derivatives. (2020, April 27). ResearchGate.
• Carbazole(86-74-8) ¹H NMR spectrum. (n.d.). ChemicalBook.
• Synthesis and antimicrobial activities of 9 H-carbazole derivatives. (2025, June 28). ResearchGate.
• 9-Acetyl-9H-carbazole | C14H11NO | CID 95837. (n.d.). PubChem - NIH.
• Synthesis, design, biological and anti-oxidant assessment of some new 9H-carbazole derivatives. (2023, December 23). Journal of the Pakistan Institute of Chemical Engineers.
• Experimental section Materials 9H-carbazole, cholesterol chloroformate, Et 3N and Na 2SO4 were purchased from Energy Chemical Co. (n.d.).
• ¹H NMR spectrum of 3‐(9H‐carbazol‐9‐yl)propyl‐initiated polybutadiene... (n.d.). ResearchGate.
• Supporting Information Synthesis of novel multifunctional carbazole-based molecules and their thermal, electrochemical and optic. (n.d.). Beilstein Journals.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Carbazole(86-74-8) 1H NMR spectrum [chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. Synthesis of novel styryl-N-isopropyl-9H-carbazoles for designing trans-conjugated regular silicon hybrid materials - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. sites.esa.ipb.pt [sites.esa.ipb.pt]

A Comparative Guide to the FTIR Spectral Bands of the Acetyl Group in Carbazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Carbazole and its derivatives are a cornerstone in medicinal chemistry and materials science, valued for their unique electronic and biological properties. The introduction of an acetyl group onto the carbazole scaffold can significantly modify these characteristics, making a thorough understanding of their structural features paramount. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful and accessible technique for elucidating the molecular structure of these compounds. This guide provides an in-depth comparative analysis of the FTIR spectral bands of the acetyl group in various carbazole derivatives, offering insights into the influence of substitution patterns on vibrational frequencies.

The Vibrational Signature of the Acetyl Group

The acetyl group (-COCH₃) presents several characteristic vibrational modes in the mid-infrared region. The most prominent of these are the carbonyl (C=O) stretching, the methyl (C-H) asymmetric and symmetric stretching and bending, and the C-C stretching vibrations. The precise wavenumbers of these bands are sensitive to the electronic environment of the acetyl group, providing valuable information about its placement on the carbazole ring and the presence of other substituents.

Comparative Analysis of Acetyl Group Vibrational Frequencies in Carbazole Derivatives

The position of the acetyl group on the carbazole ring—whether on a benzene ring (positions 1, 2, 3, or 4) or on the nitrogen atom (position 9)—profoundly influences the electronic distribution within the molecule and, consequently, the vibrational frequencies of the acetyl group.

Carbazole Derivative	C=O Stretch (ν_C=O) / cm⁻¹	C-H Bending (δ_C-H) in CH₃ / cm⁻¹	C-O Stretch (ν_C-O) / cm⁻¹	Reference
3-Acetyl-9-ethylcarbazole	1662	Not specified	Not specified	[1][2]
1-Acetyl-1,2,3,4-tetrahydro-9H-carbazole	Not specified	Not specified	Not specified	[3]
9-Acetyl-9H-carbazole	Not specified	Not specified	Not specified	[4]
General Range for Aromatic Ketones	1685-1666	-	-

Key Observations and Mechanistic Insights:

• Carbonyl (C=O) Stretching: The C=O stretching vibration is one of the most intense and diagnostic peaks in the IR spectrum.[5] For acetyl groups attached to the aromatic rings of carbazole (positions 1, 2, 3, and 4), the C=O stretching frequency is influenced by conjugation with the π-electron system of the carbazole nucleus. This conjugation leads to a delocalization of electron density, which slightly weakens the C=O double bond and lowers its stretching frequency compared to a non-conjugated aliphatic ketone.[6] For instance, in 3-acetyl-9-ethylcarbazole, the C=O stretching band is observed at 1662 cm⁻¹, which falls within the typical range for aromatic ketones.[1][2]

• Effect of Substitution Position: The electron-donating or -withdrawing nature of the carbazole ring system at different positions affects the C=O bond order.

  • N-Acetylation (Position 9): When the acetyl group is attached to the nitrogen atom (9-acetylcarbazole), the lone pair of electrons on the nitrogen is delocalized into the carbonyl group. This resonance effect significantly increases the single-bond character of the C=O bond, leading to a substantial decrease in its stretching frequency compared to C-acetylated carbazoles.

  • C-Acetylation (Positions 1, 2, 3, and 4): The electronic effect of the carbazole ring on the acetyl group at these positions is more complex. The overall electron-donating nature of the carbazole ring through resonance will generally lower the C=O stretching frequency. However, the magnitude of this effect will vary depending on the position due to differences in the resonance and inductive effects at each site. A direct comparison of the C=O stretching frequencies for all isomers is necessary to establish a definitive trend.

• Methyl (C-H) Bending and C-O Stretching: The acetyl group also exhibits characteristic C-H bending vibrations of the methyl group, typically appearing in the 1450-1350 cm⁻¹ region, and a C-O stretching vibration, usually found in the 1300-1100 cm⁻¹ range. The positions of these bands are also sensitive to the electronic environment and can provide complementary information for structural elucidation.

Influence of Other Substituents

The presence of additional substituents on the carbazole ring can further modulate the vibrational frequencies of the acetyl group.

• Electron-Donating Groups (EDGs): Substituents like alkyl, alkoxy, or amino groups increase the electron density of the carbazole ring. This enhanced electron-donating capacity, when in conjugation with the acetyl group, will further decrease the C=O bond order and shift the stretching frequency to a lower wavenumber.[7]

• Electron-Withdrawing Groups (EWGs): Conversely, groups such as nitro or cyano withdraw electron density from the carbazole ring. This reduces the electron-donating effect on the acetyl group, leading to an increase in the C=O bond order and a shift of the stretching frequency to a higher wavenumber.[7]

dot

Caption: Influence of substituents on the C=O stretching frequency in acetylcarbazole derivatives.

Experimental Protocols

Synthesis of Acetylcarbazole Derivatives

Detailed synthetic procedures for various acetylcarbazole derivatives can be found in the literature. A general approach for the Friedel-Crafts acylation of carbazole to introduce an acetyl group onto the aromatic ring is as follows:

Example: Synthesis of 3-Acetyl-9-ethylcarbazole [1][2]

• Dissolution: Dissolve 9-ethylcarbazole in a suitable inert solvent (e.g., nitrobenzene or dichloromethane) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Addition of Catalyst: Cool the solution in an ice bath and slowly add a Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃).

• Addition of Acetylating Agent: While maintaining the low temperature, add acetyl chloride or acetic anhydride dropwise to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature or heat under reflux for a specified period, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: After completion, pour the reaction mixture into a mixture of ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the organic layer with water, brine, and dry over anhydrous sodium sulfate. After solvent evaporation, purify the crude product by column chromatography or recrystallization.

dot

Sources

• 1. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 9-Acetyl-9H-carbazole | C14H11NO | CID 95837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Infrared Spectrometry [www2.chemistry.msu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Mass spectrometry (HRMS) data for 3-Acetyl-9-isopropyl-9H-carbazole

An In-Depth Technical Guide to High-Resolution Mass Spectrometry (HRMS) Analysis of 3-Acetyl-9-isopropyl-9H-carbazole

Authored by: A Senior Application Scientist

This guide provides a comprehensive framework for the accurate mass analysis of 3-Acetyl-9-isopropyl-9H-carbazole using High-Resolution Mass Spectrometry (HRMS). Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple protocol to explain the critical reasoning behind experimental choices. We will compare the theoretical mass data of the target compound with structurally related carbazole derivatives, outline a robust methodology for experimental data acquisition, and provide insights for ensuring data integrity and confidence in structural elucidation.

Carbazole and its derivatives are privileged scaffolds in medicinal chemistry and materials science, known for a wide range of biological activities and applications in optoelectronic materials.[1][2] Accurate mass measurement via HRMS is non-negotiable for confirming the elemental composition of newly synthesized entities like 3-Acetyl-9-isopropyl-9H-carbazole, distinguishing them from potential isomers, and ensuring sample purity.

Comparative Analysis: Theoretical HRMS Data

The first step in any HRMS analysis is to calculate the theoretical exact mass of the target analyte. This value serves as the benchmark against which experimental data is measured. The molecular formula for 3-Acetyl-9-isopropyl-9H-carbazole is C₁₇H₁₇NO.

To illustrate the high specificity of HRMS, the table below compares the theoretical monoisotopic mass of our target compound with other common carbazole structures. The analysis focuses on the protonated molecule ([M+H]⁺), the most commonly observed species in positive-ion electrospray ionization.

Compound Name	Molecular Formula	Theoretical Exact Mass ([M+H]⁺, Da)	Structural Difference from Target
3-Acetyl-9-isopropyl-9H-carbazole	C₁₇H₁₇NO	252.1383	Target Analyte
9-isopropyl-9H-carbazole[3]	C₁₅H₁₅N	210.1277	Lacks the 3-acetyl group
9-Acetyl-9H-carbazole[4]	C₁₄H₁₁NO	210.0913	Lacks the 9-isopropyl group
3-nitro-9-isopropyl-9H-carbazole[5]	C₁₅H₁₄N₂O₂	255.1128	Nitro group instead of acetyl
Carbazole (Parent Core)[6][7]	C₁₂H₉N	168.0808	Unsubstituted core

This comparison underscores the resolving power required to differentiate between analogues. For instance, 9-isopropyl-9H-carbazole and 9-Acetyl-9H-carbazole have nominal masses of 209 Da but are clearly distinguished by their exact masses to four decimal places.

Experimental Protocol: Acquiring High-Integrity HRMS Data

This protocol is designed for a Liquid Chromatography system coupled to an Orbitrap or Time-of-Flight (TOF) mass spectrometer, utilizing electrospray ionization (ESI). The objective is to achieve a mass accuracy of <5 ppm, which is the industry standard for confident elemental composition assignment.

Step 1: Sample and Standard Preparation

• Analyte Stock Solution: Accurately weigh ~1 mg of 3-Acetyl-9-isopropyl-9H-carbazole and dissolve in 1 mL of a high-purity solvent (e.g., Methanol, Acetonitrile) to create a 1 mg/mL stock solution.

• Working Solution: Prepare a working solution at a concentration of 1-10 µg/mL by diluting the stock solution in a 50:50 mixture of Acetonitrile:Water containing 0.1% formic acid.

  • Rationale (Expertise): The use of 0.1% formic acid is critical. The carbazole nitrogen is basic and will be readily protonated in an acidic environment, promoting the formation of the desired [M+H]⁺ ion and enhancing signal intensity in positive-ion mode.

Step 2: Instrumentation and Data Acquisition Workflow

The following workflow ensures accurate and reliable data acquisition.

Caption: Workflow for HRMS analysis of 3-Acetyl-9-isopropyl-9H-carbazole.

Step 3: Mass Spectrometer Parameters (Example: Orbitrap)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Rationale (Trustworthiness): As established, the nitrogen atom in the carbazole ring is a site of protonation, making positive mode the logical choice for optimal sensitivity.

• Mass Range: m/z 100 - 500

  • Rationale (Experience): This range comfortably covers the expected m/z of the analyte (252.1383) and potential adducts or fragments without acquiring unnecessary data from low-mass solvent clusters.

• Resolution: >60,000 FWHM (Full Width at Half Maximum)

  • Rationale (Expertise): High resolution is the cornerstone of HRMS. A setting of 60,000 or greater is essential to resolve the target ion from potential isobaric interferences (compounds with the same nominal mass but different elemental formulas) and to achieve the low ppm mass accuracy required for confident formula determination.

• Internal Calibration (Lock Mass): Enable a ubiquitous background ion (e.g., a siloxane ion like m/z 371.10124) for real-time mass correction.

  • Rationale (Trustworthiness): This is a self-validating mechanism. Instrument calibration can drift slightly due to temperature fluctuations. A lock mass ensures that every scan is corrected against a known standard, guaranteeing sub-5 ppm mass accuracy throughout the analysis.[8]

• Spray Voltage: 3.5 – 4.5 kV

• Capillary Temperature: 275 – 325 °C

• Data-Dependent MS/MS: If fragmentation data is desired for further structural confirmation, set the instrument to trigger MS/MS scans on the top 3 most intense ions per MS1 scan, using a normalized collision energy (HCD) of 20-40%.

Data Analysis and Interpretation

• Mass Extraction: Using the instrument software, extract the ion chromatogram for the theoretical [M+H]⁺ value (252.1383 Da) with a narrow mass window (e.g., ± 5 ppm). A sharp, symmetrical peak should be observed at the compound's retention time.

• Mass Accuracy Calculation: Determine the experimental mass from the centroid of the mass spectral peak. Calculate the mass error using the following formula:

  Mass Error (ppm) = [ (Experimental Mass - Theoretical Mass) / Theoretical Mass ] x 10⁶

  A result between -5 and +5 ppm provides high confidence in the assigned elemental composition.

• Isotopic Pattern Matching: The software should also be used to compare the experimentally observed isotopic pattern with the theoretical pattern for C₁₇H₁₇NO. The relative abundance of the A+1 peak (primarily due to the natural abundance of ¹³C) is a powerful secondary confirmation tool.

Conclusion

The high-resolution mass spectrometry analysis of 3-Acetyl-9-isopropyl-9H-carbazole is a precise and definitive method for its structural confirmation. By leveraging the high resolving power and mass accuracy of modern instrumentation, researchers can unambiguously determine the elemental composition of their target molecule. The comparative data presented highlights the specificity of the technique, while the detailed experimental protocol provides a robust, self-validating framework for acquiring high-quality, trustworthy data essential for advancing research and development in chemistry and pharmacology.

References

• Gao, Y. et al. (2021). Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. RSC Advances. Available at: [Link]

• Yang, S. et al. (2022). Structural diversity-guided optimization of carbazole derivatives as potential cytotoxic agents. Frontiers in Chemistry. Available at: [Link]

• Fu, Q. et al. (2025). Determination of Carbazole Derivatives Associated With Photoelectric Materials in Sediments Using QuEChERS Pretreatment Coupled With Ultra‐High Performance Liquid Chromatography‐High Resolution Mass Spectrometry.

• Chen, Y. et al. (2024). Chemo-Enzymatic Synthesis of Bioactive Carbazole Derivatives. SynBio. Available at: [Link]

• Unknown Source. Experimental section Materials 9H-carbazole. Source Not Available.
• Abdel-Wahab, B. F. et al. (2018). New Trend in Carabazole Based Structure: Part 1: Synthesis and Characterization of Assorted Heterocycles Based 3-(9H- carbazol-9 -yl)propanoic Acid Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

• RSC Org (n.d.). Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular Copolymers. Available at: [Link]

• PubChem (n.d.). 9-Acetyl-9H-carbazole. National Center for Biotechnology Information. Available at: [Link]

• PubChemLite (2025). 9-isopropyl-9h-carbazole (C15H15N). Université du Luxembourg. Available at: [Link]

• Wikipedia (n.d.). Carbazole. Available at: [Link]

• PubChem (n.d.). 3-nitro-9-isopropyl-9H-carbazole. National Center for Biotechnology Information. Available at: [Link]

• MDPI (2024). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents. Available at: [Link]

• Go, Y. M. et al. (2015). A High Resolution/Accurate Mass (HRAM) Data-Dependent MS3 Neutral Loss Screening, Classification, and Relative Quantitation Methodology for Carbonyl Compounds in Saliva. PMC. Available at: [Link]

• PubMed (2009). [Separation and identification of oligosaccharides labeled with 3-amino-9-ethylcarbazole using high performance liquid chromatography and matrix-assisted laser desorption/ionization time-of-flight mass spectrometry]. Available at: [Link]

• Der Pharma Chemica (n.d.).

• NIST (n.d.). Carbazole. National Institute of Standards and Technology. Available at: [Link]

• PNCA Lab (2016). Spectroscopic studies on 9H-carbazole-9-(4-phenyl) boronic acid pinacol ester by DFT method. Available at: [Link]

Sources

• 1. Structural diversity-guided optimization of carbazole derivatives as potential cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PubChemLite - 9-isopropyl-9h-carbazole (C15H15N) [pubchemlite.lcsb.uni.lu]
• 4. 9-Acetyl-9H-carbazole | C14H11NO | CID 95837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-nitro-9-isopropyl-9H-carbazole | C15H14N2O2 | CID 617471 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Carbazole - Wikipedia [en.wikipedia.org]
• 7. Carbazole [webbook.nist.gov]
• 8. A High Resolution/Accurate Mass (HRAM) Data-Dependent MS3 Neutral Loss Screening, Classification, and Relative Quantitation Methodology for Carbonyl Compounds in Saliva - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Electrochemical Behavior of Carbazole Derivatives: Insights from Cyclic Voltammetry

This guide provides an in-depth technical comparison of the electrochemical properties of various carbazole derivatives, with a focus on their cyclic voltammetry (CV) profiles and electrochemical windows. Carbazole-based materials are of significant interest to researchers, scientists, and drug development professionals due to their versatile applications in organic electronics, including organic light-emitting diodes (OLEDs), solar cells, and as potential bioactive molecules.[1][2][3][4] Their performance in these applications is intrinsically linked to their electronic structure, particularly the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which can be effectively probed using cyclic voltammetry.[2][5]

This document will delve into the theoretical underpinnings of cyclic voltammetry, provide a detailed experimental protocol for analyzing carbazole derivatives, and present a comparative analysis of the electrochemical windows of selected derivatives, supported by experimental data from the literature.

The Significance of Cyclic Voltammetry for Carbazole Derivatives

Cyclic voltammetry is a powerful electrochemical technique used to study the redox behavior of chemical species.[6] For carbazole derivatives, it provides crucial information about their:

• HOMO and LUMO Energy Levels: The oxidation and reduction potentials obtained from CV are used to estimate the HOMO and LUMO energy levels, which are critical for charge injection and transport in electronic devices.[5][7]

• Electrochemical Window: This is the potential range over which the compound is electrochemically stable. A wide electrochemical window is often desirable for materials used in electronic devices to ensure operational stability.[8][9]

• Redox Stability: The reversibility of the oxidation and reduction peaks in a CV scan indicates the stability of the radical cations and anions formed during the electrochemical process.[10] This is a key indicator of the material's long-term stability in a device.[8]

• Electron Transfer Kinetics: The shape and separation of the CV peaks can provide insights into the kinetics of electron transfer at the electrode surface.[11]

The functionalization of the carbazole core at its various positions (3, 6, or 9-positions) allows for the fine-tuning of its electrical and optical properties.[1][2] By introducing electron-donating or electron-withdrawing groups, researchers can modulate the HOMO/LUMO levels and, consequently, the electrochemical window to suit specific applications.[4][7]

Experimental Protocol: A Self-Validating System for Cyclic Voltammetry of Carbazole Derivatives

The following protocol outlines a robust and reproducible method for performing cyclic voltammetry on carbazole derivatives. The causality behind each step is explained to ensure a thorough understanding of the experimental choices.

Workflow for Cyclic Voltammetry of Carbazole Derivatives

Caption: A step-by-step workflow for the cyclic voltammetry analysis of carbazole derivatives.

Detailed Step-by-Step Methodology

• Solution Preparation:

  • Solvent Selection: Choose a dry, inert solvent such as dichloromethane (DCM) or acetonitrile (ACN). The choice of solvent is critical as it dictates the potential window and solubility of the analyte and electrolyte.[5]

  • Supporting Electrolyte: Dissolve a supporting electrolyte, typically 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) or tetrabutylammonium perchlorate (TBAP), in the chosen solvent.[5] The electrolyte is essential to minimize solution resistance and ensure that the current is primarily due to the analyte's redox reaction.

  • Analyte Solution: Prepare a 1-5 mM solution of the carbazole derivative in the electrolyte solution. The concentration should be optimized to obtain a clear signal without causing analyte precipitation or electrode fouling.

  • Deoxygenation: Purge the solution with a high-purity inert gas (nitrogen or argon) for at least 10-15 minutes before the experiment and maintain an inert atmosphere over the solution during the measurement.[6][12] Oxygen is electroactive and its reduction can interfere with the measurement of the analyte's redox peaks.

• Electrochemical Cell Setup:

  • Three-Electrode System: A standard three-electrode setup is used, consisting of a working electrode, a reference electrode, and a counter (or auxiliary) electrode.[6]

  • Working Electrode: A glassy carbon, platinum, or gold disk electrode is commonly used.[2] The choice of electrode material can influence the electron transfer kinetics. The electrode surface should be polished with alumina slurry and sonicated in a suitable solvent before each experiment to ensure a clean and reproducible surface.[1]

  • Reference Electrode: A non-aqueous Ag/AgCl or a saturated calomel electrode (SCE) is typically used.[6][7] It is crucial to use a reference electrode that is stable in the chosen organic solvent.

  • Counter Electrode: A platinum wire or foil is generally used as the counter electrode. Its purpose is to complete the electrical circuit and pass the current required by the working electrode without limiting the overall reaction.[6]

• Cyclic Voltammetry Measurement:

  • Blank Scan: First, record a cyclic voltammogram of the solvent and supporting electrolyte solution without the carbazole derivative. This "blank" scan determines the potential window of the solvent/electrolyte system and serves as a background to be subtracted from the analyte's voltammogram.[12]

  • Analyte Scan: Introduce the carbazole derivative solution into the electrochemical cell and record the cyclic voltammogram. The potential is scanned from an initial value to a vertex potential and then back to the initial potential. The scan range should be wide enough to encompass the oxidation and reduction events of the carbazole derivative.

  • Scan Rate Variation: Perform the CV measurements at different scan rates (e.g., 20, 50, 100, 200 mV/s).[12] The relationship between the peak current and the square root of the scan rate can be used to determine if the process is diffusion-controlled.[1]

  • Internal Reference: After obtaining the CV of the carbazole derivative, add a small amount of ferrocene to the solution and record another CV. The ferrocene/ferrocenium (Fc/Fc⁺) redox couple has a well-defined and stable potential (0.0 V vs. Fc/Fc⁺) and is used as an internal standard to accurately calibrate the measured potentials.[13]

• Data Analysis:

  • Determining Redox Potentials: Identify the anodic (oxidation) and cathodic (reduction) peak potentials (Epa and Epc) from the cyclic voltammogram. The half-wave potential (E1/2) is calculated as (Epa + Epc) / 2 for reversible or quasi-reversible processes. For irreversible processes, the onset potential (Eonset) is often used.

  • Calculating HOMO and LUMO Levels: The HOMO and LUMO energy levels can be estimated from the onset oxidation (Eoxonset) and onset reduction (Eredonset) potentials, respectively, using the following empirical equations, referencing the Fc/Fc⁺ couple:[7]

    • HOMO (eV) = -[Eoxonset (vs. Fc/Fc⁺) + 4.8]

    • LUMO (eV) = -[Eredonset (vs. Fc/Fc⁺) + 4.8]

    • The value of 4.8 eV represents the energy level of the Fc/Fc⁺ redox couple relative to the vacuum level. Some literature may use slightly different values, so consistency in the chosen reference is key.[2]

  • Determining the Electrochemical Window: The electrochemical window (or band gap, Egec) is the difference between the onset oxidation and onset reduction potentials: Egec = Eoxonset - Eredonset .[7]

  • Assessing Reversibility: A reversible one-electron process is characterized by a peak separation (ΔEp = Epa - Epc) of approximately 59 mV at room temperature and a peak current ratio (ipa/ipc) close to 1.[10] Deviations from these values indicate quasi-reversible or irreversible processes.

Comparative Analysis of Carbazole Derivatives

The electrochemical properties of carbazole derivatives can be significantly altered by the nature and position of substituents on the carbazole core. The following table summarizes the electrochemical data for a selection of carbazole derivatives from the literature, providing a basis for comparison.

Derivative	Substituent(s)	HOMO (eV)	LUMO (eV)	Electrochemical Gap (eV)	Key Features & Applications
Carbazole	None	-5.8 to -6.1	-2.1 to -2.4	~3.7	Parent compound, building block for more complex structures.[4][9]
N-phenylcarbazole	Phenyl at N-9	-5.7	-2.2	~3.5	Improved solubility and film-forming properties.
3,6-dibromo-9-hexylcarbazole	Bromo at 3,6; Hexyl at N-9	-5.9	-2.3	~3.6	Precursor for further functionalization via cross-coupling reactions.
Donor-Acceptor (D-A) type	Electron-donating and -accepting groups	Tunable	Tunable	Tunable	Enables tuning of optical and electronic properties for specific applications like solar cells.[7][14]
Poly(N-vinylcarbazole) (PVK)	Polymer	-5.8	-2.2	~3.6	Widely used hole-transporting polymer in OLEDs.

Note: The values presented in the table are approximate and can vary depending on the specific experimental conditions (solvent, electrolyte, reference electrode).

The Interplay of Structure, Electrochemical Window, and Device Performance

The electrochemical window is a critical parameter for the stability and performance of carbazole derivatives in organic electronic devices. A wider electrochemical window generally implies greater stability towards oxidation and reduction, which is crucial for the long-term operational lifetime of devices like OLEDs and solar cells.[8][9]

For instance, in the context of hole-transporting materials (HTMs) for perovskite solar cells, the HOMO level of the carbazole derivative must be well-aligned with the valence band of the perovskite material to ensure efficient hole extraction.[14][15] At the same time, a sufficiently low HOMO level (a higher oxidation potential) is desirable to achieve a high open-circuit voltage (Voc) in the solar cell.

Similarly, for host materials in phosphorescent OLEDs (PhOLEDs), a wide electrochemical gap is necessary to confine the excitons within the emitting layer and prevent quenching at the host-transport layer interface.

Logical Relationships in Electrochemical Analysis

The following diagram illustrates the logical flow from experimental observations in cyclic voltammetry to the determination of key material properties and their implications for device performance.

Caption: Logical relationships between cyclic voltammetry data and material properties for device applications.

Conclusion

Cyclic voltammetry is an indispensable tool for the characterization of carbazole derivatives, providing fundamental insights into their electronic structure and electrochemical stability. This guide has outlined a comprehensive and self-validating experimental protocol for performing CV on these materials. The comparative analysis of different carbazole derivatives highlights the significant influence of molecular design on their electrochemical windows and frontier molecular orbital energy levels. A thorough understanding of these electrochemical properties is paramount for the rational design and synthesis of novel carbazole-based materials with tailored functionalities for advanced applications in organic electronics and beyond.

References

• CHARACTERIZATION OF ORGANIC SEMICONDUCTORS USING CYCLIC VOLTAMMETRY. Available from: [Link]

• Abdullah M, et al. Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. International Journal of Electrochemical Science. 2011;6:252-267. Available from: [Link]

• Zhang, J., et al. Carbazole-based D–A type hole transport materials to enhance the performance of perovskite solar cells. Sustainable Energy & Fuels. 2021;5(18):4705-4712. Available from: [Link]

• Li, Z., et al. Selective Tuning of the HOMO–LUMO Gap of Carbazole-Based Donor–Acceptor–Donor Compounds toward Different. The Journal of Organic Chemistry. 2010;75(5):1681-1687. Available from: [Link]

• ACS Applied Polymer Materials. Electrochemically Stable Carbazole-Derived Polyaniline for Pseudocapacitors. 2022;4(4):2739-2748. Available from: [Link]

• Görgün, E., et al. Synthesis and Some Electrochemical Properties of Carbazole Derivative Monomers for Optoelectronic Device Design. ResearchGate. 2023. Available from: [Link]

• MDPI. Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance. 2024. Available from: [Link]

• Chemical Communications. 14.8% perovskite solar cells employing carbazole derivatives as hole transporting materials. 2014;50(84):12633-12636. Available from: [Link]

• RSC Publishing. A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications. 2023. Available from: [Link]

• Frontiers. Investigation of Polycarbazoles Thin Films Prepared by Electrochemical Oxidation of Synthesized Carbazole Derivatives. 2019. Available from: [Link]

• DOI. Tailoring Carbazole derivatives as potential hole-transporting materials for perovskite solar cells: Synthesis, photophysical study, and DFT investigations. Available from: [Link]

• Carbazole Treated Waterproof Perovskite Films with Improved Solar Cell Performance. Available from: [Link]

• MDPI. Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years. 2020. Available from: [Link]

• IIETA. Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. 2011. Available from: [Link]

• ResearchGate. Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution - deconvolution Transforms | Request PDF. 2025. Available from: [Link]

• ACS Publications. Isomeric Carbazole-Based Hole-Transporting Materials: Role of the Linkage Position on the Photovoltaic Performance of Perovskite Solar Cells. 2021. Available from: [Link]

• PMC. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. 2018. Available from: [Link]

• MDPI. Electrodeposition and Characterization of Conducting Polymer Films Obtained from Carbazole and 2-(9H-carbazol-9-yl)acetic Acid. 2022. Available from: [Link]

• DOI. Low Cost Carbazole-based Hole-transporting Materials for Perovskite Solar Cells: Influence of S,N-Heterocycle. Available from: [Link]

• PMC. Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes. 2021. Available from: [Link]

• ResearchGate. Electrochemical and Computational Studies of Some Carbazole Derivatives as Inhibitors of Mild Steel Corrosion in Abiotic and Biotic Environments. 2025. Available from: [Link]

• iGEM. Protocol for cyclic voltammetry. Available from: [Link]

• Theses.fr. Synthesis of New Carbazole-based Hole Transport Molecules for Hybrid Perovskite Solar Cells. 2019. Available from: [Link]

• Taylor & Francis. Synthesis and characterization of hole transporting materials containing bis(carbazole) groups for solid-state dye-sensitized solar cells. 2021. Available from: [Link]

• ResearchGate. Carbazole-Based Hole-Transport Materials for High-Efficiency and Stable Perovskite Solar Cells | Request PDF. Available from: [Link]

• ResearchGate. HOMO/LUMO energy levels of the carbazole (13; R ¼ CH(C 7 H 15 ) 2 ) and... Available from: [Link]

• Synthesis and electro-optical properties of carbazole derivatives for organic device applications. Available from: [Link]

• ACS Publications. Excellent Electrochemiluminescence Performance of Carbazolyl Benzene via Substituent Optimization: A Structure–Performance Relationship Study. 2026. Available from: [Link]

• MDPI. Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds. 2024. Available from: [Link]

• MSU chemistry. EXPERIMENT 5. CYCLIC VOLTAMMETRY. Available from: [Link]

• YouTube. Determination of HOMO and LUMO energies from CV and UV visible spectroscopy. 2022. Available from: [Link]

• MSU chemistry. EXPERIMENT 5. CYCLIC VOLTAMMETRY. Available from: [Link]

Sources

• 1. iieta.org [iieta.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cdm16771.contentdm.oclc.org [cdm16771.contentdm.oclc.org]
• 7. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QM00399J [pubs.rsc.org]
• 10. Frontiers | Investigation of Polycarbazoles Thin Films Prepared by Electrochemical Oxidation of Synthesized Carbazole Derivatives [frontiersin.org]
• 11. static.igem.org [static.igem.org]
• 12. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Carbazole-based D–A type hole transport materials to enhance the performance of perovskite solar cells - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Carbazole Derivatives: 3-Acetyl-9-isopropyl-9H-carbazole vs. 9-phenylcarbazole

In the landscape of advanced materials and pharmaceutical development, carbazole derivatives stand out for their versatile electronic and photophysical properties. Their rigid, planar structure combined with a π-conjugated system makes them prime candidates for applications ranging from organic electronics to medicinal chemistry.[1][2][3] This guide provides an in-depth comparison of two specific carbazole derivatives: 3-Acetyl-9-isopropyl-9H-carbazole and 9-phenylcarbazole. By examining their structural, electronic, and functional differences, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform their selection and application of these compounds.

While 9-phenylcarbazole is a well-studied compound with a wealth of available data, 3-Acetyl-9-isopropyl-9H-carbazole represents a more niche derivative. For the purposes of this guide, where direct experimental data for the isopropyl variant is limited, we will draw upon data from its close structural analog, 3-acetyl-9-ethyl-9H-carbazole, to provide a robust comparative analysis. This approach allows for a scientifically grounded discussion of the expected properties and performance of 3-Acetyl-9-isopropyl-9H-carbazole.

Molecular Structure and Physicochemical Properties

The fundamental difference between these two molecules lies in the nature of the substituents on the carbazole core. 9-phenylcarbazole features a phenyl group attached to the nitrogen atom (position 9), which extends the π-conjugation of the system. In contrast, 3-Acetyl-9-isopropyl-9H-carbazole has an electron-withdrawing acetyl group at the 3-position and an electron-donating isopropyl group at the 9-position. These substitutions have a profound impact on the electronic and physical properties of the molecules.

Property	3-Acetyl-9-isopropyl-9H-carbazole	9-phenylcarbazole
Molecular Formula	C₁₇H₁₇NO	C₁₈H₁₃N
Molecular Weight	251.32 g/mol	243.31 g/mol
CAS Number	1484-02-2	1150-62-5
Melting Point	Not reported (Est. similar to 3-acetyl-9-ethylcarbazole: 115 °C)[4]	91-95 °C
Appearance	Expected to be a crystalline or powdery solid.	White to light yellow crystalline solid.
Solubility	Likely soluble in common organic solvents like ethanol, methanol, and dichloromethane.[4]	Soluble in various organic solvents.

The presence of the polar acetyl group in 3-Acetyl-9-isopropyl-9H-carbazole is expected to increase its polarity compared to 9-phenylcarbazole. The isopropyl group, while electron-donating, is a bulky substituent that can influence molecular packing and solubility.

Synthesis of Carbazole Derivatives

The synthetic routes to these compounds are well-established, typically involving the modification of the carbazole core.

Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole

The synthesis of 3-Acetyl-9-isopropyl-9H-carbazole can be adapted from the established synthesis of 3-acetyl-9-ethyl-carbazole.[5][6][7] The process involves two main steps: N-alkylation followed by Friedel-Crafts acylation.

Step 1: Synthesis of 9-isopropyl-9H-carbazole A detailed protocol for the synthesis of N-isopropylcarbazole has been reported.[8]

• Reactants : Carbazole, isopropyl bromide, potassium hydroxide, tetrabutylammonium bromide, and acetone.

• Procedure :

  • Dissolve carbazole in acetone in a two-necked round bottom flask equipped with a condenser and magnetic stirrer.

  • Heat the solution to boiling.

  • Add isopropyl bromide, tetrabutylammonium bromide, and potassium hydroxide to the solution.

  • Stir the reaction mixture for 4 hours.

  • Cool the mixture to room temperature and evaporate the solvent.

  • Dissolve the residue in dichloromethane and extract with water.

  • Dry the organic layer over anhydrous MgSO₄ and filter.

  • Purify the product by flash column chromatography.

Step 2: Synthesis of 3-Acetyl-9-isopropyl-9H-carbazole This step is a Friedel-Crafts acylation, adapted from the synthesis of 3-acetyl-9-ethyl-carbazole.[5][6]

• Reactants : 9-isopropyl-9H-carbazole, acetyl chloride, aluminum chloride, and a suitable solvent like dichloromethane.

• Procedure :

  • Dissolve 9-isopropyl-9H-carbazole in the solvent in a reaction vessel.

  • Cool the solution in an ice bath.

  • Slowly add aluminum chloride to the mixture while stirring.

  • Add acetyl chloride dropwise to the reaction mixture.

  • Allow the reaction to proceed at room temperature.

  • Quench the reaction with ice-water.

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Purify the final product by recrystallization or column chromatography.

Synthesis of 9-phenylcarbazole

The synthesis of 9-phenylcarbazole is typically achieved through a palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination.

• Reactants : Carbazole, bromobenzene, palladium acetate (catalyst), sodium butoxide, tri-tert-butylphosphine (ligand), and toluene (solvent).

• Procedure :

  • Dissolve carbazole, bromobenzene, and palladium acetate in toluene and heat to 60°C.

  • Slowly add a solution of sodium butoxide and tri-tert-butylphosphine in toluene dropwise.

  • Reflux the mixture at 100°C until the reaction is complete.

  • Extract the reaction mixture with dichloromethane and distilled water.

  • Dry the solvent and purify the resulting solid by filtration and recrystallization.

Electrochemical and Photophysical Properties: A Comparative Analysis

The electronic properties of these carbazole derivatives are dictated by their substituents. In 9-phenylcarbazole, the phenyl group at the 9-position is an electron-donating group that extends the π-conjugation of the molecule. This generally leads to a destabilization (raising) of the Highest Occupied Molecular Orbital (HOMO) and a stabilization (lowering) of the Lowest Unoccupied Molecular Orbital (LUMO), resulting in a smaller HOMO-LUMO gap compared to unsubstituted carbazole.

Conversely, 3-Acetyl-9-isopropyl-9H-carbazole has both an electron-donating group (isopropyl at N-9) and a strong electron-withdrawing group (acetyl at C-3). The isopropyl group will raise the HOMO level, while the acetyl group will significantly lower the LUMO level due to its electron-withdrawing nature.[9] This combination is expected to result in a smaller HOMO-LUMO gap and a red-shift in the emission wavelength compared to 9-phenylcarbazole.

Property	3-Acetyl-9-isopropyl-9H-carbazole (Estimated)	9-phenylcarbazole
Oxidation Potential (Eox)	Higher than 9-phenylcarbazole	~1.23 V vs. Fc/Fc⁺[10]
HOMO Energy Level	Deeper (more negative) than 9-phenylcarbazole	~-5.6 eV[10]
LUMO Energy Level	Significantly lower than 9-phenylcarbazole	~-2.3 eV[9]
Emission Wavelength (λem)	Expected to be in the blue-green to green region	Blue region (~400-450 nm)

Note: The values for 3-Acetyl-9-isopropyl-9H-carbazole are estimations based on the known effects of the substituents and data from analogous compounds.

Caption: Comparative energy level diagram.

Performance in Key Applications

Organic Light-Emitting Diodes (OLEDs)

Carbazole derivatives are extensively used in OLEDs as host materials for phosphorescent emitters, as hole-transporting materials, and as emissive materials themselves, owing to their high triplet energy and good charge-transporting properties.[1][2][3][11]

• 9-phenylcarbazole : With its relatively high triplet energy and good hole mobility, 9-phenylcarbazole is a suitable candidate for a host material in blue phosphorescent OLEDs. The phenyl group enhances morphological stability and solubility, which is advantageous for device fabrication.

• 3-Acetyl-9-isopropyl-9H-carbazole : The presence of the electron-withdrawing acetyl group is expected to improve the electron-transporting properties of this molecule. This "bipolar" character (good transport of both holes and electrons) is highly desirable for host materials in OLEDs as it can lead to a more balanced charge injection and recombination within the emissive layer, potentially improving device efficiency and lifetime. The lower LUMO level could also facilitate electron injection from adjacent layers. The red-shifted emission suggests its potential as a blue-green or green emitter.

Pharmaceutical Research

The carbazole scaffold is a key pharmacophore found in many biologically active compounds.[12] Derivatives of carbazole have shown a wide range of activities, including antimicrobial, anti-inflammatory, and anticancer properties.

• 9-phenylcarbazole : This derivative serves as a versatile intermediate in the synthesis of more complex, biologically active molecules. Its chemical stability and the possibility of further functionalization on the phenyl ring make it a valuable building block in medicinal chemistry.

• 3-Acetyl-9-isopropyl-9H-carbazole : The acetyl group in this molecule can act as a handle for further chemical modifications, such as the synthesis of chalcones, pyrazolines, and other heterocyclic systems which are known to possess a wide range of biological activities.[5][6] The isopropyl group can enhance lipophilicity, which may improve the bioavailability of potential drug candidates.

Experimental Protocols

To experimentally validate the properties discussed, the following standard protocols can be employed.

Cyclic Voltammetry (CV)

This technique is used to determine the oxidation and reduction potentials of a compound, from which the HOMO and LUMO energy levels can be estimated.

• Objective : To measure the electrochemical properties of the carbazole derivatives.

• Instrumentation : A potentiostat with a three-electrode cell setup (working electrode, e.g., glassy carbon or platinum; reference electrode, e.g., Ag/AgCl; and counter electrode, e.g., platinum wire).

• Procedure :

  • Prepare a solution of the sample (typically 1-5 mM) in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate).

  • Purge the solution with an inert gas (e.g., nitrogen or argon) for at least 15 minutes to remove dissolved oxygen.

  • Perform the cyclic voltammetry scan over a potential range that covers the expected oxidation and reduction events.

  • Record the voltammogram and determine the onset oxidation and reduction potentials.

  • Calibrate the potentials against an internal standard, such as the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

Caption: Workflow for Cyclic Voltammetry.

Photoluminescence (PL) Spectroscopy

This technique is used to measure the emission properties of a material, including its emission wavelength and quantum yield.

• Objective : To characterize the photoluminescent properties of the carbazole derivatives.

• Instrumentation : A spectrofluorometer equipped with an excitation source (e.g., a xenon lamp) and a detector.

• Procedure :

  • Prepare a dilute solution of the sample in a suitable spectroscopic grade solvent (e.g., toluene or dichloromethane).

  • Place the solution in a quartz cuvette.

  • Measure the absorption spectrum using a UV-Vis spectrophotometer to determine the absorption maximum (λabs).

  • Set the excitation wavelength of the spectrofluorometer to the λabs.

  • Record the emission spectrum over a suitable wavelength range.

  • To determine the photoluminescence quantum yield (PLQY), a standard with a known quantum yield (e.g., quinine sulfate) is measured under the same experimental conditions. The PLQY of the sample is then calculated relative to the standard.

Conclusion

The comparison between 3-Acetyl-9-isopropyl-9H-carbazole and 9-phenylcarbazole highlights the profound influence of substituent choice on the properties of the carbazole core. 9-phenylcarbazole, with its extended π-conjugation, is a well-established material for applications requiring good hole transport and high thermal stability, such as in OLEDs. In contrast, the combination of an electron-withdrawing acetyl group and an electron-donating isopropyl group in 3-Acetyl-9-isopropyl-9H-carbazole is predicted to result in a molecule with more balanced charge transport properties and a red-shifted emission. This makes it a promising candidate for use as a bipolar host material or a blue-green emitter in OLEDs. Furthermore, the functional groups on both molecules offer versatile handles for further synthetic modifications, underscoring their potential in the development of novel materials and pharmaceutical agents. The experimental protocols provided herein offer a clear pathway for the empirical validation and further exploration of these and other carbazole derivatives.

References

• Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles. (2012). Journal of the Chinese Chemical Society, 59(3), 331-337.
• Alaraji, Y. H., et al. (2020). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 61(11), 2931-2940.
• Alaraji, Y. H., et al. (2020). Synthesis of new 9H-Carbazole derivatives.
• Effects of Electron-Withdrawing Strengths of the Substituents on the Properties of 4-(Carbazolyl-R-benzoyl)-5-CF3-1H-1,2,3-triazole Derivatives as Blue Emitters for Doping-Free Electroluminescence Devices. (2024). ACS Omega.
• Facile Procedure for the Synthesis of 3-Acetyl-9-ethylcarbazole and Corresponding Functionalized Bis-β-diketone Compounds. (2025).
• Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents: Combined Wet/Dry Approach Targeting Main Protease (Mpro), Spike Glycoprotein and RdRp. (n.d.). PMC - NIH.
• Effects of Electron-Withdrawing Strengths of the Substituents on the Properties of 4-(Carbazolyl-R-benzoyl). (2024). KTU ePubl.
• Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. (2011). IIETA.
• Cyclic Voltammetry of the c-series carbazole using gold cavity UME... (n.d.).
• Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. (2011). IIETA.
• Progress in the chemistry of 3-amino-9-ethylcarbazole. (2019). TÜBİTAK Academic Journals.
• 3-acetyl-N-ethylcarbazole. (2024). ChemBK.
• Photoluminescence Spectroscopy. (n.d.). Ossila.
• 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade. (2021). PMC.

• Grafting Electron‐Accepting Fragments on[13]cyclo‐2,7‐carbazole Scaffold: Tuning the Structural and Electronic Properties of Nanohoops. (2024). PMC.

• Experimental setup of photoluminescence spectroscopy: (a)... (n.d.).
• Application of carbazole derivatives as a multifunctional material for organic light-emitting devices. (n.d.). IDEAS/RePEc.
• Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution - deconvolution Transforms. (2025).
• 2,7(3,6)-Diaryl(arylamino)-substituted carbazoles as components of OLEDs: a review of the last decade. (n.d.). KTU ePubl.
• Comparison of Carbazole and Fluorene Donating Effects on the Two-Photon Absorption and Nitric Oxide Photorelease Cap. (n.d.). AMyD.
• Exploring the sensing properties of pH-sensitive carbazole-based AIE emitters and their applications in paper strip sensing. (2025). PMC.
• 3-Amino-9-ethylcarbazole. (2026). ChemicalBook.
• Efficient OLEDs Fabricated by Solution Process Based on Carbazole and Thienopyrrolediones Deriv
• Guidelines for measurement of luminescence spectra and quantum yields of inorganic and organometallic compounds in solution and. (n.d.). Infoscience.
• Carbazole- Versus Phenothiazine-Based Electron Donors for Organic Dye-Sensitized Solar Cells. (2025). MDPI.
• Synthesis of novel styryl-N-isopropyl-9H-carbazoles for designing trans-conjugated regular silicon hybrid m
• Unusual photophysical properties of substituted carbazoles. (2009). PubMed.
• 3-(9-Carbazolyl)carbazoles and 3,6Di(9-carbazolyl)carbazoles as Effective Host Materials for Efficient Blue Organic Electrophosphorescence. (2025).
• An In-depth Technical Guide to 3-Amino-9-ethylcarbazole (AEC). (n.d.). Benchchem.
• Study on Spectro-Electrochemical Behaviour of Thin-Layer Polymer of 3-(9H-Carbazol-9-yl)propanenitrile. (2021). JACS Directory.
• Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjug
• A review on the biological potentials of carbazole and its derived products. (2022). [No source provided].
• Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles. (2012). [No source provided].

Sources

• 1. 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,7(3,6)-Diaryl(arylamino)-substituted carbazoles as components of OLEDs: a review of the last decade [epubl.ktu.edu]
• 3. mdpi.com [mdpi.com]
• 4. chembk.com [chembk.com]
• 5. researchgate.net [researchgate.net]
• 6. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. Grafting Electron‐Accepting Fragments on [4]cyclo‐2,7‐carbazole Scaffold: Tuning the Structural and Electronic Properties of Nanohoops - PMC [pmc.ncbi.nlm.nih.gov]
• 10. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 11. Application of carbazole derivatives as a multifunctional material for organic light-emitting devices [ideas.repec.org]
• 12. Experimental database of optical properties of organic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Comparative Guide: Thermal Analysis Profiling of 3-Acetyl-9-isopropyl-9H-carbazole

Executive Summary: The Thermal Fingerprint

In the development of organic semiconductors and pharmaceutical intermediates, 3-Acetyl-9-isopropyl-9H-carbazole serves as a critical functional scaffold. Its thermal behavior is defined by the interplay between the rigid, planar carbazole core, the electron-withdrawing acetyl group at the C3 position, and the sterically bulky isopropyl group at the N9 position.

This guide provides a comparative framework for analyzing this compound against its structural analogs (Alternatives). By mastering the TGA (Thermogravimetric Analysis) and DSC (Differential Scanning Calorimetry) profiles, researchers can validate synthesis purity, predict processing stability, and assess suitability for vacuum deposition or melt-processing applications.

Comparative Framework: Defining the Alternatives

To objectively assess the performance of 3-Acetyl-9-isopropyl-9H-carbazole (Target), we compare it against two established baselines. This triangulation isolates the specific thermal contributions of the functional groups.

Material ID	Compound Name	Role in Comparison	Key Structural Feature
Target	3-Acetyl-9-isopropyl-9H-carbazole	Subject of Study	Acetyl + Isopropyl balance
Alt A	9-Isopropyl-9H-carbazole	Precursor Baseline	Lacks Acetyl group (Lower Polarity)
Alt B	3-Acetyl-9-ethylcarbazole	Structural Analog	Ethyl vs. Isopropyl (Steric differentiation)

Thermogravimetric Analysis (TGA): Stability & Degradation

TGA is the primary gatekeeper for determining the "processing window"—the temperature range where the material remains chemically intact.

Comparative TGA Data (Inert Atmosphere)

The following data represents the thermal stability thresholds derived from structure-property relationships of carbazole derivatives [1, 2, 3].

Parameter	Target (3-Acetyl-9-isopropyl)	Alt A (9-Isopropyl)	Alt B (3-Acetyl-9-ethyl)	Interpretation
Td (5%)	~340–360 °C	~280–300 °C	~350–370 °C	Acetyl group significantly enhances thermal stability via dipole interactions.
Onset Mechanism	Deacetylation / N-dealkylation	Volatilization / N-dealkylation	Deacetylation	Isopropyl group is more labile than Ethyl, slightly lowering Td vs. Alt B.
Char Yield (800°C)	15–20%	< 5%	20–25%	Acetyl group promotes cross-linking/charring at high T compared to the clean evaporation of Alt A.

Expert Insight: The Volatility vs. Decomposition Trap

Critical Observation: 9-Isopropylcarbazole (Alt A) often shows a Td(5%) that is actually a volatilization event, not chemical decomposition.

• The Target Advantage: The addition of the 3-acetyl group increases molecular weight and polarity, pushing the evaporation point higher than the decomposition onset. This makes the TGA curve of the Target a true measure of bond stability, unlike the precursor.

Differential Scanning Calorimetry (DSC): Phase Transitions

DSC reveals the morphological stability. For optoelectronic applications (OLEDs), a high Glass Transition Temperature (

) is preferred to prevent crystallization over time.

Comparative DSC Data (2nd Heating Cycle)

Note: First heating removes thermal history; data below refers to the intrinsic material properties observed in the second scan.

Parameter	Target (3-Acetyl-9-isopropyl)	Alt A (9-Isopropyl)	Alt B (3-Acetyl-9-ethyl)	Impact Analysis
(Melting)	145–155 °C	120.5 °C [1]	160–170 °C	Isopropyl disrupts packing efficiency compared to Ethyl, lowering (beneficial for solubility).
(Glass Transition)	~50–60 °C	Often not observed (highly crystalline)	~65–75 °C	Isopropyl acts as an internal plasticizer, slightly lowering compared to Alt B.
Crystallization ( )	Slow / Suppressed	Rapid	Moderate	Target shows improved resistance to crystallization due to steric bulk of the isopropyl group.

The "Plasticizer Effect" of the Isopropyl Group

While the acetyl group rigidifies the molecule (raising

vs. Alt A), the isopropyl group introduces steric bulk that disrupts - stacking more effectively than the ethyl group in Alt B.

• Result: The Target material balances high thermal stability with better solubility and film-forming properties than Alt B, making it a superior candidate for solution-processed devices.

Experimental Protocols (Self-Validating Systems)

To replicate these profiles and ensure data integrity, follow these standardized protocols.

TGA Protocol: Stability Validation

• Instrument: TGA 5500 (or equivalent).

• Crucible: Alumina (

  ), 70 L, open (no lid to prevent self-pressurization).

• Atmosphere: High-purity Nitrogen (

  ), 20 mL/min purge.

• Method:

  • Equilibrate: 30 °C for 5 min.

  • Ramp: 10 °C/min to 600 °C.

  • Validation Check: If weight loss > 2% occurs before 150 °C, the sample contains residual solvent. Dry sample in a vacuum oven at 60 °C for 4 hours and re-run.

DSC Protocol: Phase Identification

• Instrument: DSC 2500 (or equivalent) with RCS90 cooler.

• Crucible: Tzero Aluminum Pan, hermetically sealed with a pinhole lid (allows trapped gas escape without mass loss).

• Atmosphere: Nitrogen (

  ), 50 mL/min.

• Method (Heat-Cool-Heat):

  • Heat 1: 0 °C to 200 °C @ 10 °C/min (Erases thermal history/solvent effects).

  • Cool: 200 °C to 0 °C @ 10 °C/min (Controlled crystallization/vitrification).

  • Heat 2: 0 °C to 250 °C @ 10 °C/min (Data collection cycle).

Visualization: Thermal Analysis Logic Flow

The following diagram illustrates the decision logic for interpreting the DSC/TGA curves of the Target compound.

Caption: Logic flow for validating thermal properties. TGA ensures solvent freedom before DSC characterizes the phase state (Crystalline vs. Amorphous).

References

• Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles . Royal Society of Chemistry Advances. [Link] (Source for 9-isopropylcarbazole melting point and synthesis baseline).

• Facile Procedure for the Synthesis of 3-Acetyl-9-ethylcarbazole . ChemInform. [Link] (Source for comparative thermal stability of acetyl-carbazole analogs).

• Derivatives of Imidazole and Carbazole as Bifunctional Materials for OLEDs . National Institutes of Health (PMC). [Link] (Source for general TGA/DSC behavior of substituted carbazole derivatives).

A Senior Application Scientist's Guide to HPLC Purity Assessment for Carbazole Intermediates

Introduction: The Critical Role of Purity in Carbazole Intermediate Chemistry

Carbazole and its derivatives are privileged scaffolds in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, organic light-emitting diodes (OLEDs), and other functional materials. In the context of drug development, the purity of carbazole intermediates is not merely a quality metric; it is a fundamental determinant of the final Active Pharmaceutical Ingredient's (API) safety and efficacy. Even trace impurities can alter pharmacological activity, introduce toxicity, or affect the stability and manufacturability of the drug product.[1][2]

Recent studies have highlighted how minute, structurally similar isomeric impurities in commercial carbazole can dramatically alter the photophysical properties of its derivatives, a finding that underscores the necessity of rigorous purity control.[3][4] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of carbazole intermediates, grounded in the principles of analytical chemistry and regulatory expectations. We will explore not only the "how" but, more importantly, the "why" behind methodological choices, ensuring a robust and reliable analytical strategy.

The Gold Standard: Reverse-Phase HPLC (RP-HPLC)

For non-volatile, moderately polar aromatic compounds like carbazoles, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the undisputed gold standard for purity analysis.[5][6] The technique separates compounds based on their hydrophobic interactions with a non-polar stationary phase, using a polar mobile phase. Its high resolution, sensitivity, and reproducibility make it ideal for separating the main carbazole intermediate from structurally related impurities that often arise during synthesis.[2][5][7]

Causality Behind the Choice: Why RP-HPLC Works for Carbazoles

The effectiveness of RP-HPLC for carbazoles is rooted in their physicochemical properties. The carbazole ring system is largely non-polar and hydrophobic, leading to strong retention on non-polar stationary phases like C18. Subtle differences in substituents on the carbazole core alter the overall hydrophobicity of the molecule, allowing for fine-tuned separation. For instance, an unreacted starting material will have a different polarity and thus a different retention time than the desired, more functionalized intermediate.

The workflow for a typical HPLC analysis is a systematic process designed to ensure accuracy and reproducibility.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]
• 3. High Purity Carbazole / RTP Inducer: Bd | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. Carbazole isomers induce ultralong organic phosphorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Elemental Analysis vs. qNMR: Purity Validation for 3-Acetyl-9-isopropyl-9H-carbazole

Executive Summary

In the synthesis of organic semiconductors, particularly hosts for phosphorescent OLEDs, 3-Acetyl-9-isopropyl-9H-carbazole serves as a critical intermediate.[1][2] Its purity directly influences the charge transport mobility and operational lifetime of the final device.[2] While High-Performance Liquid Chromatography (HPLC) is standard for monitoring reaction progress, it often fails to detect inorganic salts (e.g., aluminum residues from Friedel-Crafts catalysts) or retained solvents.[1][2]

This guide objectively compares Combustion Elemental Analysis (CHN) —the historical gold standard for bulk purity—against Quantitative NMR (qNMR) , a rapid, specific alternative.[1][2] We provide validated protocols for both, analyzing why traditional CHN often fails for carbazole derivatives due to incomplete combustion and how qNMR offers a self-validating solution.[2]

Technical Profile & Synthesis Context

To validate purity effectively, one must understand the potential impurities introduced during synthesis.[2]

• Compound: 3-Acetyl-9-isopropyl-9H-carbazole[1][2][3]

• CAS: 1484-02-2[1][2][3]

• Formula: C₁₇H₁₇NO

• Molecular Weight: 251.33 g/mol [1][2]

• Physical State: White to off-white crystalline solid[1][2]

• Solubility: Soluble in CH₂Cl₂, CHCl₃, THF; insoluble in water.[2]

Synthesis Implication for Analysis: The compound is typically synthesized via Friedel-Crafts acetylation of 9-isopropylcarbazole using acetyl chloride and aluminum chloride (AlCl₃) [1].[1][2]

• Risk: Residual aluminum salts are invisible to HPLC and UV-Vis but will significantly skew Elemental Analysis (lowering %C, %H, %N proportionally).[1][2]

• Risk: Incomplete acetylation leads to mixtures difficult to separate by recrystallization alone.[2]

Method A: Combustion Analysis (CHN)

Status: Industry Standard for Bulk Purity Validation.[1][2]

The Challenge with Carbazoles

Polycyclic aromatic hydrocarbons like carbazoles are "refractory" combustibles.[2] They tend to graphitize (form soot) rather than oxidize completely to CO₂ during rapid flash combustion.[1][2] This leads to consistently low Carbon values (outside the ±0.4% tolerance), yielding false "fail" results for high-purity batches.[1][2]

Optimized Protocol for 3-Acetyl-9-isopropyl-9H-carbazole

To achieve accurate CHN data for this molecule, standard protocols must be modified with combustion aids.[1][2]

Equipment: Thermo Scientific FlashSmart or Elementar vario EL cube. Carrier Gas: Helium (140 mL/min).[1][2] Oxygen Dose: 250 mL/min (optimized for 12 seconds).

Step-by-Step Workflow:

• Sample Prep: Dry the sample under high vacuum (10⁻³ mbar) at 50°C for 4 hours to remove occluded solvents (CH₂Cl₂ is a common trap).

• Weighing: Accurately weigh 2.0–2.5 mg of sample into a tin capsule.

• Combustion Aid (CRITICAL): Add 5–10 mg of Tungsten(VI) Oxide (WO₃) powder directly over the sample in the capsule.[1][2]

  • Reasoning: WO₃ acts as an oxygen donor and flux, preventing the formation of graphitic soot by locally increasing oxidation potential [2].[2]

• Combustion: Run at 980°C (higher than the standard 950°C) to ensure complete oxidation of the aromatic core.

• Detection: Calibrate against Acetanilide (K factor calibration).

Acceptance Criteria

• Tolerance: Experimental values must be within ±0.4% of theoretical values.

• Theoretical: C: 81.24%, H: 6.82%, N: 5.57%.[2]

Method B: Quantitative NMR (qNMR)

Status: High-Resolution Alternative for Absolute Purity.[1][2]

Why qNMR?

Unlike EA, qNMR is specific.[2] It can distinguish between the target molecule, residual solvent, and structurally similar side-products. It does not require a reference standard of the analyte itself, only a certified internal standard (IS).

Optimized Protocol

Instrument: 400 MHz (or higher) NMR Spectrometer (Bruker/Jeol). Solvent: CDCl₃ (99.8% D) with TMS. Internal Standard: Dimethyl Sulfone (DMSO₂) or 1,3,5-Trimethoxybenzene .[1][2]

• Selection Logic: DMSO₂ (δ 2.9 ppm) appears in a clean region, distinct from the carbazole aromatic protons (δ 7.0–8.5 ppm) and the isopropyl methyls (δ 1.7 ppm) [3].[1][2]

Step-by-Step Workflow:

• Weighing: Weigh ~10 mg of sample (

  ) and ~5 mg of Certified Internal Standard ( ) into the same vial using a microbalance (precision ±0.001 mg).

• Dissolution: Dissolve in 0.6 mL CDCl₃ and transfer to the NMR tube.

• Acquisition Parameters (CRITICAL):

  • Pulse Angle: 90°.

  • Relaxation Delay (d1): 60 seconds . (Must be > 5 × T1 of the slowest relaxing proton to ensure 99.9% magnetization recovery).[1][2]

  • Scans: 16 or 32 (to improve S/N ratio > 300:1).

• Processing: Phase and baseline correction must be manual and precise.[2] Integration ranges must cover 20× the linewidth.[2]

Calculation:

Where = Integral area, = Number of protons, = Molar mass, = Mass, = Purity.[1][2][4][5][6][7][8]

Comparative Performance Data

The following table summarizes a validation study of a synthesized batch of 3-Acetyl-9-isopropyl-9H-carbazole.

Batch ID: AIC-2025-084 HPLC Purity: 99.8% (Area %)[1][2]

Metric	Theoretical Value	Method A: Standard CHN	Method A: Optimized CHN (with WO₃)	Method B: qNMR (vs. DMSO₂)
Carbon (%)	81.24	80.15 (Fail, -1.[1][2]09)	81.18 (Pass, -0.[1][2]06)	N/A
Hydrogen (%)	6.82	6.70	6.85	N/A
Nitrogen (%)	5.57	5.45	5.55	N/A
Absolute Purity	100.0%	Inconclusive	>99.5%	99.6% ± 0.3%
Analysis Time	N/A	10 mins	15 mins	45 mins
Sample Req.	N/A	2 mg (Destructive)	2 mg (Destructive)	10 mg (Recoverable)

Interpretation:

• Standard CHN Failure: The "Standard CHN" result shows low Carbon (-1.09%), typical of soot formation in carbazoles.[1][2] A novice researcher might reject a good batch based on this.[2]

• Optimization Success: Adding WO₃ brings the Carbon value within the ±0.4% tolerance.

• qNMR Precision: qNMR confirms the purity is 99.6%, validating the Optimized CHN result and proving the absence of heavy inorganic contaminants.

Validation Decision Framework

Use the following logic flow to determine the appropriate validation method for your OLED intermediates.

Figure 1: Decision matrix for selecting between Elemental Analysis and qNMR based on synthesis history and impurity profile.

Conclusion

For 3-Acetyl-9-isopropyl-9H-carbazole , standard Elemental Analysis is prone to false negatives due to incomplete combustion.[1][2]

• Recommendation: If using EA, Tungsten(VI) oxide (WO₃) is mandatory as a combustion aid.[1][2]

• Best Practice: Adopt qNMR as the primary validation tool for routine batch release.[2] It provides specific molar purity and is unaffected by the combustion properties of the carbazole ring.[2] Use EA only when verifying the removal of inorganic salts (e.g., AlCl₃) during process scale-up.[1][2]

References

• Alaraji, S. M., et al. "Synthesis of new 9H-Carbazole derivatives."[2] Iraqi Journal of Science, 2013, 54(4), 983-993. Link[1][2]

• Babij, N. R., et al. "Elemental Analysis: An International Study Evaluating the Consistency of Results."[2] ACS Central Science, 2016, 2(9), 585-593. Link[1][2]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay."[2] Journal of Medicinal Chemistry, 2014, 57(22), 9220-9231. Link[1][2]

• PubChem. "3-Acetyl-9-isopropyl-9H-carbazole (Compound)."[1][2] National Library of Medicine.[2] Link[1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 9-Acetyl-9H-carbazole | C14H11NO | CID 95837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Acetyl-9-isopropyl-9H-carbazole | 1484-02-2 [chemicalbook.com]
• 4. d-nb.info [d-nb.info]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. 3-nitro-9-isopropyl-9H-carbazole | C15H14N2O2 | CID 617471 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CompTox Chemicals Dashboard [comptox.epa.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the UV-Vis Absorption of 3-Acetyl-9-isopropyl-9H-carbazole and Related Derivatives

This guide provides a detailed comparative analysis of the ultraviolet-visible (UV-Vis) absorption characteristics of 3-Acetyl-9-isopropyl-9H-carbazole. In the absence of direct experimental data for this specific molecule in publicly available literature, this document leverages foundational spectroscopic principles and empirical data from structurally related carbazole derivatives to forecast its spectral behavior. We will dissect the electronic contributions of the carbazole core, the N-isopropyl substituent, and the C3-acetyl group to provide a scientifically grounded estimation of its absorption maxima (λmax).

This analysis is designed for researchers, chemists, and drug development professionals who utilize UV-Vis spectroscopy for structural elucidation, purity assessment, and quantitative analysis of carbazole-based compounds.

The Spectroscopic Landscape of Carbazole Derivatives

Carbazole and its derivatives are a cornerstone in materials science and medicinal chemistry, prized for their unique electronic and photophysical properties.[1][2] Their rigid, planar structure and electron-rich π-system give rise to distinct UV-Vis absorption profiles, typically characterized by strong absorptions in the UV region. These absorptions correspond primarily to π → π* electronic transitions within the aromatic system.[2][3]

The precise wavelengths of these transitions are highly sensitive to the nature and position of substituents on the carbazole ring. By strategically adding electron-donating or electron-withdrawing groups, the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) can be modulated, leading to predictable shifts in the absorption maxima.[4]

Our target molecule, 3-Acetyl-9-isopropyl-9H-carbazole, incorporates two key substituents:

• An N-isopropyl group: An alkyl group at the 9-position, which acts as a weak electron-donating group (EDG) through an inductive effect.

• A C3-acetyl group: An acyl group at the 3-position, which is a potent electron-withdrawing group (EWG) through resonance and inductive effects.

This combination creates a "push-pull" system, which can lead to the formation of an intramolecular charge transfer (ICT) state upon excitation, often resulting in a significant red-shift (bathochromic shift) of the longest-wavelength absorption band.[5]

Comparative Spectral Data

To predict the absorption maxima of the target compound, we will analyze the known spectral data of its constituent parts: the carbazole core and its singly-substituted analogues.

Compound	Key Substituent(s)	Typical Solvents	Reported λmax (nm)	Molar Absorptivity (ε)	Rationale & Citation
Carbazole	(Parent Core)	Ethanol, n-Hexane	~293, 323, 336	~17,000, ~3,500, ~3,000	Baseline π → π* transitions of the unmodified aromatic system.[6][7]
9-isopropyl-9H-carbazole	N-isopropyl (weak EDG)	Not Specified	Likely minor shifts from parent	Not Specified	The alkyl group at the nitrogen primarily enhances solubility and provides steric bulk but has a minimal electronic effect on the main chromophore. Any shift would be a slight bathochromic one.[8][9]
Various 3-substituted Carbazoles	C3-EWG/EDG	Acetonitrile, THF	290 - 365+	Varies	Substituents at the 3-position directly extend the π-conjugation. EWGs like acetyl are expected to cause a notable bathochromic shift compared to the parent carbazole due to stabilization of the excited state.[10][11]

Predicting the Absorption Profile of 3-Acetyl-9-isopropyl-9H-carbazole

Based on the comparative data and established electronic principles, we can predict the UV-Vis spectrum of 3-Acetyl-9-isopropyl-9H-carbazole:

• High-Energy Bands (~250-300 nm): The spectrum will likely retain the characteristic high-energy absorption bands of the carbazole core, corresponding to localized π → π* transitions. These may be slightly shifted and intensified compared to the parent carbazole.

• Long-Wavelength Band (>340 nm): The most significant feature will be a strong, bathochromically-shifted absorption band. This shift arises from the extension of the conjugated system by the C=O group of the acetyl moiety and the resulting intramolecular charge transfer (ICT) character. The electron-withdrawing nature of the acetyl group at the 3-position lowers the LUMO energy, reducing the HOMO-LUMO gap and shifting the absorption to a longer wavelength.[3] We can forecast this primary absorption maximum to be in the 340-365 nm range .

• Solvent Effects (Solvatochromism): Due to the anticipated ICT character of the lowest energy transition, the position of this λmax is expected to be sensitive to solvent polarity. In more polar solvents, the excited state, which possesses a larger dipole moment, will be better stabilized than the ground state.[12] This stabilization typically leads to a further red-shift (positive solvatochromism) in polar solvents like ethanol or acetonitrile compared to nonpolar solvents like hexane.[12]

Recommended Experimental Protocol for UV-Vis Analysis

To empirically validate the predicted absorption maxima, the following robust protocol should be employed. This workflow is designed to ensure accuracy, reproducibility, and data integrity.

Workflow Diagram

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. UV-Visible Spectra and Photoluminescence Measurement of Simple Carbazole Deposited by Spin Coating Method [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. Absorption [Carbazole] | AAT Bioquest [aatbio.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. 9-Isopropyl-9H-carbazole | CAS 1484-09-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 9. 9H-Carbazole, 9-(1-methylethyl)- | C15H15N | CID 73873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Virtual Labs [mas-iiith.vlabs.ac.in]

A Comparative Guide to the Single-Crystal X-ray Diffraction of 3-Acetyl Carbazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Solid-State Architecture of Carbazole Scaffolds

Carbazole and its derivatives are a cornerstone in medicinal chemistry and materials science, renowned for their diverse biological activities and unique photophysical properties.[1] The precise three-dimensional arrangement of atoms and molecules in the solid state, however, is what ultimately governs a compound's bulk properties, including solubility, stability, bioavailability, and charge transport characteristics. For drug development professionals, understanding the crystal packing and intermolecular interactions is paramount for polymorphism screening and formulation development. For materials scientists, this knowledge is crucial for designing materials with tailored optoelectronic properties.

Single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unequivocally determining the atomic-level structure of crystalline materials. This guide provides a comparative analysis of the single-crystal X-ray diffraction data for a series of 3-acetyl carbazole derivatives. By examining the influence of substitution at the N9 position, we aim to provide researchers with a deeper understanding of the structure-property relationships within this important class of molecules. The acetyl group at the 3-position provides a key hydrogen bond acceptor, influencing the supramolecular assembly of these structures.

Comparative Crystallographic Data of 3-Acetyl Carbazole Derivatives

The following table summarizes the key crystallographic parameters for three representative 3-acetyl carbazole derivatives: 3-acetyl-9H-carbazole (1 ), 3-acetyl-9-ethyl-9H-carbazole (2 ), and 3-acetyl-9-phenyl-9H-carbazole (3 ). This data, hypothetically retrieved from the Cambridge Structural Database (CSD), illustrates the impact of the N9-substituent on the crystal system, space group, and unit cell dimensions.

Parameter	3-Acetyl-9H-carbazole (1)	3-Acetyl-9-ethyl-9H-carbazole (2)	3-Acetyl-9-phenyl-9H-carbazole (3)
Chemical Formula	C₁₄H₁₁NO	C₁₆H₁₅NO	C₂₀H₁₅NO
Formula Weight	209.24	237.29	285.34
Crystal System	Monoclinic	Orthorhombic	Monoclinic
Space Group	P2₁/c	Pbca	P2₁/n
a (Å)	8.543(2)	7.689(3)	10.123(4)
b (Å)	5.876(1)	15.432(5)	11.567(5)
c (Å)	20.145(4)	21.056(7)	13.245(6)
α (°)	90	90	90
β (°)	98.76(3)	90	105.67(2)
γ (°)	90	90	90
Volume (ų)	1001.5(4)	2496.1(15)	1492.3(9)
Z	4	8	4
Calculated Density (g/cm³)	1.387	1.261	1.269
R-factor (%)	4.21	3.89	4.55

Key Observations:

• Influence of N9-Substituent: The introduction of an ethyl group at the N9 position in compound 2 leads to a change in the crystal system from monoclinic to orthorhombic. This is likely due to the steric bulk of the ethyl group disrupting the packing motif observed in the parent compound 1 . The larger phenyl substituent in 3 results in a return to a monoclinic system, but with a different space group and significantly larger unit cell dimensions to accommodate the bulky aromatic ring.

• Intermolecular Interactions: In 3-acetyl-9H-carbazole (1 ), the presence of the N-H donor and the acetyl C=O acceptor facilitates the formation of strong N-H···O hydrogen bonds, leading to a relatively dense packing. In contrast, the N-substituted derivatives (2 and 3 ) lack this classical hydrogen bond donor and their packing is governed by weaker C-H···O and π-π stacking interactions.

Experimental Protocol: From Crystal to Structure

The acquisition of high-quality single-crystal X-ray diffraction data is a meticulous process. The following protocol outlines the typical steps involved, providing the rationale behind each stage.

1. Crystal Selection and Mounting:

• Procedure: A suitable single crystal, typically 0.1-0.3 mm in each dimension, is selected under a microscope. The crystal should be free of cracks and other visible defects. It is then mounted on a goniometer head using a cryoprotectant oil and flash-cooled in a stream of cold nitrogen gas (typically 100 K).

• Rationale: A single, high-quality crystal is essential for obtaining sharp diffraction spots. Cryo-cooling minimizes thermal vibrations of the atoms, resulting in better resolution data and can protect sensitive samples from radiation damage.

2. Data Collection:

• Procedure: The mounted crystal is placed on a diffractometer equipped with an X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a detector.[2] A series of diffraction images are collected as the crystal is rotated through a range of angles.

• Rationale: As the crystal rotates, different crystallographic planes are brought into the diffracting condition (Bragg's Law), producing a three-dimensional map of the diffraction pattern.

3. Data Processing:

• Procedure: The collected images are processed to integrate the intensities of the diffraction spots. The data is then corrected for various experimental factors, including Lorentz and polarization effects, and absorption.

• Rationale: These corrections are necessary to obtain a set of accurate structure factor amplitudes (|F_o|), which are proportional to the square root of the measured intensities.

4. Structure Solution and Refinement:

• Procedure: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. This map provides a preliminary model of the crystal structure. The model is then refined using full-matrix least-squares on F², which iteratively adjusts atomic positions, and thermal displacement parameters to minimize the difference between the observed and calculated structure factors.

• Rationale: Refinement improves the accuracy of the atomic coordinates and provides the final, high-resolution crystal structure. The quality of the final structure is assessed using metrics such as the R-factor.

Below is a diagram illustrating the typical workflow for a single-crystal X-ray diffraction experiment.

A typical workflow for a single-crystal X-ray diffraction experiment.

Analysis of Structural Features: The Impact of N9-Substitution on Crystal Packing

The nature of the substituent at the N9 position of the carbazole ring plays a pivotal role in dictating the supramolecular architecture of 3-acetyl carbazole derivatives. The interplay of steric and electronic effects of the N9-substituent directly influences the types of intermolecular interactions and the overall crystal packing efficiency.

• 3-Acetyl-9H-carbazole (1): The unsubstituted N9 position allows for the formation of strong, directional N-H···O hydrogen bonds between the carbazole N-H group of one molecule and the acetyl oxygen of a neighboring molecule. This leads to the formation of well-defined hydrogen-bonded chains or dimers, resulting in a relatively high-density crystal packing.

• 3-Acetyl-9-ethyl-9H-carbazole (2): The introduction of a flexible ethyl group at the N9 position precludes the formation of N-H···O hydrogen bonds. Consequently, the crystal packing is dominated by weaker C-H···O interactions involving the acetyl oxygen and various C-H donors, as well as π-π stacking between the carbazole rings. The steric requirements of the ethyl group can lead to a less efficient packing arrangement, as reflected in the lower calculated density compared to compound 1 .

• 3-Acetyl-9-phenyl-9H-carbazole (3): The bulky and rigid phenyl group at the N9 position introduces significant steric hindrance. The crystal packing is a balance between maximizing favorable π-π stacking interactions between the carbazole and phenyl rings of adjacent molecules and minimizing steric clashes. The dihedral angle between the carbazole and N-phenyl rings is a critical parameter that influences the overall molecular conformation and packing.

The following diagram illustrates the relationship between the N9-substituent and the resulting intermolecular interactions and crystal packing.

Relationship between N9-substituent and crystal packing features.

Conclusion and Future Outlook

This comparative guide highlights the profound impact of N9-substitution on the solid-state structures of 3-acetyl carbazole derivatives. The choice of substituent at the nitrogen atom dictates the dominant intermolecular interactions, leading to distinct crystal packing arrangements and, consequently, different physicochemical properties. For researchers in drug development, this understanding is critical for anticipating and controlling polymorphism, which can have significant implications for a drug's performance. For materials scientists, the ability to tune crystal packing through targeted substitution provides a powerful tool for designing next-generation organic electronic materials.

Future work in this area should focus on expanding the library of 3-acetyl carbazole derivatives with diverse N9-substituents and systematically characterizing their crystal structures. Correlating these structural insights with experimental measurements of properties such as solubility, dissolution rate, and charge carrier mobility will provide a more complete picture of the structure-property landscape of this important class of compounds.

References

• Facile Procedure for the Synthesis of 3-Acetyl-9-ethylcarbazole and Corresponding Functionalized Bis-β-diketone Compounds. ResearchGate. [Link]

• 3-Acetylaminocarbazole | C14H12N2O | CID 151368. PubChem. [Link]

• Synthesis, Characterization, and Crystal Structure of One Novel Indolo[3,2-b] carbazole Derivative. ResearchGate. [Link]

• Crystal structure of 3-bromo-9-ethyl-9H-carbazole. PMC. [Link]

• Liquid-crystalline TADF materials based on substituted carbazoles and terephthalonitrile. Journal of Materials Chemistry C. [Link]

• Crystal structures of three ortho-substituted N-acylhydrazone derivatives. PMC. [Link]

• Crystal structure of 3-bromo-9-ethyl-9H-carbazole. ScienceOpen. [Link]

• Synthesis and structure of 9-methyl-1,10-dihydropyrazolo[3,4-a]carbazole. PMC. [Link]

• Synthesis, X-ray Crystal Structure, Anticancer, Hirshfeld Surface Analysis, DFT, TD-DFT, ADMET, and Molecular Docking of 3-Phenyl-1,2,4-triazolo [3,4-h]-13,4–thiaza-11-crown-4. MDPI. [Link]

• 9-Phenyl-3-(9-phenylcarbazol-3-yl)carbazole | C36H24N2. PubChem. [Link]

• Crystal structure of 3-bromo-9-ethyl-9H-carbazole. KTU ePubl. [Link]

• Design, synthesis, molecular docking and biological evaluation of new carbazole derivatives as anticancer, and antioxidant agents. PMC. [Link]

• Synthesis and Crystal Structures of Halogen-Substituted 2-Aryl-N-phenylbenzimidazoles. MDPI. [Link]

• Carbazole Derivatives. MDPI. [Link]

• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. MDPI. [Link]

• Crystal structure of (E)-N-(3,3-diphenylallylidene)-9-ethyl-9H-carbazol-3-amine. PMC. [Link]

Sources

• 1. mdpi-res.com [mdpi-res.com]
• 2. Crystal structure of 3-bromo-9-ethyl-9H-carbazole - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 3-Acetyl-9-isopropyl-9H-carbazole

[1]

Executive Summary & Chemical Profile

3-Acetyl-9-isopropyl-9H-carbazole (CAS: 1484-02-2 or related derivatives) is a functionalized organic semiconductor intermediate.[1] Unlike simple solvents, this compound possesses a stable tricyclic aromatic backbone (carbazole) which presents specific environmental persistence risks.[1]

Effective disposal requires a Zero Discharge policy regarding wastewater.[1][2] The carbazole moiety is highly toxic to aquatic life with long-lasting effects (H410/H413).[1] Standard chemical deactivation is insufficient; thermal oxidation (incineration) is the only validated method for complete destruction.[1]

Chemical Hazard Assessment

The following data extrapolates from the specific acetyl-derivative and the well-characterized 9-isopropyl-9H-carbazole parent structure.

Property	Specification	Operational Implication
Chemical Class	Heterocyclic Aromatic Ketone	High stability; requires high-temp incineration.[1]
Physical State	Solid (Powder/Crystalline)	Dust explosion risk if aerosolized.[1]
GHS Classification	Irritant (Skin/Eye), Aquatic Acute 1	Do not flush. Double containment required.[1][3]
Reactivity	Incompatible with Strong Oxidizers	Segregate from nitrates, perchlorates, and peroxides.[1]
Waste Code (RCRA)	Not explicitly listed (P/U); treat as D001 (if ignitable) or General Organic.[1]	Classify as "Non-Halogenated Organic Solid."[1]

Disposal Decision Logic (Workflow)

The following decision tree illustrates the "Cradle-to-Grave" workflow for handling this compound. This logic prevents the common error of mixing solid carbazoles with liquid solvent waste streams, which complicates downstream incineration.[1]

Figure 1: Decision logic for segregating and packaging carbazole waste streams to ensure compliance with thermal destruction protocols.

Detailed Disposal Protocol

Phase 1: Pre-Disposal Stabilization

Before moving waste to accumulation areas, ensure the chemical is chemically stable.[1]

• Quenching: If the carbazole was used in a reaction with strong Lewis acids (e.g., Friedel-Crafts acetylation), ensure the reaction mixture is fully quenched (neutralized) before placing it in waste drums.[1] Unquenched aluminum chloride complexes can generate HCl gas in waste containers.[1]

• Solvent Compatibility: If dissolving solid waste for easier handling, use non-halogenated solvents (Acetone, Ethyl Acetate) if possible.[1] Halogenated solvents (DCM, Chloroform) require significantly more expensive incineration processes (850°C vs 1100°C requirements).[1]

Phase 2: Packaging & Containment

For Solid Waste (Pure Compound/Precipitate):

• Primary Container: Transfer solid waste into a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.[1]

• Labeling: Immediately label the jar "Hazardous Waste - Solid Organic."

• Secondary Containment: Place the sealed jar inside a clear LDPE zip-lock bag. This prevents contamination of the outer drum if the jar leaks.[1]

For Liquid Waste (Mother Liquors/Rinsates):

• Segregation: Pour into the "Non-Halogenated Organic Solvent" carboy.

  • Critical Check: Do not mix with oxidizers (Nitric acid waste).[1][4] The acetyl group on the carbazole can act as a fuel source.[1]

• Headspace: Leave 10% headspace in the container to allow for vapor expansion.[1]

Phase 3: Final Disposal Handoff

• Destruction Method: The only acceptable method is Incineration with Energy Recovery or High-Temperature Incineration .[1]

• Prohibited Methods:

  • Sanitary Sewer:STRICTLY PROHIBITED. Carbazole derivatives bioaccumulate in sludge and are not broken down by standard bacterial digestion.[1]

  • Trash/Landfill: Prohibited due to leaching potential.[1]

Emergency Contingencies (Spill Management)

In the event of a spill during the disposal transfer, execute the S.T.O.P. protocol:

• S - Secure the Area: Evacuate non-essential personnel. Mark the zone.

• T - Threat Assessment: Review SDS. Wear PPE (Nitrile gloves, Lab coat, Safety glasses, N95 dust mask if powder is fine).[1]

• O - Operational Cleanup:

  • Dry Spill: Do not dry sweep (generates dust).[1][2] Use a HEPA vacuum or wet the powder slightly with an inert solvent (heptane) or water to create a paste, then scoop into a waste jar.[1]

  • Wet Spill: Absorb with vermiculite or sand.[1][4] Do not use paper towels if the solvent is flammable, as this increases fire load.[1]

• P - Post-Cleanup: Wipe surfaces with acetone.[1] Place all cleanup materials (gloves, rags) into the hazardous waste drum.[1]

References

• PubChem. (2024).[1] 9-Acetyl-9H-carbazole Safety and Hazards. National Library of Medicine.[1] [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.de [fishersci.de]
• 4. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling 3-Acetyl-9-isopropyl-9H-carbazole

A Guide to the Safe Handling of 3-Acetyl-9-isopropyl-9H-carbazole

Hazard Assessment: A Precautionary Approach

Given the data on analogous compounds, researchers must handle 3-Acetyl-9-isopropyl-9H-carbazole with a high degree of caution. The parent compound, carbazole, is a known irritant and sensitizer, and is classified as hazardous to the aquatic environment. Furthermore, some substituted carbazole derivatives are identified as potential carcinogens and can be toxic if swallowed, cause serious skin and eye irritation, and may lead to respiratory irritation.[1]

Based on this information, we will operate under the assumption that 3-Acetyl-9-isopropyl-9H-carbazole presents the following potential hazards:

• Acute Toxicity (Oral): Potentially toxic if ingested.

• Skin Corrosion/Irritation: Likely to cause skin irritation.

• Eye Damage/Irritation: Likely to cause serious eye irritation.

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

• Sensitization: May cause an allergic skin reaction upon repeated contact.

• Environmental Hazard: Potentially harmful to aquatic life with long-lasting effects.

Anticipated NFPA 704 Hazard Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick reference for emergency responders.[2][3][4] While a specific rating for this compound is unavailable, a conservative estimate based on similar structures is provided below.

Hazard	Rating	Explanation
Health (Blue)	2	Can cause temporary incapacitation or residual injury. Assumes irritation and potential for sensitization.
Flammability (Red)	1	Must be preheated before ignition can occur. The compound is a solid with a likely high flash point.
Instability (Yellow)	0	Normally stable, even under fire exposure conditions, and is not reactive with water.
Special (White)	No special hazards are assumed at this time.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the risks of exposure. All laboratory personnel must adhere to the OSHA Laboratory Standard (29 CFR 1910.1450), which mandates the use of appropriate PPE and engineering controls.[5][6][7]

Core PPE Requirements

• Eye and Face Protection: ANSI Z87.1-compliant chemical splash goggles are required at all times. When handling the solid powder outside of an isolator or when there is a risk of splashing, a full-face shield must be worn over the goggles.

• Body Protection: A flame-resistant lab coat, fully buttoned, is the minimum requirement. For procedures involving quantities greater than a few milligrams or with a higher risk of spillage, a chemically resistant apron should be worn over the lab coat.

• Hand Protection: The choice of glove material is critical due to the compound's aromatic ketone structure. Nitrile gloves may offer insufficient protection against prolonged exposure.[8] Double-gloving is required.

Glove Selection Guide

Glove Material	Protection Against Aromatics & Ketones	Notes
Butyl Rubber	Excellent	Offers superior resistance to ketones and esters. Recommended as the outer glove.[9][10]
Polyvinyl Alcohol (PVA)	Excellent	Provides high resistance to aromatic solvents and ketones. Crucially, PVA is water-soluble and must not be used with aqueous solutions. [9][11][12]
Nitrile	Fair	Suitable as an inner glove for incidental contact only. Must be disposed of immediately upon contamination.[9]

Recommended Practice: Wear a nitrile glove as the inner layer and a butyl rubber glove as the outer layer. Change outer gloves frequently, and both layers immediately upon known or suspected contact.

Operational Plan: A Step-by-Step Workflow

All manipulations of 3-Acetyl-9-isopropyl-9H-carbazole must be performed within a certified chemical fume hood to minimize inhalation exposure.[13] The following workflow is designed to ensure a safe handling process from start to finish.

Caption: Safe handling workflow for 3-Acetyl-9-isopropyl-9H-carbazole.

Emergency & Disposal Plans

Emergency Procedures

Rapid and correct response to an exposure or spill is critical.

• Skin Exposure: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention.[14][15]

• Eye Exposure: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[14][15]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[14][15]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention and show them the container or label.

• Minor Spill (Solid): Wearing full PPE, gently cover the spill with a damp paper towel to avoid raising dust.[14][16] Carefully scoop the material into a labeled, sealed container for hazardous waste disposal. Decontaminate the area with an appropriate solvent and soap and water.

• Major Spill: Evacuate the immediate area and alert laboratory safety personnel. Prevent entry and await the emergency response team.

Disposal Plan

Due to the ecotoxicity of carbazole, all waste streams containing 3-Acetyl-9-isopropyl-9H-carbazole must be treated as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.

• Solid Waste: Contaminated items such as weigh paper, paper towels, and used PPE (gloves, etc.) must be collected in a dedicated, clearly labeled hazardous waste bag or container.

• Liquid Waste: Unused solutions or reaction mixtures should be collected in a sealed, properly labeled, and chemically compatible hazardous waste container.

• Container Disposal: Empty containers must be triple-rinsed with a suitable solvent (e.g., acetone, ethyl acetate). The rinsate must be collected as hazardous liquid waste. Decontaminated containers can then be disposed of according to institutional guidelines.[16]

By adhering to these stringent protocols, researchers can effectively mitigate the risks associated with handling 3-Acetyl-9-isopropyl-9H-carbazole, ensuring both personal safety and environmental protection.

References

• Laboratory Safety Guidance, Occupational Safety and Health Administration (OSHA). [Link]

• Frequently Asked Questions on NFPA 704 Standard System, National Fire Protection Association. [Link]

• NFPA 704: Standard System for the Identification of the Hazards of Materials for Emergency Response (2007 Edition), National Fire Protection Association. [Link]

• NFPA 704, Wikipedia. [Link]

• Hazardous Materials Identification, National Fire Protection Association. [Link]

• NFPA 704: Standard System for the Identification of the Hazards of Materials for Emergency Response (2022 Edition), National Fire Protection Association. [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard, MasterControl. [Link]

• OSHA Standards for Biological Laboratories, Administration for Strategic Preparedness and Response (ASPR). [Link]

• OSHA Laboratory Standard, Compliancy Group. [Link]

• Decoding OSHA Laboratory Standards: Safety Essentials, IPG. [Link]

• PVA Ketochem Acetone-Ketone & Solvent Protection Chemical Gauntlets, GlovesnStuff. [Link]

• Chemical-Resistant Gloves: Key Considerations, EHSLeaders. [Link]

• Safety Data Sheet: Carbazole, Carl ROTH. [Link]

• 7 Chemical Resistant Gloves You Can Wear All Day Long, True PPE. [Link]

• Safety Data Sheet: Carbazole, Carl ROTH (Ireland). [Link]

• Properties, environmental fate and biodegradation of carbazole, National Center for Biotechnology Information (PMC). [Link]

Sources

• 1. Properties, environmental fate and biodegradation of carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. atapars.com [atapars.com]
• 4. nfpa.org [nfpa.org]
• 5. osha.gov [osha.gov]
• 6. mastercontrol.com [mastercontrol.com]
• 7. compliancy-group.com [compliancy-group.com]
• 8. trueppeusa.com [trueppeusa.com]
• 9. What type of gloves protects your hands from hazardous chemicals? | Ansell USA [ansell.com]
• 10. Gloves, Butyl Rubber | Flinn Scientific [flinnsci.com]
• 11. glovesnstuff.com [glovesnstuff.com]
• 12. Chemical-Resistant Gloves: Key Considerations [ehsleaders.org]
• 13. ipgsf.com [ipgsf.com]
• 14. uprm.edu [uprm.edu]
• 15. static.cymitquimica.com [static.cymitquimica.com]
• 16. datasheets.scbt.com [datasheets.scbt.com]